molecular formula C25H16ClF2N3O5S B15587400 AMG8380

AMG8380

Cat. No.: B15587400
M. Wt: 543.9 g/mol
InChI Key: HXQNEKJQBGXFAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

AMG8380 is a useful research compound. Its molecular formula is C25H16ClF2N3O5S and its molecular weight is 543.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Structure

3D Structure

Interactive Chemical Structure Model





Properties

IUPAC Name

1-[4-(3-chloro-5-fluorophenyl)-5-fluoro-2-methoxyphenyl]-N-(1,2-oxazol-3-yl)-2-oxoquinoline-6-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H16ClF2N3O5S/c1-35-23-12-19(15-8-16(26)11-17(27)9-15)20(28)13-22(23)31-21-4-3-18(10-14(21)2-5-25(31)32)37(33,34)30-24-6-7-36-29-24/h2-13H,1H3,(H,29,30)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXQNEKJQBGXFAG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C(=C1)C2=CC(=CC(=C2)Cl)F)F)N3C4=C(C=CC3=O)C=C(C=C4)S(=O)(=O)NC5=NOC=C5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H16ClF2N3O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

543.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Foundational & Exploratory

An In-depth Technical Guide to the AMG8833 Thermal Sensor Array for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The AMG8833 is a compact and cost-effective 8x8 pixel infrared thermal sensor array that offers significant potential for a variety of research applications. Its ability to provide non-contact temperature measurements across a 64-pixel grid makes it a valuable tool for monitoring thermal changes in biological and chemical systems. This guide provides a comprehensive overview of the AMG8833's technical specifications, detailed experimental protocols for its use in research settings, and a discussion of its potential applications in drug development.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative specifications of the AMG8833 sensor are summarized in the tables below.

Table 1: Core Performance Specifications
ParameterValueNotes
Pixel Resolution 8 x 8 (64 pixels)
Temperature Range 0°C to 80°C (32°F to 176°F)[1]High-gain version
Accuracy ±2.5°C (±4.5°F)[1]
Frame Rate 1 to 10 frames per second (Hz)[2]User-configurable
Field of View (FoV) 60°[2]
Communication Interface I²C[1]
Supply Voltage 3.3V or 5V[2]
Current Consumption 4.5 mA (normal mode)
0.8 mA (stand-by mode)
0.2 mA (sleep mode)
Table 2: I²C Communication Details
ParameterValueNotes
Default I²C Address 0x69Can be changed to 0x68 by soldering an address jumper[3]
Maximum I²C Speed 400 kHz

Experimental Protocols and Workflows

This section provides detailed methodologies for utilizing the AMG8833 in specific research applications. Each protocol is accompanied by a workflow diagram created using Graphviz (DOT language) to visually represent the experimental process.

Non-Contact Monitoring of Cell Culture Temperature

Objective: To monitor the surface temperature of cell cultures in real-time to assess metabolic activity or the effects of introduced compounds.

Materials:

  • AMG8833 thermal sensor array breakout board

  • Microcontroller (e.g., Raspberry Pi or Arduino)

  • I²C connection wires

  • Incubator with a port for sensor wiring

  • Cell culture plates (e.g., 6-well or 12-well plates)

  • Data logging and analysis software (e.g., Python with appropriate libraries)

Methodology:

  • Sensor Setup and Calibration:

    • Mount the AMG8833 sensor inside the incubator, positioned directly above the cell culture plate at a fixed distance (e.g., 5-10 cm). Ensure the sensor has a clear and unobstructed view of the wells to be monitored.

    • Connect the AMG8833 to the microcontroller via the I²C interface.

    • Perform a two-point calibration using two blackbody sources of known temperatures that span the expected temperature range of the cell culture. This is crucial for obtaining accurate temperature readings.

  • Data Acquisition:

    • Write a script on the microcontroller to continuously read the 64-pixel temperature data from the AMG8833 at a set frame rate (e.g., 1 Hz).

    • Each pixel's temperature reading should be timestamped and saved to a data file (e.g., CSV format).

    • For multi-well plates, ensure the script can associate pixel data with specific wells based on the sensor's position.

  • Experimental Procedure:

    • Place the cell culture plate under the calibrated sensor inside the incubator.

    • Allow the system to equilibrate to the incubator's temperature.

    • Begin data logging to establish a baseline temperature profile of the cell culture.

    • Introduce the experimental variable (e.g., a drug compound, a change in media) to the designated wells.

    • Continue to log the thermal data for the duration of the experiment.

  • Data Analysis:

    • Import the logged data into a suitable analysis environment.

    • For each well, average the temperature readings from the corresponding pixels.

    • Plot the average temperature of each well over time.

    • Perform statistical analysis to identify significant temperature changes in the treated wells compared to control wells.

Workflow Diagram:

Cell_Culture_Monitoring cluster_setup Setup and Calibration cluster_experiment Experiment cluster_analysis Data Analysis A Mount AMG8833 in Incubator B Connect to Microcontroller A->B C Two-Point Calibration B->C D Place Cell Culture Plate C->D E Establish Baseline Temperature D->E F Introduce Experimental Variable E->F G Continuous Data Logging F->G H Process Raw Thermal Data G->H I Average Temperature per Well H->I J Plot Temperature vs. Time I->J K Statistical Analysis J->K

Cell Culture Temperature Monitoring Workflow
Thermal Monitoring of Small Animals in Preclinical Studies

Objective: To non-invasively monitor the body surface temperature of small laboratory animals (e.g., mice, rats) to assess physiological responses to drug candidates or disease progression.

Materials:

  • AMG8833 thermal sensor array

  • Microcontroller with data logging capabilities

  • Animal enclosure with a transparent top or a dedicated opening for the sensor

  • Software for data acquisition and visualization

Methodology:

  • System Setup:

    • Mount the AMG8833 sensor above the animal enclosure, ensuring a clear view of the area where the animal will be located. The distance should be optimized to capture the entire dorsal surface of the animal within the 8x8 pixel array.

    • Connect the sensor to the microcontroller and ensure data can be reliably read and stored.

  • Acclimatization and Baseline Measurement:

    • Allow the animal to acclimatize to the enclosure for a sufficient period.

    • Record baseline thermal data for a defined period before any intervention to establish the animal's normal temperature profile.

  • Intervention and Data Collection:

    • Administer the drug candidate or perform the experimental procedure.

    • Continuously record thermal data from the AMG8833 at a consistent frame rate (e.g., 1-10 Hz). Higher frame rates may be necessary to capture rapid temperature changes.

  • Data Processing and Analysis:

    • Develop an algorithm to distinguish the animal's thermal signature from the background temperature of the enclosure. This can be achieved through temperature thresholding.

    • Calculate key thermal metrics over time, such as the maximum, minimum, and average temperature of the pixels corresponding to the animal.

    • Analyze the temporal changes in these metrics to assess the thermoregulatory response to the intervention.

Workflow Diagram:

Small_Animal_Monitoring cluster_setup System Setup cluster_experiment Experiment cluster_analysis Data Analysis A Mount AMG8833 above Enclosure B Connect to Microcontroller A->B C Animal Acclimatization B->C D Record Baseline Thermal Data C->D E Administer Intervention D->E F Continuous Data Acquisition E->F G Isolate Animal Thermal Signature F->G H Calculate Thermal Metrics (Max, Min, Avg) G->H I Analyze Temporal Temperature Changes H->I

Small Animal Thermal Monitoring Workflow
Monitoring of Chemical Reactions in Drug Synthesis

Objective: To monitor the thermal profile of chemical reactions to detect exothermic or endothermic events, which can be indicative of reaction initiation, completion, or side reactions.

Materials:

  • AMG8833 thermal sensor array

  • Microcontroller

  • Reaction vessel (e.g., round-bottom flask)

  • Mounting apparatus to position the sensor at a fixed distance from the reaction vessel

  • Data logging software

Methodology:

  • Sensor and Reaction Setup:

    • Position the AMG8833 sensor to view the surface of the reaction mixture within the vessel. Ensure the sensor is not in direct contact with the vessel and is at a safe distance from any potential splashes or fumes.

    • Set up the chemical reaction as per the standard protocol.

  • Baseline Temperature Reading:

    • Before initiating the reaction, record the temperature of the reaction mixture for a short period to establish a stable baseline.

  • Reaction Monitoring:

    • Initiate the chemical reaction (e.g., by adding a reagent).

    • Simultaneously begin recording thermal data from the AMG8833 at a high frame rate (e.g., 10 Hz) to capture rapid thermal events.

    • Continue monitoring until the reaction is complete.

  • Data Analysis:

    • Process the thermal data to identify the pixels corresponding to the reaction mixture.

    • Calculate the average temperature of these pixels for each time point.

    • Plot the average temperature as a function of time to visualize the thermal profile of the reaction.

    • Identify key thermal events, such as the onset of an exothermic reaction (rapid temperature increase) or the completion of the reaction (return to baseline temperature).

Workflow Diagram:

Reaction_Monitoring cluster_setup Setup cluster_monitoring Monitoring cluster_analysis Analysis A Position AMG8833 over Reaction Vessel B Prepare Chemical Reaction A->B C Record Baseline Temperature B->C D Initiate Reaction C->D E High-Frequency Thermal Data Logging D->E F Isolate Reaction Mixture Pixels E->F G Calculate Average Temperature vs. Time F->G H Identify Thermal Events G->H

Chemical Reaction Thermal Monitoring Workflow

Potential Applications in Drug Development

The AMG8833, despite its relatively low resolution, can be a valuable screening tool in various stages of drug development.

  • High-Throughput Screening (HTS): In HTS assays where a thermal change is an indicator of a successful binding event or enzymatic activity, an array of AMG8833 sensors could be used to monitor multiple reactions in parallel in a microplate format. This would offer a low-cost, non-contact method for preliminary screening of large compound libraries.

  • Cell-Based Assays: As detailed in the protocol above, the sensor can be used to monitor the metabolic activity of cells in response to drug candidates. A change in cellular metabolism often results in a detectable change in temperature. This could be particularly useful in cytotoxicity assays or in studies of drugs that target cellular metabolism.

  • Formulation and Stability Studies: The thermal properties of drug formulations can be indicative of their stability. The AMG8833 could be used to monitor the thermal behavior of different formulations under various storage conditions to identify potential stability issues.

  • Preclinical Animal Studies: The non-invasive nature of the AMG8833 makes it well-suited for continuous monitoring of body temperature in preclinical animal models. This can provide valuable data on the pharmacodynamic effects of drug candidates, particularly those that may affect thermoregulation.

Conclusion

The AMG8833 thermal sensor array, while originally designed for broader applications, presents a compelling and accessible tool for researchers, scientists, and drug development professionals. Its low cost, small form factor, and ease of integration with common laboratory microcontrollers open up new possibilities for non-contact thermal monitoring in a variety of research contexts. By following detailed experimental protocols and understanding its limitations, the AMG8833 can provide valuable insights into the thermal dynamics of biological and chemical systems, thereby accelerating research and development efforts.

References

A Technical Guide to Non-Contact Temperature Measurement with Thermopile Arrays

Author: BenchChem Technical Support Team. Date: December 2025

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental principles, operational characteristics, and practical application of thermopile arrays for non-contact temperature measurement. Designed for a scientific audience, this document details the underlying physics, sensor technology, data interpretation, and experimental best practices that are critical for accurate and reliable thermal measurements in research and development settings.

Fundamental Principles

Non-contact temperature measurement with thermopile arrays is predicated on two key physical principles: black-body radiation and the Seebeck effect.

Black-Body Radiation

Any object with a temperature above absolute zero emits electromagnetic radiation, a phenomenon known as thermal radiation.[1] An idealized physical body, referred to as a black body, absorbs all incident electromagnetic radiation, regardless of frequency or angle of incidence.[2] This perfect absorber is also a perfect emitter, and the spectral distribution of its emitted radiation is described by Planck's Law.

Two fundamental laws derived from Planck's Law are central to understanding non-contact temperature measurement:

  • Stefan-Boltzmann Law: This law states that the total energy radiated per unit surface area of a black body is directly proportional to the fourth power of its absolute temperature.[1]

  • Wien's Displacement Law: This law specifies that the wavelength at which the spectral radiance of black-body radiation is at a maximum is inversely proportional to the absolute temperature.[1] For most ambient and physiological temperatures, this peak radiation occurs in the infrared portion of the electromagnetic spectrum.[1]

Real-world objects are not perfect black bodies and emit radiation with a lower efficiency, a property quantified by their emissivity (ε). Emissivity is the ratio of the energy radiated by a particular material to the energy radiated by a black body at the same temperature.[3] Accurate non-contact temperature measurement necessitates knowledge of the target object's emissivity.

The Seebeck Effect

The Seebeck effect is a thermoelectric phenomenon where a temperature difference between two dissimilar electrical conductors or semiconductors produces a voltage difference between the two substances.[4][5] This voltage is proportional to the temperature gradient and is the foundational principle behind thermocouples.[5] The magnitude of the induced voltage for a given temperature difference is determined by the Seebeck coefficient of the materials, typically measured in microvolts per Kelvin (µV/K).[6]

Thermopile Array Technology

A single thermocouple produces a very small voltage, often in the microvolt range, which can be challenging to measure accurately.[1] To amplify this signal, multiple thermocouples are connected in series to form a thermopile.[7] In this configuration, the individual voltages of the thermocouples sum, resulting in a larger, more easily measurable output voltage.[7]

A thermopile array is a two-dimensional grid of individual thermopile sensors, often fabricated on a silicon substrate using MEMS (Micro-Electro-Mechanical Systems) technology.[8] Each pixel in the array functions as an independent non-contact thermometer.

Sensor Construction

A typical thermopile sensor consists of a series of "hot" and "cold" junctions. The hot junctions are positioned on a thermally isolated membrane with a high absorption coefficient for infrared radiation.[9] When infrared radiation from an object strikes this membrane, its temperature increases. The cold junctions are maintained at a reference temperature, typically the ambient temperature of the sensor housing, which is measured by a separate temperature sensor like a thermistor.[10] The temperature difference between the hot and cold junctions generates a voltage output proportional to the incident infrared radiation.[7]

An array of these sensors allows for the creation of a thermal image, where each pixel's value corresponds to the temperature of a specific point on the target object.[11]

Quantitative Performance Characteristics

The performance of a thermopile array is characterized by several key parameters. The following tables summarize typical performance data for various thermopile array sensors and the Seebeck coefficients for standard thermocouple materials.

ParameterTypical Value RangeUnitDescription
Noise Equivalent Temperature Difference (NETD) 50 - 300mKThe smallest temperature difference that the sensor can resolve. A lower NETD indicates a more sensitive sensor.[8][11][12]
Sensitivity 10 - 250V/WThe output voltage generated per unit of incident infrared radiation power. Higher sensitivity indicates a stronger output signal for a given amount of radiation.[8]
Response Time (Time Constant) 5 - 50msThe time it takes for the sensor's output to reach 63.2% of its final value after a step change in incident radiation. Faster response times are crucial for measuring dynamic thermal processes.[13]
Array Format 8x8, 16x16, 32x32, 80x64, 120x84, 160x120pixelsThe number of individual sensor elements arranged in rows and columns. Higher resolution arrays provide more detailed thermal images.[11][12][14]
Field of View (FOV) 12°x9° to 120°x90°degreesThe angular extent of the scene that is imaged by the sensor. The FOV is determined by the sensor's lens.[11]
Frame Rate 9 - 150HzThe number of thermal images the array can capture per second. Higher frame rates are necessary for observing fast-moving objects or rapid temperature changes.[12]

Table 1: Typical Performance Characteristics of Thermopile Array Sensors.

Thermocouple TypePositive MaterialNegative MaterialSeebeck Coefficient (at 25°C) [µV/°C]
E ChromelConstantan62
J IronConstantan51
K ChromelAlumel40
N NicrosilNisil27
T CopperConstantan41.5

Table 2: Seebeck Coefficients for Standard Thermocouple Types. [9]

Experimental Protocols

Accurate non-contact temperature measurement with thermopile arrays requires careful calibration and characterization. The following protocols provide a detailed methodology for these procedures.

Calibration of a Thermopile Array using a Black-Body Source

Objective: To establish a precise relationship between the thermopile array's output voltage and the known temperature of a calibrated black-body radiation source.[4]

Materials:

  • Thermopile array sensor and its data acquisition system.

  • Calibrated black-body radiation source with a known emissivity (typically > 0.95) and adjustable temperature control.[15]

  • Precision thermometer to verify the black-body source temperature.

  • Stable mounting fixtures for the thermopile array and black-body source.

  • Data logging software.

Procedure:

  • Setup:

    • Position the thermopile array at a fixed, known distance from the aperture of the black-body source. Ensure the sensor's field of view is completely filled by the black-body's radiating surface to avoid influences from the background.[7]

    • Allow both the thermopile array and the black-body source to thermally stabilize at the ambient temperature for at least 30 minutes.

  • Data Acquisition:

    • Set the black-body source to a series of known temperatures across the desired measurement range (e.g., in 5°C or 10°C increments).

    • At each temperature setpoint, allow the black-body source to stabilize completely.

    • Record the output voltage from each pixel of the thermopile array and the corresponding ambient temperature reading from the sensor's internal thermistor.[4]

    • For each temperature point, acquire multiple readings over a short period (e.g., 1 minute) and calculate the average to reduce noise.

  • Data Analysis:

    • For each pixel, create a calibration curve by plotting the average output voltage against the corresponding black-body temperature.

    • Fit a polynomial function (often a second-order or higher polynomial) to the calibration data for each pixel. This function will be used to convert raw voltage readings into temperature values.[6] The relationship is based on the Stefan-Boltzmann law, where the output voltage is proportional to the difference between the fourth power of the object temperature and the fourth power of the sensor's ambient temperature.[7]

Characterization of NETD and Response Time

Objective: To quantify the Noise Equivalent Temperature Difference (NETD) and the response time of the thermopile array.

Materials:

  • Calibrated thermopile array system.

  • Two stable black-body sources with slightly different, precisely controlled temperatures (e.g., a difference of 1°C to 5°C).

  • A mechanical chopper or shutter to rapidly switch the sensor's view between the two black-body sources.

  • High-speed data acquisition system capable of capturing the transient response of the sensor.

Procedure for NETD Measurement:

  • Setup:

    • Position the thermopile array to view one of the black-body sources.

  • Data Acquisition:

    • Record a time series of the output voltage from each pixel for a specified duration (e.g., 60 seconds) at a constant black-body temperature.

  • Data Analysis:

    • Calculate the standard deviation of the voltage readings for each pixel. This represents the temporal noise of the sensor.

    • Convert this voltage noise into a temperature noise using the sensitivity (dV/dT) of the pixel, which can be derived from the calibration curve at that specific temperature. The resulting value is the NETD.

Procedure for Response Time Measurement:

  • Setup:

    • Position the thermopile array such that the mechanical chopper can rapidly switch its field of view between the two black-body sources set at different temperatures.

  • Data Acquisition:

    • Trigger the data acquisition system simultaneously with the movement of the chopper.

    • Record the transient voltage response of each pixel as its view shifts from the lower temperature black body to the higher temperature black body.

  • Data Analysis:

    • Analyze the recorded voltage step response for each pixel.

    • The response time (time constant) is the time it takes for the output signal to reach 63.2% of the total voltage difference between the two steady-state levels.

Visualizations

The following diagrams illustrate key processes and relationships in non-contact temperature measurement with thermopile arrays.

Signaling_Pathway cluster_object Target Object cluster_sensor Thermopile Array Sensor cluster_processing Signal Processing & Data Acquisition Object Object at Temperature (T_obj) IR_Radiation Infrared Radiation Object->IR_Radiation Emits based on T_obj^4 Hot_Junctions Hot Junctions (Absorber Membrane) IR_Radiation->Hot_Junctions Absorbed Voltage_Output Voltage Output (V_out) Hot_Junctions->Voltage_Output Seebeck Effect (ΔT = T_hot - T_amb) Cold_Junctions Cold Junctions (Sensor Housing at T_amb) Cold_Junctions->Voltage_Output Thermistor Ambient Temperature Sensor (Thermistor) Temperature_Calculation Temperature Calculation Thermistor->Temperature_Calculation Measures T_amb Amplification Amplification Voltage_Output->Amplification ADC Analog-to-Digital Conversion Amplification->ADC ADC->Temperature_Calculation Digital Signal Experimental_Workflow cluster_setup 1. Experimental Setup cluster_calibration 2. Calibration Data Acquisition cluster_analysis 3. Data Analysis and Characterization cluster_output 4. Final Output A Position Thermopile Array and Black-Body Source B Ensure FOV is filled A->B C Thermal Stabilization B->C D Set Black-Body to Known Temperatures C->D E Record Array Voltage and Ambient Temperature D->E F Average Multiple Readings E->F G Generate Calibration Curve for Each Pixel F->G I Calculate NETD from Temporal Noise F->I J Determine Response Time from Step Response F->J H Fit Polynomial to Data G->H K Calibrated Temperature Measurement H->K I->K J->K Logical_Relationship cluster_inputs Primary Measurements cluster_processing Calculation cluster_output Result V_out Thermopile Output Voltage (V_out) Calibration_Eq V_out = f(T_obj, T_amb) V_out->Calibration_Eq T_amb Ambient Temperature (T_amb) T_amb->Calibration_Eq Emissivity Object Emissivity (ε) Stefan_Boltzmann P ∝ ε * σ * (T_obj^4 - T_amb^4) Emissivity->Stefan_Boltzmann Inversion Solve for T_obj Calibration_Eq->Inversion Stefan_Boltzmann->Calibration_Eq Is the basis for T_obj Object Temperature (T_obj) Inversion->T_obj

References

The AMG8833 Thermal Sensor Array: A Technical Guide for Scientific Imaging Applications

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Panasonic AMG8833 8x8 thermal sensor array, focusing on its specifications and potential applications within scientific and research settings. While not a high-resolution imaging solution, its cost-effectiveness and ease of integration make it a candidate for non-critical monitoring and qualitative thermal analysis in the laboratory.

Core Sensor Specifications

The AMG8833 is a thermopile-based infrared (IR) array sensor that detects the temperature of a two-dimensional area without contact.[1] It is composed of 64 individual thermopile elements arranged in an 8x8 grid. The sensor measures the infrared radiation emitted by objects within its field of view and outputs a corresponding temperature value for each pixel.[1] Communication with the sensor is achieved via an I2C interface, making it compatible with a wide range of microcontrollers and single-board computers.[1][2]

The key quantitative specifications of the AMG8833 sensor are summarized in the table below for easy reference and comparison.

ParameterSpecification
Resolution 8x8 (64 pixels)
Object Temperature Range 0°C to 80°C (32°F to 176°F)[1][2]
Accuracy ±2.5°C (±4.5°F)[1][2]
Temperature Resolution 0.25°C[3]
Field of View (FOV) 60°
Frame Rate 1 to 10 FPS (selectable)[3]
Operating Voltage 3.3V / 5V[1]
Communication Interface I2C[1]
Internal Thermistor Range -20°C to 80°C[4]
Internal Thermistor Resolution 0.0625°C[4]

Potential Applications in a Research Environment

Given its specifications, the AMG8833 is not suited for applications requiring high-resolution thermal imaging or precise temperature measurements. However, it can be a valuable tool for qualitative analysis and monitoring of thermal processes in various laboratory settings. Potential applications include:

  • Monitoring of Equipment: Assessing the thermal uniformity of incubators, ovens, and heating blocks. Identifying potential hot spots in electronic equipment.

  • Qualitative Analysis of Reactions: Observing exothermic or endothermic reactions in multi-well plates to identify wells with significant temperature changes.

  • Animal Behavior Studies: Non-invasive monitoring of the presence and movement of small laboratory animals in a controlled environment.

  • Educational Demonstrations: A cost-effective tool for demonstrating the principles of thermal imaging and heat transfer.

Experimental Protocol: Monitoring Cell Culture Incubator Temperature Uniformity

This protocol details a methodology for using the AMG8833 sensor to monitor the temperature distribution within a cell culture incubator. This can be useful for ensuring consistent experimental conditions and identifying potential issues with incubator performance.

Objective: To map the temperature distribution across a shelf in a cell culture incubator and monitor its stability over time.

Materials:

  • AMG8833 sensor breakout board

  • Microcontroller (e.g., Arduino Uno, Raspberry Pi)

  • Appropriate connecting wires

  • Power supply for the microcontroller

  • Data logging software or a custom script to record temperature data

  • Stand or fixture to mount the sensor inside the incubator

Methodology:

  • Hardware Setup:

    • Connect the AMG8833 sensor to the microcontroller via the I2C interface. Ensure the correct voltage (3.3V or 5V) is supplied to the sensor.[1]

    • Connect the microcontroller to a computer for data logging and power.

    • Mount the AMG8833 sensor on a fixture at a height and angle that allows it to view the desired area of the incubator shelf.

  • Software and Data Acquisition:

    • Install the necessary libraries for the AMG8833 sensor on your microcontroller's programming environment (e.g., Adafruit AMG88xx library for Arduino or Python).

    • Write a script to continuously read the 64-pixel temperature array from the sensor at a defined frame rate (e.g., 1 Hz).

    • The script should also read the temperature from the sensor's internal thermistor to monitor the ambient temperature inside the incubator.[4]

    • Log the temperature data from all 64 pixels and the internal thermistor to a file (e.g., CSV) with a timestamp for each reading.

  • Data Collection:

    • Place the sensor setup inside the incubator on the shelf of interest.

    • Allow the incubator and the sensor to thermally stabilize for a period of time (e.g., 1-2 hours).

    • Begin data logging and continue for the desired duration (e.g., 24-48 hours) to capture temperature fluctuations, including those caused by door openings.

  • Data Analysis:

    • Import the logged data into a data analysis software (e.g., Python with pandas and matplotlib, MATLAB, R).

    • For each timestamp, create a heatmap of the 8x8 temperature array to visualize the temperature distribution across the shelf.

    • Calculate summary statistics for each pixel over time, such as the mean, standard deviation, and range of temperatures.

    • Analyze the data to identify any spatial temperature gradients or temporal instabilities.

Visualizations

Data Acquisition Workflow

The following diagram illustrates the general workflow for acquiring and processing data from the AMG8833 sensor.

Data_Acquisition_Workflow cluster_sensor AMG8833 Sensor cluster_mcu Microcontroller cluster_output Output sensor_array 8x8 Thermopile Array adc ADC sensor_array->adc i2c_interface I2C Interface adc->i2c_interface mcu_i2c I2C Communication i2c_interface->mcu_i2c Raw Pixel Data data_processing Data Processing mcu_i2c->data_processing data_logging Data Logging (e.g., CSV) data_processing->data_logging visualization Real-time Visualization data_processing->visualization Temperature_Monitoring_Logic start Start Monitoring read_sensor Read 8x8 Temperature Array start->read_sensor log_data Log Timestamped Data read_sensor->log_data check_threshold Check for Temperature Anomalies log_data->check_threshold send_alert Send Alert check_threshold->send_alert Anomaly Detected continue_monitoring Continue Monitoring check_threshold->continue_monitoring Normal send_alert->continue_monitoring continue_monitoring->read_sensor

References

Understanding the AMG8833 Grid-EYE Sensor: A Technical Guide for Laboratory Applications

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core functionalities of the Panasonic AMG8833 8x8 Grid-EYE infrared (IR) array sensor, with a focus on its practical implementation in laboratory settings. The document outlines the sensor's key specifications, provides detailed experimental protocols for its use, and discusses its potential applications in research and development, including drug discovery workflows.

Core Specifications of the AMG8833 Sensor

The AMG8833 is a low-cost, high-precision infrared array sensor that provides an 8x8 grid of temperature measurements.[1] Its compact size and digital output make it suitable for a variety of non-contact temperature monitoring applications.[1]

Table 1: AMG8833 Performance Characteristics

ParameterValue
Pixel Resolution8x8 (64 pixels)
Field of View (FoV)60°
Individual Pixel FoV7.5° x 7.5°
Temperature Range0°C to 80°C
Accuracy±2.5°C
Temperature Resolution0.25°C
Frame Rate1Hz to 10Hz
InterfaceI2C
Operating Voltage3.3V / 5V

Experimental Protocols for Laboratory Setups

The low resolution of the AMG8833 makes it unsuitable for applications requiring high-detail thermal imaging. However, its ability to provide a thermal map of a small area makes it a valuable tool for monitoring temperature changes and distributions in controlled experimental setups.

Monitoring Small Animal Thermoregulation

This protocol describes the use of the AMG8833 to monitor the body temperature of a small animal, such as a kitten, in an incubator. This can be particularly useful for observing thermoregulatory responses to environmental changes or experimental compounds.

Materials:

  • AMG8833 sensor module

  • Microcontroller (e.g., Arduino, Raspberry Pi)

  • Incubator for small animals

  • Data logging software

  • Mounting apparatus for the sensor

Methodology:

  • Sensor Placement: Mount the AMG8833 sensor inside the incubator, positioned above the area where the animal will be located. The optimal distance for temperature detection is between 5 cm and 15 cm from the subject.[2]

  • System Calibration: Before introducing the animal, calibrate the sensor by comparing its readings to a high-precision contact thermometer placed at the same location. Record any offset for later data correction.

  • Data Acquisition: Connect the AMG8833 to the microcontroller and configure the data logging software to record the 64-pixel temperature array at a desired frequency (e.g., 1 Hz).

  • Animal Acclimation: Place the animal in the incubator and allow it to acclimate to the environment.

  • Temperature Monitoring: Begin recording the thermal data. The 8x8 array will provide a thermal map of the animal and its immediate surroundings.

  • Data Analysis: Analyze the recorded data to identify the pixels corresponding to the animal's body. The temperature readings from these pixels can be averaged to provide an estimate of the animal's surface body temperature over time.

Small_Animal_Monitoring_Workflow cluster_setup Experimental Setup cluster_experiment Experimental Procedure cluster_analysis Data Analysis sensor_placement Mount AMG8833 in incubator calibration Calibrate sensor with contact thermometer sensor_placement->calibration data_acquisition Configure data logging (e.g., 1 Hz) calibration->data_acquisition animal_acclimation Acclimate animal in incubator data_acquisition->animal_acclimation start_monitoring Begin thermal data recording animal_acclimation->start_monitoring identify_animal_pixels Isolate pixels corresponding to animal start_monitoring->identify_animal_pixels calculate_temp Average pixel values for surface body temperature identify_animal_pixels->calculate_temp analyze_trends Analyze temperature trends over time calculate_temp->analyze_trends

Workflow for small animal temperature monitoring.
Proposed Application: High-Throughput Screening of Thermogenic Compounds in Cell Culture

While not a conventional application for a low-resolution sensor, the AMG8833 could be adapted for a high-throughput screening (HTS) context to identify compounds that induce thermogenesis in cell cultures. This hypothetical protocol outlines how such an experiment could be designed.

Objective: To identify compounds that increase the metabolic activity of adipocytes, leading to a detectable increase in temperature.

Materials:

  • AMG8833 sensor array mounted on a motorized gantry

  • Multi-well plates (e.g., 96-well) containing differentiated adipocytes

  • Library of test compounds

  • Incubator with precise temperature control

  • Liquid handling robotics for compound addition

  • Data acquisition and analysis software

Methodology:

  • Cell Culture Preparation: Plate and differentiate adipocytes in 96-well plates.

  • Compound Addition: Use a liquid handling robot to add test compounds to the wells. Include appropriate positive (e.g., norepinephrine) and negative (vehicle) controls.

  • Incubation: Place the multi-well plate in a temperature-controlled incubator.

  • Thermal Imaging Setup: The AMG8833 sensor, mounted on a motorized gantry, is positioned to scan over the top of the 96-well plate. The low field of view of the sensor will require it to be positioned close to the plate, and the gantry will move the sensor to sequentially measure the thermal profile of each well.

  • Data Acquisition: The system scans each well, recording the 8x8 thermal data. The low pixel count of the AMG8833 is a limitation, but by centering the sensor over each well, the 64 pixels can provide a thermal "signature" of that well.

  • Data Analysis:

    • For each well, the average temperature is calculated from the central pixels of the 8x8 array.

    • The temperature of each well is compared to the negative control wells.

    • A "hit" is identified as a well with a statistically significant increase in temperature compared to the controls, indicating a potential thermogenic effect of the compound.

  • Hit Validation: Positive hits would be further validated using more sensitive, lower-throughput methods (e.g., oxygen consumption rate assays).

HTS_Thermogenesis_Workflow cluster_prep Preparation cluster_measurement Measurement cluster_analysis Analysis & Validation cell_culture Culture adipocytes in 96-well plates compound_addition Add test compounds and controls cell_culture->compound_addition incubation Incubate plate compound_addition->incubation thermal_scan Scan each well with motorized AMG8833 incubation->thermal_scan data_acquisition Record 8x8 thermal data for each well thermal_scan->data_acquisition calculate_avg_temp Calculate average temperature per well data_acquisition->calculate_avg_temp identify_hits Identify wells with significant temp increase calculate_avg_temp->identify_hits hit_validation Validate hits with secondary assays identify_hits->hit_validation

Proposed workflow for HTS of thermogenic compounds.

Considerations and Limitations

When using the AMG8833 in a laboratory setting, it is crucial to consider the following:

  • Emissivity: The sensor measures infrared radiation, which is affected by the emissivity of the target surface. For accurate temperature readings, the emissivity of the target should be known and accounted for in the calculations.

  • Ambient Temperature: Changes in the ambient temperature can affect the sensor's readings. It is important to maintain a stable ambient temperature or use a reference sensor to compensate for any fluctuations.

  • Distance and Field of View: The 60° field of view means that at a greater distance, each pixel covers a larger area. For detailed measurements of small objects, the sensor needs to be positioned close to the target.

  • Resolution: The 8x8 pixel resolution is a significant limitation for applications requiring detailed thermal images. However, for applications where the goal is to detect a change in temperature over a small, well-defined area, this resolution may be sufficient.

Conclusion

The AMG8833 Grid-EYE sensor, while not a high-resolution thermal camera, offers a cost-effective and versatile tool for non-contact temperature monitoring in various laboratory applications. Its small form factor and digital interface allow for easy integration into custom experimental setups. For researchers in biology and drug development, the AMG8833 can be a valuable instrument for preliminary studies and high-throughput screening where relative temperature changes, rather than high-resolution thermal images, are the primary endpoint. Careful consideration of its limitations and proper experimental design are key to obtaining reliable and meaningful data.

References

A Technical Guide to the AMG8833 Infrared Array Sensor for Biological Thermal Monitoring

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Panasonic AMG8833 8x8 pixel infrared (IR) array sensor and its applications in non-contact biological thermal monitoring. While the AMG8833 is a low-cost and readily available sensor, its application in rigorous scientific research, particularly in drug development, is still emerging. This document summarizes the sensor's technical specifications, details established and potential experimental protocols, and presents quantitative data to aid in the evaluation of its suitability for various research applications.

Introduction to the AMG8833 Sensor

The Panasonic Grid-EYE® AMG8833 is a thermopile-based infrared array sensor that detects infrared radiation emitted by objects to determine their surface temperature without physical contact.[1][2][3][4] It consists of a 64-pixel (8x8) array of thermopile elements, offering a two-dimensional thermal map of the target area.[4][5] The sensor communicates via an I2C interface, making it compatible with various microcontrollers and single-board computers like Arduino and Raspberry Pi for data acquisition and analysis.[5][6]

The AMG8833's low cost and ease of integration have made it popular in hobbyist and consumer electronics; however, its specifications also present opportunities for specific applications within a research and development setting. This guide will explore its potential for non-invasive temperature monitoring in biological systems.

Technical Specifications

A clear understanding of the AMG8833's operational parameters is crucial for designing experiments and interpreting data. The key quantitative specifications of the sensor are summarized in the table below.

ParameterValueNotes
Resolution 8x8 pixels (64 total)Provides a low-resolution thermal image.
Temperature Range 0°C to 80°C (32°F to 176°F)Suitable for a range of biological applications.[7]
Accuracy ±2.5°C (±4.5°F)This is a critical limitation for applications requiring high precision.[7]
Temperature Resolution 0.25°CThe smallest temperature change the sensor can detect.[6]
Frame Rate 1 Hz to 10 HzConfigurable, allowing for the capture of relatively slow thermal changes.[6]
Field of View (FOV) 60°The angular extent of the scene imaged by the sensor.[6]
Communication Interface I2CStandard two-wire interface for communication with microcontrollers.
Operating Voltage 3.3V or 5VCompatible with common microcontroller voltage levels.[5]

Applications in Biological Thermal Monitoring

While the AMG8833's low resolution and accuracy limit its use in applications requiring precise temperature measurements of small features, it has been explored in several areas of biological thermal monitoring.

Non-Contact Animal Temperature Monitoring

The non-invasive nature of the AMG8833 makes it a candidate for monitoring the body temperature of small laboratory animals, where traditional methods may induce stress.

This protocol is based on studies comparing the AMG8833 with other non-contact temperature sensors for animal monitoring.[8][9]

  • Animal Acclimation: Allow the animal to acclimate to the experimental enclosure for a defined period to minimize stress-induced temperature fluctuations.

  • Sensor Placement: Mount the AMG8833 sensor at a fixed, optimal distance from the area where the animal's temperature will be measured. One study identified an optimal distance of 5-15 cm for monitoring kittens.[9]

  • Data Acquisition: Interface the AMG8833 with a microcontroller (e.g., Arduino or ESP32) to collect the 8x8 thermal data at a set frame rate (e.g., 1 Hz).

  • Data Processing:

    • Identify the pixels corresponding to the animal's body.

    • Average the temperature readings from these pixels to obtain a representative body surface temperature.

    • It is crucial to note that one study found a significant difference of 3.5°C between the AMG8833 and a standard infrared sensor when measuring kitten temperature, highlighting the need for calibration.[9]

  • Calibration: For improved accuracy, calibrate the AMG8833 against a high-precision contact thermometer or a professional thermal camera.[8] This may involve developing a correction factor or a calibration curve.

  • Data Logging and Analysis: Log the calibrated temperature data over time to monitor trends and identify significant changes.

Experimental_Workflow_Animal_Monitoring cluster_setup Experimental Setup cluster_data Data Acquisition & Processing cluster_analysis Analysis acclimation Animal Acclimation sensor_placement Sensor Placement (5-15 cm) acclimation->sensor_placement data_acquisition Data Acquisition (1 Hz) sensor_placement->data_acquisition data_processing Data Processing (Averaging Pixels) data_acquisition->data_processing calibration Calibration against Reference Thermometer data_processing->calibration data_logging Data Logging calibration->data_logging trend_analysis Trend Analysis data_logging->trend_analysis Experimental_Workflow_Fever_Screening cluster_setup Screening Setup cluster_data Data Processing cluster_decision Decision cluster_output Output subject_positioning Subject Positioning (<50 cm) roi_targeting Target Facial Region subject_positioning->roi_targeting data_acquisition Acquire 8x8 Thermal Data roi_targeting->data_acquisition temp_extraction Extract Max Temperature data_acquisition->temp_extraction threshold_comparison Temp > Threshold? temp_extraction->threshold_comparison alert Trigger Alert threshold_comparison->alert Yes no_alert Normal threshold_comparison->no_alert No Experimental_Workflow_Melting_Point cluster_prep Sample Preparation cluster_setup Experimental Setup cluster_run Data Acquisition cluster_analysis Data Analysis cluster_output Output sample_dispensing Dispense Compounds into Microplate heating_stage Place on Heating Stage sample_dispensing->heating_stage sensor_setup Position AMG8833 Array heating_stage->sensor_setup start_acquisition Start Data Acquisition (10 Hz) sensor_setup->start_acquisition start_heating Initiate Linear Heating Ramp sensor_setup->start_heating phase_detection Detect Endothermic Phase Transition start_acquisition->phase_detection start_heating->phase_detection mp_determination Determine Melting Point phase_detection->mp_determination output_data Output Melting Point Data mp_determination->output_data

References

A Technical Guide to the AMG8833 Grid-EYE Sensor: Initial Setup and Basic Operation for Data Acquisition

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Panasonic AMG8833 Grid-EYE is an 8x8 array of infrared thermal sensors that offers a low-cost, compact solution for non-contact temperature measurement. Its ability to capture a 64-pixel thermal image makes it a versatile tool for a variety of scientific applications, including monitoring of biological processes, environmental sensing, and thermal characterization of materials. This guide provides an in-depth look at the initial setup, basic operation, and key performance characteristics of the AMG8833 for data acquisition in a research environment.

Sensor Specifications and Performance Characteristics

The AMG8833 provides a digital output of temperature values for each of its 64 pixels. A summary of its key quantitative specifications is presented in Table 1.

ParameterValueNotes
Pixel Count 64 (8x8 array)Each pixel provides an independent temperature reading.[1][2][3][4]
Temperature Range 0°C to 80°C (32°F to 176°F)This is the range for the measured object's temperature.[1][2][3][5][6]
Accuracy ±2.5°C (±4.5°F)This is the typical accuracy over the entire temperature range.[5][6]
Temperature Resolution 0.25°CThe sensor can detect temperature changes of this magnitude.[1]
Frame Rate 1 Hz to 10 HzThe rate at which the sensor can output a full 64-pixel temperature array.[1][3][6]
Field of View (FoV) 60°The angular extent of the observable world that the sensor can see at any given moment.[1][2]
Operating Voltage 3.3V or 5VThe sensor can be powered by either voltage level.[1]
Communication Interface I²CThe sensor uses the Inter-Integrated Circuit protocol for data transmission.[1][2]
I²C Address 0x69 (default) or 0x68The address can be changed by manipulating the ADO pin.[1]

Initial Setup: Hardware and Wiring

The initial setup of the AMG8833 involves connecting it to a microcontroller, such as an Arduino or Raspberry Pi, which will act as the master device to read the sensor's data.

Required Components
  • AMG8833 Breakout Board

  • Microcontroller (e.g., Arduino Uno, Raspberry Pi 4)

  • Jumper Wires

  • Breadboard (optional, for prototyping)

Wiring Protocol

The AMG8833 communicates via the I²C protocol, which requires four main connections: power (VCC), ground (GND), serial clock (SCL), and serial data (SDA). An optional interrupt pin (INT) is also available.

Diagram: AMG8833 to Microcontroller Wiring

AMG8833_Wiring cluster_amg8833 AMG8833 Breakout Board cluster_mcu Microcontroller (Arduino/Raspberry Pi) amg8833 VCC GND SCL SDA INT mcu 3.3V/5V GND SCL SDA GPIO amg8833:vcc->mcu:pwr Power amg8833:gnd->mcu:gnd Ground amg8833:scl->mcu:scl I²C Clock amg8833:sda->mcu:sda I²C Data amg8833:int->mcu:gpio Interrupt (Optional)

Caption: Wiring diagram for connecting the AMG8833 to a microcontroller.

Basic Operation: Data Acquisition Workflow

The process of acquiring thermal data from the AMG8833 follows a logical sequence of initialization, data reading, and processing.

Data Acquisition Logic
  • Initialize I²C Communication: The microcontroller establishes communication with the AMG8833 at its I²C address.

  • Configure Sensor Settings: Set parameters such as the frame rate.

  • Request Temperature Data: The microcontroller sends a request to the sensor to read the temperature registers.

  • Receive and Process Data: The AMG8833 sends back 64 temperature values. This raw data is then converted into Celsius or Fahrenheit.

  • Output Data: The processed data can be displayed, logged to a file, or used for further analysis.

Diagram: AMG8833 Data Acquisition Workflow

Data_Acquisition_Workflow Start Start Initialize_I2C Initialize I²C Bus Start->Initialize_I2C Set_Frame_Rate Set Frame Rate (1Hz or 10Hz) Initialize_I2C->Set_Frame_Rate Read_Pixels Read 64 Pixel Values Set_Frame_Rate->Read_Pixels Convert_Data Convert Raw Data to Temperature (°C) Read_Pixels->Convert_Data Output_Data Output/Log Data Convert_Data->Output_Data End End Output_Data->End

Caption: Logical flow for acquiring and processing data from the AMG8833.

Experimental Protocols

Protocol 1: Basic Temperature Reading and Verification

Objective: To verify the functionality of the sensor and obtain initial temperature readings.

Methodology:

  • Hardware Setup: Connect the AMG8833 to an Arduino Uno as per the wiring diagram in Section 3.2.

  • Software Setup:

    • Install the Arduino IDE.

    • Install the "Adafruit AMG88xx" library from the Arduino Library Manager.

    • Open the amg88xx_test example from the library.

  • Data Acquisition:

    • Upload the sketch to the Arduino.

    • Open the Serial Monitor at a baud rate of 9600.

  • Verification: The Serial Monitor will display the temperature readings from the sensor's internal thermistor. A reading corresponding to the ambient room temperature confirms a successful setup.[5]

Protocol 2: Thermal Imaging with Raspberry Pi

Objective: To capture and visualize the 8x8 thermal image.

Methodology:

  • Hardware Setup: Connect the AMG8833 to a Raspberry Pi's GPIO pins (3.3V, GND, SCL, SDA).

  • Software Setup:

    • Ensure the Raspberry Pi is running the latest Raspberry Pi OS.

    • Enable the I²C interface using sudo raspi-config.

    • Install the required Python libraries: pip3 install adafruit-circuitpython-amg88xx pygame scipy.

  • Data Acquisition and Visualization:

    • Use a Python script to initialize the sensor and continuously read the pixel data.

    • Utilize the pygame library to create a display window.

    • Map the temperature values to a color gradient (e.g., blue for cold, red for hot) and display each of the 64 pixels as a colored square.

    • The scipy library can be used for interpolation to create a smoother, higher-resolution visual representation.[5][6]

Performance in Research Applications

The AMG8833 has been successfully employed in various research contexts, demonstrating its utility beyond basic temperature sensing.

Human Body Temperature Detection

In studies related to fever screening, the AMG8833 has been used for non-contact body temperature measurement. Research has shown that with proper calibration and at optimal distances (e.g., up to 50 cm), the sensor can achieve high accuracy.[7][8] One study reported an average error of only 0.10°C when compared to a digital thermometer.[4] Another study on measuring human body temperature reported accuracies of 99.38% to 99.41% for temperatures between 36°C and 38°C.[8]

Machine Temperature Monitoring

The sensor has been used to monitor the temperature of machinery to prevent overheating. In one such application, the optimal measurement distance was found to be between 1 cm and 7 cm, with a reported accuracy of 99.88%.[2][9] This demonstrates its potential for predictive maintenance in laboratory equipment.

Conclusion

The AMG8833 Grid-EYE sensor provides a powerful and accessible tool for researchers and scientists requiring non-contact thermal imaging capabilities. Its straightforward setup, digital interface, and reliable performance make it suitable for a wide range of applications in scientific research and development. By following the protocols outlined in this guide, users can effectively integrate the AMG8833 into their data acquisition systems to gather valuable thermal data.

References

Unveiling the Infrared World: A Technical Guide to the Spectral Response of the AMG8833 Sensor

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of researchers, scientists, and drug development professionals, this document provides an in-depth exploration of the Panasonic Grid-EYE AMG8833 infrared array sensor, with a core focus on its spectral response characteristics. This guide synthesizes available technical data and outlines experimental protocols for its characterization, enabling precise application in sensitive research and development environments.

The Panasonic AMG8833 is an 8x8 pixel infrared array sensor that is increasingly finding applications in diverse fields beyond simple thermal imaging, including medical diagnostics and process monitoring in drug development.[1] Its ability to capture thermal data without contact makes it a valuable tool for non-invasive temperature monitoring. At the heart of its functionality lies its spectral response—the specific range of the electromagnetic spectrum to which the sensor is sensitive.

Core Sensor Specifications

The AMG8833 is a MEMS-based thermopile array.[2][3] Each of the 64 pixels measures temperature by detecting infrared radiation.[4] Key operational parameters are summarized in the table below.

ParameterSpecification
Resolution 8x8 pixels (64 total)
Temperature Range 0°C to 80°C
Accuracy ±2.5°C
Field of View (FoV) 60°
Frame Rate 1 Hz or 10 Hz (configurable)
Output Digital (I2C)
Operating Voltage 3.3V / 5V

Understanding the Spectral Response

The AMG8833 is designed to detect long-wave infrared (LWIR) radiation. While a specific spectral response curve for the AMG8833 is not publicly available from the manufacturer, technical documentation and product overviews consistently state its sensitivity to be within the 8 to 15-micron (µm) thermal range.[1][5] A whitepaper on the Grid-EYE technology specifies a wavelength range of 8 to 13 µm .[2] This region of the infrared spectrum is particularly significant as it corresponds to the peak thermal emissions of objects at or near room temperature, including the human body.

The sensor's sensitivity in this range is dictated by the materials used in its construction, including the silicon lens and the absorption characteristics of the thermopile elements. The silicon lens, a key component of the Grid-EYE technology, is specifically designed to be transparent to infrared radiation in this spectral window.[2]

Experimental Protocols for Spectral Response Characterization

For researchers requiring precise spectral data for their applications, the following generalized protocol outlines a methodology for characterizing the spectral response of a thermopile array sensor like the AMG8833. This protocol is based on established methods for calibrating thermal detectors.[6][7]

Objective:

To determine the relative spectral responsivity of the AMG8833 sensor across the long-wave infrared spectrum.

Materials:
  • AMG8833 sensor breakout board

  • Calibrated blackbody radiation source

  • Monochromator with a set of diffraction gratings suitable for the 5 µm to 20 µm range

  • Lock-in amplifier

  • Optical chopper

  • Reference detector with a known flat spectral response in the LWIR range (e.g., a pyroelectric detector)

  • Data acquisition system

Methodology:
  • System Setup:

    • Position the blackbody source at the entrance slit of the monochromator.

    • The output of the monochromator, a narrow band of infrared radiation, is directed through the optical chopper.

    • The chopped, monochromatic infrared beam is then focused onto the AMG8833 sensor.

    • The sensor's output is connected to the lock-in amplifier, which is synchronized with the chopper's frequency.

  • Calibration with Reference Detector:

    • Initially, place the reference detector at the focal point of the output beam of the monochromator.

    • Scan the monochromator across the desired wavelength range (e.g., 5 µm to 20 µm in 0.1 µm increments).

    • At each wavelength step, record the output of the reference detector. This provides a measurement of the spectral power of the source and monochromator combination.

  • Measurement with AMG8833:

    • Replace the reference detector with the AMG8833 sensor, ensuring that the infrared beam is incident on a single pixel or a defined group of pixels.

    • Repeat the scan of the monochromator across the same wavelength range.

    • At each wavelength step, record the output of the AMG8833 from the lock-in amplifier.

  • Data Analysis:

    • For each wavelength (λ), the relative spectral responsivity (R(λ)) of the AMG8833 can be calculated using the following formula: R(λ) = (S_AMG8833(λ) / S_ref(λ)) * R_ref(λ) Where:

      • S_AMG8833(λ) is the signal from the AMG8833 at wavelength λ.

      • S_ref(λ) is the signal from the reference detector at wavelength λ.

      • R_ref(λ) is the known spectral responsivity of the reference detector.

    • Plot the calculated R(λ) against the wavelength to obtain the spectral response curve of the AMG8833.

Visualizing the Workflow and Data Flow

The following diagrams illustrate the experimental workflow and the logical data flow within the AMG8833 sensor system.

Experimental_Workflow cluster_source Radiation Source & Monochromator cluster_detection Detection & Measurement Blackbody Blackbody Source Monochromator Monochromator Blackbody->Monochromator Broadband IR Chopper Optical Chopper Monochromator->Chopper Monochromatic IR AMG8833 AMG8833 Sensor Chopper->AMG8833 Chopped Beam LockIn Lock-in Amplifier Chopper->LockIn Reference Freq. AMG8833->LockIn Sensor Signal DAQ Data Acquisition System LockIn->DAQ Amplified Signal SpectralResponse SpectralResponse DAQ->SpectralResponse Spectral Response Curve

Experimental setup for spectral response characterization.

Data_Flow cluster_sensor AMG8833 Sensor Module cluster_mcu Microcontroller Unit (MCU) cluster_output Data Processing & Output IR_Radiation Infrared Radiation (8-15 µm) Lens Silicon Lens IR_Radiation->Lens Thermopile_Array 8x8 Thermopile Array Lens->Thermopile_Array ADC Analog-to-Digital Converter Thermopile_Array->ADC Analog Voltage I2C_Interface I2C Interface ADC->I2C_Interface Digital Temperature Data MCU MCU (e.g., Arduino, Raspberry Pi) I2C_Interface->MCU I2C Communication Processing Data Processing/Analysis MCU->Processing Output Thermal Image / Temperature Matrix Processing->Output

Internal data flow of the AMG8833 sensor system.

Conclusion

References

Elevating Preliminary Thermal Mapping: A Technical Guide to the AMG8833 for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals on Leveraging the AMG8833 Infrared Array Sensor for Preliminary Thermal Mapping Experiments.

This document provides an in-depth technical guide for utilizing the Panasonic AMG8833 8x8 infrared (IR) array sensor in preliminary thermal mapping experiments within a research and development setting. While traditionally found in consumer and industrial applications, this guide outlines the necessary protocols and considerations to adapt this low-cost sensor for scientific inquiry, particularly in fields such as drug development where thermal profiling can offer valuable insights into cellular metabolism and drug interaction.

Introduction: The Potential of Low-Cost Thermal Imaging in Research

Non-contact temperature monitoring is a critical tool in various stages of biomedical research and preclinical studies.[1][2] Infrared thermography offers a non-invasive method to assess the surface temperature of biological samples, which can be indicative of metabolic activity, inflammatory responses, or the efficacy of therapeutic agents.[1] While high-resolution thermal cameras are the gold standard, their cost can be prohibitive for preliminary or high-throughput screening. The AMG8833, a 64-pixel thermopile array, presents a cost-effective alternative for initial thermal mapping experiments.[3][4] Its small form factor and digital interface also allow for straightforward integration into custom laboratory apparatus.[3]

This guide will detail the technical specifications of the AMG8833, present a framework for its scientific application, and provide detailed experimental protocols for its use in a laboratory setting.

AMG8833 Sensor Specifications

A clear understanding of the sensor's capabilities and limitations is crucial for designing meaningful experiments and interpreting data correctly. The key specifications of the AMG8833 are summarized below.

FeatureSpecificationNotes
Pixel Resolution 8 x 8 (64 pixels)Low spatial resolution is a primary limitation.
Temperature Range 0°C to 80°CSuitable for a range of biological experiments.
Accuracy ±2.5°CCalibration is essential for improving accuracy.[5]
Temperature Resolution 0.25°CAlso known as Noise Equivalent Temperature Difference (NETD).
Field of View (FOV) 60°The area "seen" by the sensor array.[4]
Frame Rate 1 Hz or 10 Hz (selectable)The rate at which the sensor provides a new thermal image.[3]
Interface I²CStandard two-wire communication protocol.[3]
Operating Voltage 3.3V or 5VCompatible with common microcontrollers.[4]

Experimental Setup and Data Acquisition

A robust experimental setup is paramount for acquiring reliable and reproducible data. This section outlines the necessary hardware and a generalized data acquisition workflow.

Hardware Components
  • AMG8833 Breakout Board: Commercially available boards from suppliers like Adafruit or SparkFun include necessary voltage regulation and level shifting.[6]

  • Microcontroller: An Arduino, Raspberry Pi, or similar microcontroller is required to interface with the sensor via I²C.[3] A Raspberry Pi is recommended for its processing power, which facilitates real-time data processing and storage.

  • Stable Mounting Fixture: A non-reflective, thermally stable mount is crucial to minimize vibrations and prevent the fixture's own thermal signature from interfering with measurements.

  • Blackbody Calibrator (Recommended): A surface of known emissivity and uniform temperature is essential for accurate sensor calibration.

  • Reference Thermometer: A calibrated contact thermometer (e.g., a thermocouple or platinum resistance thermometer) is needed for validating the AMG8833's measurements.

Data Acquisition Workflow

The process of acquiring thermal data from the AMG8833 can be broken down into several key steps, as illustrated in the diagram below.

Data_Acquisition_Workflow cluster_0 Hardware Setup cluster_1 Software & Data Processing sensor AMG8833 Sensor mcu Microcontroller (e.g., Raspberry Pi) sensor->mcu I²C init Initialize I²C Communication mcu->init power Stable Power Supply power->sensor power->mcu read Read Pixel Array (64 values) init->read process Apply Calibration & Noise Reduction read->process store Store Timestamped Data process->store visualize Real-time Visualization (Optional) store->visualize

Caption: Data acquisition workflow from hardware setup to data storage.

Experimental Protocols

The following sections provide detailed methodologies for calibration, noise characterization, and a sample application in a research context.

Sensor Calibration Protocol

For scientific applications, the manufacturer's stated accuracy of ±2.5°C is insufficient.[5] A calibration against a known temperature source is necessary to improve accuracy.[7] This protocol outlines a single-point calibration, which can be expanded to a multi-point calibration for higher accuracy over a wider temperature range.

Objective: To create a correction model for the AMG8833 sensor to improve its temperature measurement accuracy.

Materials:

  • Assembled AMG8833 and microcontroller setup.

  • Blackbody calibrator or a well-insulated container of water with a known, stable temperature.

  • Calibrated reference thermometer.

  • Data logging software.

Procedure:

  • Setup: Position the AMG8833 sensor at a fixed, perpendicular distance from the surface of the blackbody calibrator. Ensure the sensor's field of view is entirely filled by the calibrator's surface.

  • Stabilization: Allow both the AMG8833 and the blackbody calibrator to reach thermal stability. This may take 15-30 minutes.

  • Data Collection:

    • Set the blackbody calibrator to a known temperature within the experimental range (e.g., 37°C for biological applications).

    • Record the temperature of the blackbody using the calibrated reference thermometer.

    • Simultaneously, record the raw temperature readings from all 64 pixels of the AMG8833 for a period of at least 5 minutes to average out temporal noise.

  • Data Analysis:

    • For each pixel, calculate the average temperature reading over the measurement period.

    • Calculate the difference (offset) between the average reading of each pixel and the reference temperature.

    • This offset can then be applied as a correction factor to subsequent measurements.

Calibration_Workflow cluster_setup Setup cluster_measurement Measurement cluster_analysis Analysis setup_sensor Position AMG8833 stabilize Thermal Stabilization setup_sensor->stabilize setup_calibrator Prepare Blackbody Calibrator setup_calibrator->stabilize setup_ref Position Reference Thermometer setup_ref->stabilize record_ref Record Reference Temperature stabilize->record_ref record_amg Record AMG8833 Raw Data stabilize->record_amg calc_offset Calculate Pixel Offsets record_ref->calc_offset avg_amg Average AMG8833 Readings record_amg->avg_amg avg_amg->calc_offset apply_correction Generate Correction Matrix calc_offset->apply_correction

Caption: Workflow for the AMG8833 sensor calibration protocol.
Noise Characterization and Reduction

Understanding the noise profile of the sensor is essential for distinguishing true thermal variations from measurement artifacts.

Procedure:

  • Data Acquisition: Position the calibrated AMG8833 to view a thermally stable and uniform surface (e.g., the blackbody calibrator at a constant temperature).

  • Temporal Noise: Record data from each pixel over an extended period (e.g., 10 minutes) at the desired frame rate. The standard deviation of the readings for each pixel over time represents the temporal noise.

  • Spatial Noise: At a single point in time, examine the variation in temperature readings across all 64 pixels. This fixed-pattern noise can be partially corrected during calibration.

  • Noise Reduction:

    • Temporal Averaging: Averaging consecutive frames can reduce random noise. For a 10 Hz frame rate, averaging 10 frames will yield a 1 Hz data rate with reduced noise.

    • Spatial Filtering: Applying a simple 2D filter (e.g., a Gaussian blur) to the 8x8 pixel array can help to smooth out noisy pixels, but this will also reduce spatial resolution.

Application Example: Thermal Monitoring of Cell Cultures

This hypothetical protocol demonstrates how the AMG8833 could be used for preliminary screening of compounds that may affect cellular metabolism.

Objective: To perform non-contact, preliminary thermal mapping of a multi-well cell culture plate to screen for compounds that induce thermogenic or thermoinhibitory effects.

Materials:

  • Calibrated AMG8833 setup mounted above a multi-well plate holder within a temperature-controlled environment (e.g., an incubator with an observation window).

  • Multi-well plate (e.g., 24- or 96-well) containing cell cultures.

  • Test compounds and vehicle controls.

Procedure:

  • Baseline Measurement: Before adding the test compounds, acquire a baseline thermal map of the entire plate. This will account for any initial temperature variations between wells.

  • Compound Addition: Add the test compounds and vehicle controls to the appropriate wells.

  • Time-Lapse Thermal Imaging: Acquire thermal maps of the plate at regular intervals (e.g., every 5 minutes) for the duration of the experiment.

  • Data Analysis:

    • For each well, calculate the average temperature at each time point.

    • Subtract the baseline temperature for each well to determine the change in temperature over time.

    • Compare the temperature changes in the compound-treated wells to the vehicle control wells. Significant deviations may indicate a compound-induced effect on cellular metabolism.

Data Presentation: The quantitative data from this experiment can be summarized in a table for easy comparison.

CompoundConcentrationMean ΔT (°C) at 1 hour (± SD)
Vehicle Control-+0.1 ± 0.05
Compound A10 µM+0.8 ± 0.12
Compound B10 µM-0.5 ± 0.09

Data Enhancement and Visualization

Given the low 8x8 resolution of the AMG8833, data interpolation is often necessary to create more visually interpretable heatmaps. Techniques such as bilinear or bicubic interpolation can be applied to increase the apparent resolution of the thermal image.[8] It is critical to remember that interpolation does not add new information and should be used for visualization purposes only, not for quantitative analysis of individual interpolated pixels.

Conclusion

The AMG8833 IR array sensor, when properly calibrated and characterized, can be a valuable tool for preliminary thermal mapping experiments in a research setting. Its low cost and ease of integration make it particularly suitable for high-throughput screening and proof-of-concept studies. Researchers, scientists, and drug development professionals can leverage this technology to gain initial insights into the thermal dynamics of biological systems, paving the way for more detailed investigations with higher-resolution imaging modalities. While its low resolution and accuracy limitations must be respected, a rigorous experimental approach as outlined in this guide can yield meaningful and reproducible preliminary data.

References

Methodological & Application

Application Note: High-Throughput Thermal Analysis in Pre-Clinical Research Using the AMG8833 Sensor and Python

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for acquiring and analyzing thermal data using the Panasonic Grid-EYE AMG8833 infrared array sensor in a research environment. We outline the necessary hardware and software, including a robust Python library, and provide step-by-step instructions for data acquisition, processing, and analysis. The protocols are designed to be adaptable for various pre-clinical research applications, such as monitoring inflammatory responses, metabolic changes, or the effects of pharmacological agents on tissue temperature.

Introduction

Thermal imaging is a non-invasive technique that provides spatial and temporal information about temperature distribution. In biomedical research, it offers a powerful tool for observing physiological and pathological processes that manifest as changes in temperature. The Panasonic AMG8833 is an 8x8 pixel infrared (IR) array sensor that offers a cost-effective and accessible solution for thermal analysis.[1][2][3] This application note details the use of the Adafruit CircuitPython AMG88xx Python library for interfacing with the AMG8833 sensor, enabling researchers to perform high-throughput thermal data acquisition and analysis.[4][5]

The low cost and small footprint of the AMG8833 make it particularly suitable for array-based experiments, allowing for the simultaneous monitoring of multiple samples, such as in multi-well plates.[1] This document will guide users through setting up the hardware and software, acquiring thermal data, and performing initial data analysis and visualization.

Materials and Methods

  • Panasonic AMG8833 Grid-EYE Sensor: An 8x8 array of IR thermal sensors.[2][3][6]

  • Microcontroller or Single-Board Computer: A Raspberry Pi is recommended due to its GPIO capabilities and Python support.[5][7]

  • Connecting Wires: For connecting the sensor to the Raspberry Pi via the I2C interface.

  • Experimental Setup: This will vary depending on the specific application (e.g., cell culture plates, animal models). Ensure a stable environment with minimal air currents and stable ambient temperature.

  • Python 3: The programming language used for data acquisition and analysis.

  • Adafruit CircuitPython AMG88xx Library: A Python library for interfacing with the AMG8833 sensor.[4][5]

  • Supporting Python Libraries:

    • NumPy: For numerical operations on the thermal data arrays.

    • SciPy: For data interpolation and analysis.[5]

    • Matplotlib: For data visualization, including heatmap generation.[8]

    • Pandas: For data organization and storage.

Experimental Protocols

This protocol details the steps to connect the AMG8833 sensor to a Raspberry Pi and install the necessary Python libraries.

  • Hardware Connection:

    • Connect the VIN pin of the AMG8833 to the 5V pin on the Raspberry Pi.

    • Connect the GND pin to a ground pin on the Raspberry Pi.

    • Connect the SCL pin to the SCL pin on the Raspberry Pi.

    • Connect the SDA pin to the SDA pin on the Raspberry Pi.

  • Enable I2C on Raspberry Pi:

    • Open the Raspberry Pi configuration tool by running sudo raspi-config in the terminal.

    • Navigate to Interfacing Options and enable I2C.

  • Library Installation:

    • Install the Adafruit Blinka library to provide CircuitPython support in Python:

    • Install the AMG88xx library:[4]

    • Install the necessary data analysis and visualization libraries:

This protocol outlines the steps for acquiring thermal data from the AMG8833 sensor.

  • Initialize the Sensor:

    • Import the necessary libraries in your Python script.

    • Initialize the I2C bus and the AMG8833 sensor object.

  • Acquire Data:

    • The sensor provides an 8x8 array of temperature readings in degrees Celsius.[4]

    • Read the pixel data from the sensor in a loop to acquire a time-series of thermal images.

    • It is recommended to include a timestamp for each acquired frame.

  • Data Storage:

    • Store the acquired data in a structured format, such as a CSV file or a NumPy array. For long-term experiments, consider using a more robust data storage solution like HDF5.

Python Code Example for Data Acquisition:

A logical pipeline for the analysis of AMG8833 thermal data.

Conclusion

The AMG8833 thermal sensor, in conjunction with the Adafruit CircuitPython library, provides a powerful and accessible platform for thermal analysis in a research setting. The protocols outlined in this document offer a starting point for a wide range of applications. By following these guidelines for data acquisition, analysis, and visualization, researchers can effectively integrate thermal imaging into their experimental workflows to gain novel insights into biological processes.

References

Application Notes and Protocols for Custom Firmware Development of the AMG8833 for Scientific Research

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for developing custom microcontroller firmware to interface with the Panasonic AMG8833 8x8 thermal array sensor for specific research needs. These guidelines will enable precise control over sensor parameters, data acquisition, and calibration, facilitating the use of the AMG8833 in controlled laboratory environments.

Introduction to the AMG8833 for Research Applications

The Panasonic AMG8833 is an 8x8 array of infrared thermopile sensors capable of measuring temperatures ranging from 0°C to 80°C.[1][2] Its compact size, I2C interface, and ability to capture a 64-pixel thermal image make it a valuable tool for various research applications, including:

  • Non-contact temperature monitoring of biological samples: Observing temperature changes in cell cultures, enzymatic reactions, or small organisms without introducing physical probes that could be invasive or cause contamination.

  • Thermal profiling of chemical reactions: Mapping the heat distribution across a reaction surface to study exothermic or endothermic processes in detail.

  • Monitoring of laboratory equipment: Ensuring thermal uniformity in incubators, heating blocks, or other temperature-sensitive apparatus.

Standard libraries for the AMG8833 provide a straightforward way to read temperature data. However, for rigorous scientific research, developing custom firmware for the interfacing microcontroller is often necessary to achieve the required level of control over data acquisition parameters, implement specialized calibration routines, and ensure data integrity.

AMG8833 Technical Specifications

A summary of the key technical specifications for the AMG8833 is provided in the table below.

ParameterValueReference
Sensor Array 8x8 (64 pixels)[1][3]
Temperature Range 0°C to 80°C (32°F to 176°F)[1][2]
Accuracy ±2.5°C (±4.5°F)[4][5]
Temperature Resolution 0.25°C[3]
Frame Rate 1 Hz to 10 Hz[3][6]
Interface I2C[1][7]
Operating Voltage 3.3V to 5V[3][8]
I2C Address 0x69 (default), 0x68 (selectable)[1][2]

Custom Firmware Development: Interfacing and Control

Custom firmware development for the AMG8833 revolves around direct communication with the sensor's internal registers via the I2C protocol. This allows for fine-tuned control over its operation, beyond the basic functions offered by standard libraries.

I2C Communication Protocol

The AMG8833 communicates with a host microcontroller using the I2C protocol.[3][7] The default I2C address is 0x69, but can be changed to 0x68 by pulling the AD0 pin to ground.[1][3] All interactions with the sensor, including configuration and temperature reading, are performed by reading from and writing to specific register addresses.

Key Register Functions

The following table summarizes some of the key registers that can be accessed to control the AMG8833's behavior. A comprehensive list can be found in the manufacturer's datasheet.

Register Address (Hex)Register NameDescriptionR/W
0x00Power Control RegisterSets the operating mode of the sensor (e.g., normal, sleep, stand-by).R/W
0x01Reset RegisterUsed to perform a software reset of the sensor.W
0x02Frame Rate RegisterConfigures the data acquisition frame rate (1 FPS or 10 FPS).R/W
0x03Interrupt Control RegisterEnables and configures the interrupt functionality.R/W
0x0EThermistor Temperature Register (LSB)Lower 8 bits of the internal thermistor reading.R
0x0FThermistor Temperature Register (MSB)Upper 4 bits of the internal thermistor reading.R
0x80 - 0xFFTemperature Registers64 pairs of registers (LSB and MSB) for each pixel's temperature reading.R
Firmware Development Workflow

The development of custom firmware for interfacing with the AMG8833 follows a logical progression. The diagram below illustrates the key steps involved.

FirmwareDevelopmentWorkflow cluster_setup Development Environment Setup cluster_dev Firmware Development cluster_validation Validation and Calibration setup_hw Hardware Setup (Microcontroller, AMG8833) setup_sw Software Setup (IDE, Compiler, Libraries) init_i2c Initialize I2C Communication setup_sw->init_i2c config_sensor Configure Sensor Registers (Frame Rate, Mode) init_i2c->config_sensor read_data Implement Data Reading Functions config_sensor->read_data process_data Implement Data Processing & Storage read_data->process_data calibration Perform Sensor Calibration process_data->calibration validation Validate Performance Against Reference calibration->validation

Firmware development workflow for the AMG8833.

Experimental Protocols

The following protocols provide detailed methodologies for calibrating and validating the custom firmware and the AMG8833 sensor for research applications.

Protocol 1: Pixel Response Uniformity (PRU) Calibration

Objective: To correct for minor variations in the response of individual pixels in the sensor array.

Materials:

  • AMG8833 sensor connected to a microcontroller running custom firmware.

  • A highly stable and uniform temperature source (e.g., a calibrated blackbody radiator or a well-insulated, stirred water bath with a flat, thermally conductive surface).

  • Reference thermometer with high accuracy (e.g., a calibrated platinum resistance thermometer).

Methodology:

  • Position the AMG8833 sensor at a fixed distance from the uniform temperature source, ensuring the entire 8x8 array is viewing the source.

  • Set the temperature source to a known, stable temperature (e.g., 37.0°C for biological applications).

  • Allow the system to thermally stabilize for at least 30 minutes.

  • Using the custom firmware, acquire a statistically significant number of frames (e.g., 1000 frames) from the AMG8833.

  • For each pixel, calculate the average temperature reading over all acquired frames.

  • Calculate the average temperature of all 64 pixels. This will serve as the reference temperature for the array.

  • For each pixel, determine the offset by subtracting its individual average temperature from the overall average temperature of the array.

  • Store these 64 offset values in the microcontroller's memory.

  • In the custom firmware, apply the corresponding offset to each pixel's reading in real-time to correct for non-uniformity.

Protocol 2: Isothermal Validation

Objective: To validate the accuracy and stability of the calibrated sensor at different temperatures.

Materials:

  • PRU-calibrated AMG8833 sensor system.

  • Stable and uniform temperature source.

  • High-accuracy reference thermometer.

Methodology:

  • Position the calibrated AMG8833 sensor system to view the uniform temperature source.

  • Set the temperature source to a series of known temperatures across the sensor's operating range (e.g., 20°C, 30°C, 40°C, 50°C, 60°C, 70°C).

  • At each temperature setpoint, allow the system to stabilize.

  • Record a series of measurements from both the AMG8833 system (after PRU correction) and the reference thermometer.

  • Compare the average temperature reading from the AMG8833 with the reading from the reference thermometer at each setpoint.

  • Calculate the error (difference between the AMG8833 reading and the reference reading) for each temperature.

  • Plot the error as a function of temperature to characterize the sensor's performance across its operating range.

Data Acquisition and Processing Pipeline

The following diagram illustrates a typical data acquisition and processing pipeline for the AMG8833 in a research context.

DataPipeline cluster_acquisition Data Acquisition cluster_processing Data Processing cluster_output Data Output & Analysis AMG8833 AMG8833 Sensor Array Microcontroller Microcontroller (Custom Firmware) AMG8833->Microcontroller I2C RawData Raw 8x8 Temperature Array Microcontroller->RawData PRU_Correction Pixel Response Uniformity (PRU) Correction RawData->PRU_Correction CalibratedData Calibrated 8x8 Temperature Array PRU_Correction->CalibratedData Storage Data Storage (e.g., SD Card, Serial Output) CalibratedData->Storage Visualization Real-time Visualization (Heatmap) CalibratedData->Visualization Analysis Further Scientific Analysis Storage->Analysis

Data acquisition and processing pipeline.

Conclusion

Developing custom firmware for microcontrollers interfacing with the AMG8833 thermal sensor provides researchers with the necessary control and precision for a wide range of scientific applications. By directly manipulating sensor registers and implementing rigorous calibration and validation protocols, the AMG8833 can be transformed from a general-purpose thermal camera sensor into a reliable scientific instrument. The methodologies and protocols outlined in this document serve as a comprehensive guide for researchers, scientists, and drug development professionals to unlock the full potential of the AMG8833 in their laboratory work.

References

Application Note: Non-Contact Temperature Monitoring in Microfluidic Devices using the AMG8833 Thermal Sensor

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Precise temperature control and monitoring are critical parameters in a multitude of microfluidic applications, including polymerase chain reaction (PCR), cell culture, and chemical synthesis.[1][2] Non-uniform temperature profiles can lead to variability in experimental results and impact the reliability of assays. Traditional contact-based temperature sensors, such as thermocouples and thermistors, can be challenging to integrate into microfluidic devices and may influence the very temperature they are intended to measure.[3][4][5]

The Panasonic AMG8833 Grid-EYE is an 8x8 array of infrared (IR) thermal sensors that offers a non-contact method for monitoring temperature distributions.[6][7] Its ability to capture a 64-pixel thermal image makes it a compelling tool for observing thermal gradients across a microfluidic chip in real-time. This application note provides a detailed protocol for utilizing the AMG8833 sensor for monitoring temperature distribution in microfluidic devices, aimed at researchers, scientists, and drug development professionals.

AMG8833 Sensor Specifications

The AMG8833 offers a balance of performance and ease of integration suitable for many microfluidic research applications. A summary of its key specifications is provided in the table below.

FeatureSpecification
Pixel Resolution 8x8 (64 pixels)
Temperature Range 0°C to 80°C
Accuracy ±2.5°C
Field of View (FOV) 60°
Frame Rate 1 Hz to 10 Hz
Interface I2C
Operating Voltage 3.3V or 5V
Current Consumption Approx. 4.5 mA

Table 1: Key specifications of the Panasonic AMG8833 thermal sensor.[6][8][9]

Experimental Setup and Protocol

This section details the necessary components and step-by-step procedure for setting up the AMG8833 sensor to monitor the temperature of a microfluidic device.

Required Materials
  • AMG8833 Thermal Sensor Breakout Board

  • Arduino Uno or compatible microcontroller

  • Jumper wires

  • Microfluidic device with integrated heating element (e.g., thin-film heater)

  • Power supply for the heating element

  • Computer with Arduino IDE and a data logging/visualization software (e.g., Processing, Python with Matplotlib)

  • Fixture to hold the AMG8833 sensor at a fixed distance and orientation relative to the microfluidic device.

Experimental Workflow

The overall workflow for temperature monitoring involves setting up the hardware, acquiring thermal data, and subsequently analyzing and visualizing this data.

G cluster_0 Hardware Setup cluster_1 Data Acquisition cluster_2 Data Analysis & Visualization A Assemble Microfluidic Setup B Interface AMG8833 with Microcontroller A->B C Position Sensor Above Microfluidic Device B->C D Upload Arduino Sketch E Initiate Heating of Microfluidic Device D->E F Record Thermal Data E->F G Process Raw Pixel Data H Generate Thermal Heatmaps G->H I Analyze Temperature Profiles H->I

Fig. 1: Experimental workflow for temperature monitoring.
Protocol

  • Hardware Assembly:

    • Connect the AMG8833 sensor to the Arduino Uno using the I2C interface.[10]

      • Connect the VIN pin of the sensor to the 5V pin on the Arduino.

      • Connect the GND pin to the GND pin.

      • Connect the SCL pin to the A5 pin (SCL).

      • Connect the SDA pin to the A4 pin (SDA).

    • Mount the AMG8833 sensor in a fixed position above the microfluidic device. The distance should be optimized to ensure the region of interest on the microfluidic chip is within the sensor's field of view. A 3D printed holder can be beneficial for stable positioning.

    • Set up the microfluidic device with its heating element and connect it to a controllable power source.

  • Software Setup:

    • Install the Arduino IDE on your computer.

    • Install the Adafruit AMG88xx library from the Arduino Library Manager.[6][11]

    • Upload the example "amg88xx_test" sketch to the Arduino to verify the sensor is connected and functioning correctly.[10][11] You should see temperature readings in the Serial Monitor.

  • Data Acquisition:

    • Modify the Arduino sketch to continuously read the 64-pixel temperature array from the AMG8833 and output the data to the serial port in a structured format (e.g., comma-separated values).

    • Use a data logging software or a custom script (e.g., in Python or Processing) to read the serial data from the Arduino and save it to a file.[12]

    • Begin the experiment by activating the heating element on the microfluidic device.

    • Simultaneously start the data logging to record the thermal data from the AMG8833.

System Integration Diagram

The following diagram illustrates the logical relationship between the components of the experimental setup.

G cluster_0 Microfluidic System cluster_1 Temperature Monitoring System Microfluidic_Device Microfluidic Device AMG8833 AMG8833 Sensor Microfluidic_Device->AMG8833 Thermal Radiation Heating_Element Integrated Heater Heating_Element->Microfluidic_Device Power_Supply Power Supply Power_Supply->Heating_Element Arduino Arduino Uno AMG8833->Arduino I2C Computer Computer Arduino->Computer Serial

Fig. 2: System integration diagram.

Data Presentation and Analysis

The 64 individual temperature readings from the AMG8833 can be visualized as a heatmap to represent the temperature distribution across the monitored area of the microfluidic device.

Data Table Example

The raw data from the sensor can be organized into a table for each time point, representing the 8x8 pixel array.

PixelCol 1Col 2Col 3Col 4Col 5Col 6Col 7Col 8
Row 1 25.2°C25.5°C25.6°C25.8°C25.9°C25.7°C25.4°C25.1°C
Row 2 25.8°C26.1°C26.3°C26.5°C26.6°C26.4°C26.0°C25.7°C
Row 3 26.5°C27.0°C27.5°C28.0°C28.2°C27.8°C27.2°C26.7°C
Row 4 27.1°C27.8°C28.5°C29.2°C29.5°C29.0°C28.3°C27.6°C
Row 5 27.0°C27.7°C28.4°C29.1°C29.4°C28.9°C28.2°C27.5°C
Row 6 26.4°C26.9°C27.4°C27.9°C28.1°C27.7°C27.1°C26.6°C
Row 7 25.7°C26.0°C26.2°C26.4°C26.5°C26.3°C25.9°C25.6°C
Row 8 25.1°C25.3°C25.4°C25.6°C25.7°C25.5°C25.2°C25.0°C

Table 2: Example of a single time-point thermal data array from the AMG8833.

Data Analysis Considerations
  • Calibration: For applications requiring high accuracy, it is recommended to calibrate the AMG8833 against a known temperature source. This can be done using a blackbody calibrator or by comparing its readings to a calibrated contact sensor under controlled conditions.[13][14][15]

  • Emissivity: The emissivity of the microfluidic device material will affect the accuracy of the temperature readings. Polydimethylsiloxane (PDMS), a common material in microfluidics, has a high emissivity (around 0.95), which is favorable for IR thermography. However, for devices with different surface materials, the emissivity should be considered and potentially corrected for in the data analysis.[16]

  • Spatial Resolution: The 8x8 pixel resolution of the AMG8833 may be a limiting factor for monitoring very small features within a microfluidic channel. The distance between the sensor and the device will determine the size of the area each pixel covers. Careful positioning is crucial to align the sensor's pixels with the region of interest.

  • Data Interpolation: To generate smoother thermal images, interpolation techniques can be applied to the 8x8 data array. This can be particularly useful for visualization purposes.[12]

Challenges and Limitations

While the AMG8833 is a valuable tool, users should be aware of its limitations:

  • Accuracy: The ±2.5°C accuracy may not be sufficient for all applications.[9] For experiments requiring higher precision, alternative or supplementary temperature measurement methods may be necessary.

  • Frame Rate: The maximum frame rate of 10 Hz may not be adequate for capturing very rapid thermal transients.[1]

  • Environmental Interference: The sensor can be affected by ambient temperature changes and other sources of infrared radiation in the environment.[17] It is advisable to shield the experimental setup from drafts and other heat sources.

  • Line of Sight: As an infrared sensor, the AMG8833 requires a clear line of sight to the surface being measured. Any obstructions will interfere with the readings.

Conclusion

The AMG8833 thermal sensor provides a cost-effective and straightforward method for non-contact monitoring of temperature distributions in microfluidic devices. Its ease of integration with common microcontrollers makes it accessible for a wide range of research applications. By following the protocols outlined in this application note and considering the potential challenges, researchers can effectively utilize this sensor to gain valuable insights into the thermal dynamics of their microfluidic systems, contributing to more reliable and reproducible experimental outcomes.

References

Time-Lapse Thermal Imaging for Preclinical Research: An Application Note Using Raspberry Pi and AMG8833

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on setting up and utilizing a cost-effective, time-lapse thermal imaging system. By leveraging a Raspberry Pi single-board computer and a Panasonic Grid-EYE AMG8833 8x8 thermal infrared array sensor, this system offers a non-invasive method for monitoring thermal fluctuations in various experimental models. Potential applications include observing metabolic activity in cell cultures, monitoring inflammatory responses in small animal models, and assessing the thermogenic effects of novel drug compounds. This application note details the necessary hardware and software, provides comprehensive experimental protocols, and offers guidance on data acquisition, presentation, and analysis.

Introduction

Thermal imaging is a powerful, non-invasive technique used to measure the surface temperature of objects and biological systems.[1] In preclinical research and drug development, monitoring thermal signatures can provide valuable insights into physiological and metabolic processes.[2][3][4] Changes in temperature can be indicative of cellular metabolism, inflammatory responses, and the efficacy of therapeutic interventions.[1] However, commercial thermal imaging systems can be prohibitively expensive. This application note describes a low-cost, customizable alternative using a Raspberry Pi and the AMG8833 thermal sensor.[5][6]

The AMG8833 is an 8x8 array of IR thermal sensors, capable of measuring temperatures ranging from 0°C to 80°C with an accuracy of ±2.5°C and a resolution of 0.25°C.[6][7] When coupled with a Raspberry Pi, it can be programmed to capture thermal data at regular intervals, creating a time-lapse video of thermal changes. This setup is particularly useful for long-term experiments where continuous monitoring is required.

Materials and Methods

Hardware Requirements

A complete list of the necessary hardware components is provided in the table below.

ComponentDescriptionNotes
Raspberry PiAny model with GPIO pins (Raspberry Pi 3B+ or newer recommended)A microSD card (16GB or larger) is required for the operating system and data storage.
Panasonic AMG8833Grid-EYE 8x8 IR Thermal Sensor Breakout BoardEnsure the breakout board is compatible with 3.3V or 5V logic levels.
Jumper WiresFemale-to-FemaleFor connecting the AMG8833 sensor to the Raspberry Pi's GPIO pins.
Power Supply5V, 2.5A Micro USB or USB-CTo power the Raspberry Pi.
Optional:
Raspberry Pi CaseTo protect the Raspberry Pi.
Tripod/MountTo hold the sensor in a fixed position over the experimental setup.
Software Requirements

The following software is required to be installed on the Raspberry Pi.

SoftwareDescriptionInstallation Command (on Raspberry Pi OS)
Raspberry Pi OSThe official operating system for Raspberry Pi.--INVALID-LINK--
Python 3The programming language used for data acquisition.Pre-installed on Raspberry Pi OS.
Adafruit CircuitPython AMG88xx LibraryPython library to interface with the AMG8833 sensor.pip3 install adafruit-circuitpython-amg88xx
NumPyA library for numerical operations in Python.pip3 install numpy
MatplotlibA library for creating static, animated, and interactive visualizations.pip3 install matplotlib
SciPyA library used for scientific and technical computing.pip3 install scipy
Hardware Setup Protocol
  • Prepare the Raspberry Pi:

    • Flash a microSD card with the latest version of Raspberry Pi OS.

    • Insert the microSD card into the Raspberry Pi and connect a keyboard, mouse, and monitor.

    • Power on the Raspberry Pi and complete the initial setup.

    • Connect the Raspberry Pi to the internet via Wi-Fi or Ethernet.

  • Enable I2C Interface:

    • Open a terminal window on the Raspberry Pi.

    • Run the command sudo raspi-config.

    • Navigate to Interface Options -> I2C and enable it.

    • Reboot the Raspberry Pi when prompted.

  • Connect the AMG8833 Sensor to the Raspberry Pi:

    • Ensure the Raspberry Pi is powered off.

    • Using female-to-female jumper wires, connect the pins on the AMG8833 breakout board to the corresponding GPIO pins on the Raspberry Pi as follows:

      • Vin to 5V (Pin 2)

      • GND to GND (Pin 6)

      • SCL to SCL (Pin 5)

      • SDA to SDA (Pin 3)

HardwareSetup cluster_pi Raspberry Pi cluster_sensor AMG8833 Sensor pi 5V SDA SCL GND Raspberry Pi GPIO sensor AMG8833 Breakout Vin GND SDA SCL pi:p2->sensor:v Power pi:p6->sensor:g Ground pi:p3->sensor:s Data pi:p5->sensor:c Clock

Fig. 1: Hardware connection diagram for the AMG8833 sensor and Raspberry Pi.

Experimental Protocol: Time-Lapse Thermal Monitoring of Cell Culture

This protocol outlines a procedure for monitoring the thermal profile of a 96-well cell culture plate over a 24-hour period. This can be adapted for various experimental designs, such as cytotoxicity assays or studies on metabolic activity.

Experimental Workflow

The overall workflow for the experiment is depicted in the following diagram.

ExperimentalWorkflow A Prepare Cell Culture Plate B Position Raspberry Pi and Sensor A->B C Configure and Run Python Script B->C D Incubate and Acquire Data (24h) C->D E Stop Data Acquisition D->E F Analyze and Visualize Data E->F

Fig. 2: Workflow for time-lapse thermal monitoring of a cell culture plate.
Step-by-Step Procedure

  • Prepare Cell Culture: Prepare the 96-well plate with the desired cell lines and experimental conditions (e.g., with and without a test compound). Include wells with media only as a control.

  • System Placement: Place the cell culture plate inside a temperature-controlled incubator. Position the Raspberry Pi with the connected AMG8833 sensor above the plate. The sensor should be at a fixed distance, ensuring the 8x8 grid covers the area of interest on the plate.

  • Data Acquisition Script:

    • Create a new Python script on your Raspberry Pi (e.g., timelapse_thermal.py).

    • Copy and paste the provided Python script (see Appendix A) into this file.

    • Modify the script parameters as needed:

      • capture_interval: The time in seconds between each thermal image capture.

      • duration: The total duration of the experiment in seconds.

      • output_dir: The directory where the data and images will be saved.

  • Execute the Script:

    • Open a terminal on the Raspberry Pi.

    • Navigate to the directory where you saved timelapse_thermal.py.

    • Run the script using the command: python3 timelapse_thermal.py

  • Data Collection: The script will now capture thermal data at the specified interval for the set duration. Each capture will save a CSV file with the 8x8 temperature matrix and a corresponding heatmap image.

  • Data Analysis: Once the experiment is complete, the collected data can be analyzed. This may involve plotting the average temperature of specific wells over time, comparing the thermal profiles of treated versus untreated cells, or generating a time-lapse video from the saved heatmap images.

Data Acquisition and Presentation

The Python script provided in Appendix A handles the data acquisition process. The following diagram illustrates the logical flow of the script.

DataAcquisition Start Start Script Initialize Initialize AMG8833 Sensor Start->Initialize Loop Start Time-Lapse Loop Initialize->Loop Read Read Temperature Matrix Loop->Read Timestamp Get Current Timestamp Read->Timestamp SaveCSV Save Data to CSV Timestamp->SaveCSV GenerateHeatmap Generate and Save Heatmap SaveCSV->GenerateHeatmap Wait Wait for Interval GenerateHeatmap->Wait CheckTime Duration Elapsed? Wait->CheckTime CheckTime->Loop No End End Script CheckTime->End Yes

Fig. 3: Data acquisition and processing workflow of the Python script.
Quantitative Data Summary

The raw data from each time point is an 8x8 matrix of temperature values. For analysis, it is often useful to summarize this data. The following table presents a hypothetical summary of thermal data from a 24-hour experiment monitoring cell culture wells.

Well IDTreatmentTime (hours)Mean Temperature (°C)Max Temperature (°C)Standard Deviation (°C)
A1Control036.837.10.15
A1Control636.937.20.14
A1Control1237.037.30.16
A1Control1837.137.40.15
A1Control2437.037.30.17
B1Compound X036.937.20.16
B1Compound X637.237.60.18
B1Compound X1237.538.00.21
B1Compound X1837.838.40.25
B1Compound X2437.638.10.22

Applications in Research and Drug Development

This time-lapse thermal imaging setup can be applied to a variety of research areas:

  • Oncology: Monitor the metabolic activity of cancer cells in response to novel therapeutics. An increase in temperature could indicate an increase in metabolic rate, while a decrease could suggest cytotoxic effects.

  • Immunology: Observe inflammatory responses in real-time. Inflammation is often associated with an increase in local temperature.

  • Metabolic Diseases: Study the effects of drugs on thermogenesis in cell cultures or small animal models.

  • Toxicology: Assess the cytotoxic effects of compounds by monitoring changes in the thermal signature of cells.

Conceptual Signaling Pathway

As an example, this system could be used to study the effects of a drug that targets a signaling pathway involved in cellular metabolism and heat production, such as the one depicted below.

SignalingPathway Drug Drug Compound Receptor Cell Surface Receptor Drug->Receptor Kinase_A Kinase A Receptor->Kinase_A activates Kinase_B Kinase B Kinase_A->Kinase_B phosphorylates TF Transcription Factor Kinase_B->TF activates Mitochondria Mitochondria TF->Mitochondria upregulates genes for Heat Heat Production Mitochondria->Heat increased activity leads to

Fig. 4: A conceptual signaling pathway leading to heat production that could be monitored.

Conclusion

The combination of a Raspberry Pi and an AMG8833 thermal sensor provides a versatile and affordable platform for time-lapse thermal imaging in a research setting. The detailed protocols and scripts in this application note offer a starting point for scientists to integrate this technology into their experimental workflows, enabling novel insights into the thermal dynamics of biological systems.

Appendix A: Python Script for Time-Lapse Thermal Data Acquisition

References

Application Notes and Protocols for Human Presence and Movement Detection Using AMG8833 Thermal Sensor Data

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of algorithms and protocols for detecting human presence and movement using the Panasonic AMG8833 8x8 thermal array sensor. The content is tailored for research and development applications where monitoring human activity is crucial.

Introduction to AMG8833 for Human Detection

The Panasonic AMG8833 is an 8x8 array of infrared thermal sensors that can detect temperature variations in its field of view.[1] By measuring the infrared radiation emitted by objects, it can create a low-resolution thermal image.[2][3] This capability is particularly useful for detecting the heat signature of a human body against a cooler background, making it a valuable tool for privacy-conscious human presence and movement detection.[4][5] Its applications span from smart home systems and energy management to healthcare monitoring, such as fall detection in the elderly.[3][6]

Key Features of the AMG8833 Sensor

The specifications of the AMG8833 sensor are critical for designing effective detection algorithms.

FeatureSpecificationReference
Resolution 8x8 pixels (64 total)[2]
Temperature Range 0°C to 80°C (32°F to 176°F)[1]
Accuracy ± 2.5°C (4.5°F)[1]
Frame Rate 1 Hz to 10 Hz[2]
Detection Distance Up to 7 meters (23 feet) for human detection[1]
Interface I2C[2]
Field of View 60°[7]

Core Algorithms for Human Presence and Movement Detection

A typical data processing pipeline for human detection with the AMG8833 sensor involves several stages, from raw data acquisition to the final detection output. The following sections detail the core algorithms employed in this process.

Data Acquisition and Pre-processing

The raw 8x8 thermal data from the AMG8833 can be noisy and is of low resolution.[2] Pre-processing steps are essential to enhance the data quality for subsequent analysis.

To overcome the low resolution of the sensor, interpolation techniques are used to increase the size of the thermal image, which can improve visual recognition and the accuracy of detection algorithms.[8] Common methods include:

Interpolation MethodDescriptionAdvantagesDisadvantagesReference
Nearest-neighbor Assigns the value of the nearest original pixel to the new pixel.Computationally simple and fast.Can result in a blocky, pixelated image.[2]
Bilinear Calculates the value of a new pixel as a weighted average of the four nearest original pixels.Provides a smoother image than nearest-neighbor.Less computationally intensive than bicubic interpolation.[2][8]
Bicubic Calculates the value of a new pixel based on a weighted average of the 16 nearest original pixels.Produces smoother and clearer object edges compared to bilinear interpolation.Computationally more intensive and time-consuming.[2][8]
Background Subtraction

To detect a human, it is often necessary to distinguish their heat signature from the static background temperature of the environment. Background subtraction is a common technique used for this purpose. A simple approach is to capture an initial frame of the empty scene as the background and then subtract this from subsequent frames. More advanced methods involve dynamically updating the background model to account for gradual changes in ambient temperature.

Adaptive Thresholding

After background subtraction, a thresholding technique is applied to the resulting thermal data to create a binary image, segmenting the warmer regions (potential humans) from the cooler background.[2] A fixed threshold may not be effective in environments with changing temperatures. Adaptive thresholding, where the threshold is dynamically calculated based on the statistical properties of the current frame (e.g., mean, median, or standard deviation), is often more robust.[2]

Blob Detection

Once the binary image is obtained, blob detection algorithms are used to identify connected regions of pixels that correspond to human heat signatures.[2] These algorithms can determine the size, shape, and centroid of each blob. This information can be used to count the number of people, track their movement, and analyze their posture (e.g., for fall detection).

Experimental Protocols

This section provides detailed protocols for setting up the AMG8833 sensor and implementing the data processing pipeline for human presence and movement detection.

Hardware Setup and Data Acquisition Protocol

Objective: To acquire raw thermal data from the AMG8833 sensor using a Raspberry Pi.

Materials:

  • Panasonic AMG8833 Grid-EYE Breakout Board

  • Raspberry Pi (Model 3B+ or newer recommended)

  • Jumper wires

  • MicroSD card with Raspberry Pi OS

  • Power supply for Raspberry Pi

Procedure:

  • Hardware Connection:

    • Connect the VIN pin of the AMG8833 to a 3.3V or 5V pin on the Raspberry Pi.

    • Connect the GND pin of the AMG8833 to a ground pin on the Raspberry Pi.

    • Connect the SCL pin of the AMG8833 to the SCL pin on the Raspberry Pi.

    • Connect the SDA pin of the AMG8833 to the SDA pin on the Raspberry Pi.

  • Raspberry Pi Configuration:

    • Boot up the Raspberry Pi and open the terminal.

    • Enable the I2C interface by running sudo raspi-config, navigating to Interface Options, and enabling I2C.

    • Install the necessary Python libraries: sudo pip3 install adafruit-circuitpython-amg88xx.

  • Data Acquisition Script:

    • Create a Python script to read the pixel data from the sensor. The adafruit_amg88xx library provides a simple interface to read the 8x8 array of temperature values.

    • The script should continuously read the sensor data at a desired frame rate (e.g., 10 Hz) and store it for processing.

Data Processing and Detection Protocol

Objective: To process the acquired thermal data to detect human presence and movement.

Procedure:

  • Interpolation:

    • Apply a bilinear or bicubic interpolation to the raw 8x8 thermal data to increase the image resolution (e.g., to 32x32). Libraries like SciPy in Python can be used for this purpose.

  • Background Subtraction:

    • At the start of the experiment, capture several frames of the empty scene and average them to create a stable background model.

    • For each new frame, subtract the background model to obtain a difference image.

  • Adaptive Thresholding:

    • Calculate the mean and standard deviation of the pixel values in the difference image.

    • Set a threshold (e.g., mean + 2 * standard deviation) to binarize the image. Pixels above the threshold are considered foreground (potential human), and those below are background.

  • Blob Detection:

    • Use a computer vision library like OpenCV to perform blob detection on the binary image.

    • Filter the detected blobs based on size to eliminate noise.

    • The presence of one or more significant blobs indicates human presence.

  • Movement Detection:

    • Track the centroid of the detected blobs across consecutive frames.

    • A change in the centroid's position indicates movement. The velocity and direction of movement can be calculated from this change.

Performance Metrics

The performance of human detection and movement algorithms can be quantified using several metrics. The following table presents some reported performance metrics for systems using the AMG8833 sensor, primarily in the context of fall detection, which is a specific application of movement analysis.

ApplicationAlgorithm HighlightsAccuracySensitivitySpecificityReference
Fall DetectionInterpolation, Adaptive Thresholding, Blob Detection93.51%92.04%95.45%[4]
Mask and Temperature DetectionDeep Learning (MobileNetV2)99% (for mask detection)--[9]

Note: These metrics are from specific studies with their own experimental setups and datasets. Performance in other environments may vary.

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the human presence and movement detection process using the AMG8833 sensor.

DataProcessingWorkflow cluster_sensor AMG8833 Sensor cluster_preprocessing Pre-processing cluster_detection Detection cluster_output Output RawData 8x8 Raw Thermal Data Interpolation Interpolation (e.g., Bilinear) RawData->Interpolation BGSubtract Background Subtraction Interpolation->BGSubtract Threshold Adaptive Thresholding BGSubtract->Threshold BlobDetect Blob Detection Threshold->BlobDetect Presence Presence Detected BlobDetect->Presence Movement Movement Detected BlobDetect->Movement Track Centroid

Caption: Data Processing Workflow for Human Detection.

LogicalRelationship Start Start Frame Acquisition ReadSensor Read 8x8 Thermal Array Start->ReadSensor ProcessData Pre-process Data (Interpolation, BG Subtraction) ReadSensor->ProcessData ThresholdData Apply Adaptive Threshold ProcessData->ThresholdData FindBlobs Find Connected Components (Blobs) ThresholdData->FindBlobs FilterBlobs Filter Blobs by Size FindBlobs->FilterBlobs HumanCheck Human-sized Blob(s) Detected? FilterBlobs->HumanCheck PresenceDetected Output: Human Presence HumanCheck->PresenceDetected Yes NoPresence Output: No Presence HumanCheck->NoPresence No TrackMovement Track Blob Centroid PresenceDetected->TrackMovement MovementCheck Centroid Position Changed? TrackMovement->MovementCheck MovementDetected Output: Movement Detected MovementCheck->MovementDetected Yes NoMovement Output: No Movement MovementCheck->NoMovement No

Caption: Logical Flow of Detection Algorithm.

References

Application Notes and Protocols for Gesture Recognition Research Using Low-Resolution Thermal Sensor Arrays

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Low-resolution thermal sensor arrays offer a novel, privacy-preserving, and cost-effective solution for gesture recognition. Unlike traditional RGB cameras, thermal sensors are insensitive to lighting conditions, making them robust for various environments.[1][2][3] Their ability to capture heat signatures without discerning fine facial or background details also addresses privacy concerns.[3] This document provides detailed application notes and protocols for researchers interested in utilizing this technology for human-computer interaction, assistive technologies, and other applications.

Core Concepts and Advantages

Low-resolution thermal sensors, such as the MLX90640 (32x24 pixels) or AMG8833 (8x8 pixels), detect infrared radiation emitted by objects to form a thermal image, or thermogram.[4][5][6] The primary advantages of this technology for gesture recognition include:

  • Robustness to Lighting Conditions: Thermal sensors operate based on heat signatures, making them effective in complete darkness or challenging lighting scenarios where traditional cameras fail.[3][7][8]

  • Privacy Preservation: The low spatial resolution of these sensors captures the general shape and movement of a hand without revealing identifying features of the individual or their surroundings.[3]

  • Low Power Consumption: Many of these sensors and the microcontrollers they are paired with are designed for low-power applications, making them suitable for embedded systems and wearable devices.[8]

  • Cost-Effectiveness: Compared to high-resolution thermal cameras or time-of-flight sensors, low-resolution thermal arrays are significantly more affordable.[1][9]

Hardware and Software Requirements

A typical experimental setup for low-resolution thermal gesture recognition consists of the following:

Hardware:

  • Low-Resolution Thermal Sensor Array:

    • Melexis MLX90640 (32x24 resolution) is a commonly used sensor.[1][4][8]

    • Panasonic AMG8833 (8x8 resolution) is another popular, lower-resolution option.[5][6]

  • Microcontroller/Processing Unit:

    • For data acquisition and model deployment on the edge: Particle Photon 2, ESP32, or a Raspberry Pi.[3][8]

    • For model training: A computer with a dedicated GPU is recommended for training deep learning models.

  • Interfacing Components: Jumper wires, breadboard, and a power supply.

  • (Optional) Display: An LCD or TFT screen for real-time visualization of the thermal data.

Software:

  • Programming Environment: Arduino IDE, PlatformIO, or Python for interfacing with the sensor.

  • Machine Learning Frameworks: TensorFlow (with Keras) or PyTorch for model development.

  • Embedded ML Libraries: TensorFlow Lite for deploying models on microcontrollers.[3]

  • Data Collection and Labeling Tools: Custom scripts or platforms like Edge Impulse Studio can be used.[3]

Experimental Protocols

Data Acquisition Protocol
  • Hardware Setup:

    • Connect the thermal sensor to the microcontroller via the I2C interface. Ensure the correct pins for SDA (Data) and SCL (Clock) are used, along with VIN and GND for power.

    • Position the sensor at a fixed location and orientation relative to where the gestures will be performed. For in-car applications, this could be on the dashboard or overhead console.[1] For general use, a tripod mount can ensure consistency.[10]

    • The optimal distance for human detection with sensors like the AMG8833 is around 7 meters, though for hand gestures, a closer distance is necessary.

  • Data Collection Script:

    • Write a script to read the temperature array from the sensor. The MLX90640, for example, produces a 768-pixel (32x24) array of temperature values.[3]

    • Set a consistent frame rate. A frame rate of 16 FPS has been shown to be a good trade-off between temporal resolution and spatial noise.[1]

    • For each gesture, record a sequence of thermal frames. A common approach is to record for a fixed duration, for example, 3 seconds per gesture instance.[1]

  • Dataset Creation:

    • Define a set of distinct gestures to be recognized (e.g., 'rock', 'paper', 'scissors', 'swipe left', 'swipe right').[3]

    • Collect numerous examples of each gesture from multiple subjects to ensure model robustness.

    • Also, collect data of non-gesture actions or an 'unknown' class to reduce false positives. This can include background thermal noise or other movements.[3]

    • Label each recorded gesture sequence accurately.

Data Preprocessing and Augmentation Protocol
  • Normalization:

    • The raw output of the sensor is an array of temperatures. It is crucial to normalize this data before feeding it into a neural network. A common method is to scale the temperature values to a range of 0 to 1 or to standardize them to have a mean of 0 and a standard deviation of 1.[1]

  • Image Resizing/Padding:

    • If the input size of the neural network differs from the sensor's resolution, resize or pad the thermal image. For instance, a 32x24 image can be padded to a 32x32 square image for use in some CNN architectures.[3]

  • Data Augmentation:

    • To prevent overfitting and improve the model's ability to generalize, apply data augmentation techniques to the training set.[1]

    • Random Cropping: Randomly crop a portion of the image.

    • Brightness and Contrast Adjustment: Randomly alter the brightness and contrast of the thermal images.

Model Training Protocol: CNN Approach

Convolutional Neural Networks (CNNs) are well-suited for image classification tasks and are a common choice for thermal gesture recognition.

  • Model Architecture:

    • A typical lightweight CNN architecture for this task might consist of:

      • An input layer that accepts the preprocessed thermal image (e.g., 32x32 pixels, 1 channel).

      • One or more convolutional layers (e.g., using 3x3 kernels) with ReLU activation functions to extract spatial features.

      • Max-pooling layers to downsample the feature maps and reduce computational complexity.

      • A flatten layer to convert the 2D feature maps into a 1D vector.

      • One or more dense (fully connected) layers.

      • A final dense layer with a softmax activation function for multi-class classification, with the number of neurons equal to the number of gestures.[3]

    • For dynamic gestures, a combination of a 2D CNN for spatial feature extraction and a Temporal Convolutional Network (TCN) or a Recurrent Neural Network (RNN) for learning temporal patterns can be effective.[9]

  • Training:

    • Split the dataset into training, validation, and testing sets (e.g., 80%, 10%, 10%).

    • Compile the model using an appropriate optimizer (e.g., Adam) and loss function (e.g., categorical cross-entropy for multi-class classification).

    • Train the model for a set number of epochs, monitoring the validation accuracy and loss to avoid overfitting.

    • Save the trained model for evaluation and deployment.

Model Training Protocol: Spiking Neural Network (SNN) Approach

SNNs are a more biologically plausible and potentially more power-efficient alternative to traditional ANNs, making them suitable for event-driven sensor data.

  • Data Encoding:

    • SNNs process information in the form of spikes. Therefore, the continuous temperature data from the thermal sensor needs to be encoded into spike trains. This can be done using various methods, such as rate encoding, where the firing rate of a neuron is proportional to the pixel intensity.

  • Model Architecture:

    • One proposed architecture involves a Spiking Neural Network, such as a Monostable Multivibrator (MMV) network, for initial processing.[1][11]

    • This can be followed by a more traditional machine learning classifier, such as Robust Principal Component Analysis (R-PCA), for the final gesture classification.[1][11]

  • Training:

    • Training SNNs can be more complex than training CNNs. Methods include spike-timing-dependent plasticity (STDP), a form of unsupervised learning, or converting a pre-trained ANN to an SNN.

Data Presentation: Performance Metrics

The performance of gesture recognition models using low-resolution thermal sensors is often high, with several studies reporting accuracies above 90%.

Study/ModelSensor ResolutionNo. of GesturesAccuracyAdditional Notes
Lightweight CNN + STN[2]32x241098.5%Tested on a self-made dataset of 4,500 images.
Custom CNN (Edge Impulse)[3][8]32x24398.4%Trained on a small dataset of 379 images.
2D CNN + TCN[9]32x24995.9%Also reported 83% mean Average Precision (mAP) for detection.
SNN + R-PCA[1][11][12]24x32593.9%Designed for resource-efficient in-car gesture recognition.

Visualizations: Workflows and Logic

General Experimental Workflow

experimental_workflow cluster_data_acquisition Data Acquisition cluster_preprocessing Data Preprocessing cluster_training Model Training & Deployment cluster_application Application sensor Low-Resolution Thermal Sensor mcu Microcontroller sensor->mcu I2C normalization Normalization mcu->normalization augmentation Data Augmentation (Cropping, Brightness) normalization->augmentation training Train ML Model (CNN or SNN) augmentation->training deployment Deploy Model (TensorFlow Lite) training->deployment inference Real-time Inference deployment->inference action Control Device/ Application inference->action

Caption: General workflow from data acquisition to application.

CNN-Based Gesture Recognition Pathway

cnn_pathway input Input: Preprocessed Thermal Image (e.g., 32x32x1) conv1 Conv2D + ReLU input->conv1 pool1 MaxPooling2D conv1->pool1 conv2 Conv2D + ReLU pool1->conv2 pool2 MaxPooling2D conv2->pool2 flatten Flatten pool2->flatten dense1 Dense Layer flatten->dense1 output Output: Softmax Activation (Gesture Probabilities) dense1->output

Caption: A typical CNN architecture for gesture classification.

SNN-Based Gesture Recognition Pathway

snn_pathway input Input: Raw Thermal Data Stream encoding Spike Encoding (e.g., Rate Encoding) input->encoding snn Spiking Neural Network (e.g., MMV Network) encoding->snn segmentation Sparse Segmentation (R-PCA) snn->segmentation classification Feature-based Classification segmentation->classification output Output: Recognized Gesture classification->output

References

Application Note: Non-invasive Temperature Monitoring of Cell Cultures with AMG8833

Author: BenchChem Technical Support Team. Date: December 2025

AN-001

Introduction

Temperature is a critical parameter in cell culture, directly influencing cell health, growth rate, metabolism, and response to experimental conditions.[1] Traditional temperature monitoring methods often involve contact-based sensors like thermocouples or thermistors, which can be invasive and provide only single-point measurements. This application note describes a non-invasive method for monitoring the spatial temperature distribution across cell cultures using the Panasonic AMG8833 Grid-EYE infrared (IR) array sensor. The AMG8833 offers a cost-effective and compact solution for real-time thermal imaging, enabling researchers to identify temperature gradients and fluctuations within an incubator or across a specific culture vessel without disturbing the sterile environment.[2][3][4] This technology has the potential to improve reproducibility and provide deeper insights into the cellular microenvironment.

Target Audience: Researchers, scientists, and drug development professionals.

AMG8833 Sensor Specifications

The Panasonic AMG8833 is an 8x8 array of IR thermal sensors, providing 64 individual temperature readings.[5] Its key specifications make it suitable for monitoring the typical temperature ranges found in cell culture incubators.

Parameter Specification Reference
Pixel Count 64 (8x8 array)[3][6]
Operating Voltage 3.3V - 5.0V[7]
Temperature Range 0°C to 80°C (32°F to 176°F)[4][5]
Accuracy ±2.5°C (±4.5°F)[5]
Resolution 0.25°C[7]
Field of View 60°
Interface I2C
Frame Rate 1 Hz or 10 Hz

Experimental Protocols

Protocol 1: Calibration of the AMG8833 Sensor

Objective: To ensure the accuracy of the AMG8833 sensor by calibrating it against a certified reference thermometer.

Materials:

  • AMG8833 sensor module

  • Microcontroller (e.g., Arduino, Raspberry Pi)

  • Certified reference thermometer with a surface probe (e.g., calibrated thermocouple)

  • Stable heat source with a uniform surface (e.g., hot plate with a metal block)

  • Insulating material

  • Data logging software

Methodology:

  • Setup:

    • Connect the AMG8833 sensor to the microcontroller via the I2C interface.

    • Position the AMG8833 sensor at a fixed distance (e.g., 10 cm) directly above the center of the stable heat source. Ensure the sensor's field of view covers a uniform temperature zone.

    • Place the probe of the certified reference thermometer in the center of the heat source, ensuring good thermal contact.

    • Insulate the setup to minimize the influence of ambient temperature fluctuations.

  • Data Acquisition:

    • Set the heat source to a series of temperature points within the typical cell culture range (e.g., 30°C, 35°C, 37°C, 40°C).

    • Allow the temperature of the heat source to stabilize at each set point for at least 15 minutes.

    • Record simultaneous temperature readings from the central pixel of the AMG8833 and the certified reference thermometer for a duration of 5 minutes at each set point, sampling at 1 Hz.

  • Data Analysis:

    • Calculate the average temperature reading from both the AMG8833 and the reference thermometer for each set point.

    • Create a calibration curve by plotting the AMG8833 readings against the reference thermometer readings.

    • Determine the offset and gain correction factors to be applied to the AMG8833 data.

Protocol 2: Continuous Temperature Monitoring of a Multi-well Plate

Objective: To non-invasively monitor the temperature distribution across a multi-well cell culture plate within an incubator.

Materials:

  • Calibrated AMG8833 sensor setup (from Protocol 2.1)

  • Standard multi-well cell culture plate (e.g., 6-well, 24-well)

  • Cell culture incubator

  • Data logging and visualization software

Methodology:

  • Setup:

    • Mount the calibrated AMG8833 sensor setup inside the cell culture incubator, positioned directly above the shelf where the multi-well plate will be placed.

    • Ensure the sensor's field of view covers the entire area of the multi-well plate. The optimal distance will depend on the lens of the AMG8833.

    • Place a multi-well plate filled with cell culture medium (without cells for initial thermal mapping) on the shelf beneath the sensor.

    • Allow the incubator and the plate to equilibrate to the set temperature (e.g., 37°C) for at least 2 hours.

  • Data Acquisition:

    • Begin recording thermal data from the AMG8833 at a frame rate of 1 Hz.

    • Monitor the temperature distribution across the 8x8 pixel array over an extended period (e.g., 24-48 hours) to observe any spatial or temporal variations.

    • Simultaneously record the incubator's set temperature and its internal thermometer reading as a reference.

  • Data Analysis:

    • Generate thermal maps of the multi-well plate at different time points.

    • Analyze the data to identify any temperature gradients across the plate (e.g., edge effects, center-to-side variations).

    • Correlate any observed temperature fluctuations with incubator cycles (e.g., heating cycles, door openings).

Protocol 3: Comparative Analysis with Traditional Contact Probes

Objective: To compare the temperature measurements obtained from the non-invasive AMG8833 with those from traditional invasive thermocouple probes in a cell culture flask.

Materials:

  • Calibrated AMG8833 sensor setup

  • T-25 or T-75 cell culture flask

  • Fine-gauge, sterile thermocouple probes

  • Cell culture incubator

  • Data logging system for both AMG8833 and thermocouples

Methodology:

  • Setup:

    • Carefully insert two sterile thermocouple probes into a T-25 flask containing cell culture medium. Position one probe in the center of the flask and the other near an edge, ensuring the tips are submerged in the medium.

    • Place the flask in the incubator under the AMG8833 sensor.

    • Allow the system to equilibrate.

  • Data Acquisition:

    • Record simultaneous temperature readings from the AMG8833 pixels corresponding to the locations of the thermocouple probes and from the thermocouple probes themselves.

    • Collect data over a period of several hours to capture typical incubator temperature fluctuations.

  • Data Analysis:

    • Plot the temperature readings from the AMG8833 and the corresponding thermocouples over time.

    • Calculate the mean difference and the limits of agreement between the two measurement methods.

    • Assess the response time of the AMG8833 to temperature changes compared to the thermocouples.

Data Presentation

Hypothetical Calibration Data
Set Point (°C)Reference Thermometer (°C)AMG8833 (Central Pixel) (°C)Difference (°C)
30.030.129.5-0.6
35.035.234.6-0.6
37.037.036.3-0.7
40.040.339.7-0.6
Example Thermal Map of a 6-Well Plate

This table represents a hypothetical 8x8 thermal map from the AMG8833, with the central values corresponding to the wells of a 6-well plate.

Col 1 Col 2 Col 3 Col 4 Col 5 Col 6 Col 7 Col 8
Row 1 36.536.636.736.736.836.736.636.5
Row 2 36.636.837.1 37.2 37.2 37.1 36.836.6
Row 3 36.736.937.3 37.4 37.4 37.3 36.936.7
Row 4 36.736.937.3 37.5 37.4 37.3 36.936.7
Row 5 36.736.937.2 37.3 37.3 37.2 36.936.7
Row 6 36.636.837.0 37.1 37.1 37.0 36.836.6
Row 7 36.536.636.736.836.836.736.636.5
Row 8 36.436.536.636.636.736.636.536.4

Visualizations

Cellular Response to Heat Stress: The Heat Shock Response Pathway

HeatShockResponse stress Heat Stress misfolded Misfolded Proteins stress->misfolded hsp90 HSP90 misfolded->hsp90 binds hsf1_active HSF1 (active trimer) misfolded->hsf1_active HSF1 released & trimerizes refolding Protein Refolding misfolded->refolding degradation Protein Degradation misfolded->degradation hsf1_inactive HSF1 (inactive) hsp90->hsf1_inactive inhibits hse HSE (DNA) hsf1_active->hse binds hsp_mrna HSP mRNA hse->hsp_mrna transcription hsp_protein HSP (e.g., HSP70) hsp_mrna->hsp_protein translation hsp_protein->misfolded assists hsp_protein->hsf1_active feedback inhibition

Caption: Heat shock response signaling pathway.

Experimental Workflow for AMG8833-based Cell Culture Monitoring

ExperimentalWorkflow cluster_setup Setup Phase cluster_monitoring Monitoring Phase cluster_analysis Analysis Phase setup_sensor Assemble AMG8833 and Microcontroller calibrate Calibrate Sensor (Protocol 2.1) setup_sensor->calibrate install Install in Incubator calibrate->install place_plate Place Cell Culture Plate install->place_plate acquire_data Acquire Thermal Data (Protocol 2.2) place_plate->acquire_data log_data Log 8x8 Temperature Array acquire_data->log_data visualize Generate Thermal Maps log_data->visualize analyze_gradients Analyze Temperature Gradients visualize->analyze_gradients correlate Correlate with Incubator Cycles analyze_gradients->correlate report Report Findings correlate->report

Caption: Experimental workflow for temperature monitoring.

Data Processing and Analysis Pipeline

DataPipeline sensor AMG8833 Sensor Raw 8x8 IR Data mcu Microcontroller I2C Communication sensor->mcu datalogger Data Logger Timestamped CSV File mcu->datalogger analysis_sw Analysis Software (e.g., Python, R) - Apply Calibration - Generate Heatmaps - Statistical Analysis datalogger->analysis_sw output Output - Time-series Plots - Thermal Videos - Gradient Analysis analysis_sw->output

Caption: Data processing and analysis pipeline.

Discussion and Conclusion

The AMG8833 IR array sensor provides a valuable tool for the non-invasive, real-time monitoring of temperature in cell culture applications. The ability to visualize the thermal landscape of a culture vessel can reveal previously unobserved temperature gradients that may impact experimental outcomes. This can be particularly important in high-throughput screening applications where uniformity across a multi-well plate is critical.

The provided protocols outline the necessary steps for calibration, continuous monitoring, and comparative analysis to ensure reliable and accurate temperature measurements. While the AMG8833 has a lower resolution and higher accuracy tolerance than some high-end thermal cameras, its affordability and ease of integration make it an accessible option for many research laboratories.[2] By implementing this technology, researchers can gain a more comprehensive understanding of the thermal environment of their cell cultures, leading to improved experimental control and data quality.

References

Troubleshooting & Optimization

Technical Support Center: AMG8833 Sensor Experiments

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing thermal noise in AMG8833 sensor readings during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of thermal noise in the AMG8833 sensor?

A1: The primary sources of thermal noise and inaccuracies in the AMG8833 sensor readings include:

  • Johnson-Nyquist Noise: This is inherent thermal noise generated by the agitation of charge carriers within the thermopile elements of the sensor. It is proportional to the temperature and resistance of the sensor elements.[1][2][3]

  • Power Supply Noise: Fluctuations and ripple from the power source, especially when using switching regulators, can introduce noise into the sensor's sensitive analog circuitry.[4][5] A stable and clean power supply is crucial for accurate readings.[6]

  • Electromagnetic Interference (EMI): External electromagnetic fields from nearby equipment can induce currents in the sensor's circuitry, leading to noisy readings. Proper shielding and grounding are essential to mitigate EMI.

  • Emissivity Variations: The AMG8833 measures infrared radiation to determine temperature. The amount of radiation emitted by an object depends on its emissivity. Inaccurate emissivity values for the target surface will lead to temperature measurement errors.[7]

  • Reflected Thermal Radiation: The sensor can detect infrared radiation reflected from surrounding objects, which can interfere with the direct measurements of the target object, especially for surfaces with low emissivity.[7]

Q2: How can I reduce noise in my AMG8833 sensor readings using software?

A2: Several software techniques can be employed to reduce noise in the sensor data:

  • Moving Average Filter: The AMG8833 has a built-in moving average mode that can be enabled.[8] This simple filter averages a set number of recent readings to smooth out fluctuations.

  • Exponential Smoothing: This is a more sophisticated averaging method where more weight is given to recent readings. Double exponential smoothing can be particularly effective when there are trends in the temperature data.[9][10]

  • Kalman Filter: A powerful recursive filter that estimates the true temperature by combining a series of measurements observed over time. It can significantly reduce noise and improve the resolution of the temperature readings.[11][12] Studies on other thermal imagers have shown that a Kalman filter can reduce low-temperature image noise by as much as 55%.[11]

  • Median Filter: This non-linear filter replaces each pixel's value with the median value of its neighboring pixels, which is effective at removing salt-and-pepper noise.

Q3: What hardware modifications can I make to reduce thermal noise?

A3: Hardware modifications can significantly improve the signal-to-noise ratio:

  • Clean Power Supply: Use a low-noise, regulated power supply. Linear regulators are generally preferred over switching regulators for sensitive analog circuits due to their lower output ripple. If a switching regulator is used, ensure it is followed by adequate filtering, such as an LC filter and decoupling capacitors.[4]

  • Proper Grounding and Shielding: Ensure the sensor and its communication lines are properly grounded to a common ground plane. Use shielded cables for I2C communication, especially over longer distances, to protect against EMI. The shield should be grounded at one end.

  • Decoupling Capacitors: Place decoupling capacitors (typically 0.1µF and 1-10µF) close to the sensor's power pins to filter out high-frequency noise.

Q4: How does the emissivity of a material affect temperature readings, and how can I correct for it?

A4: Emissivity is a measure of a material's ability to emit thermal radiation. A perfect blackbody has an emissivity of 1.0, while shiny, reflective materials have low emissivity. The AMG8833 assumes a certain emissivity value when calculating temperature. If the actual emissivity of the object being measured is different, the temperature reading will be inaccurate.

To correct for this, you need to determine the emissivity of the target material and incorporate it into your temperature calculations. For highly accurate measurements, the emissivity of the target surface should be known. One common technique is to place a material with a known high emissivity (like electrical tape with an emissivity of ~0.95) on the surface of the object, allow it to reach thermal equilibrium, and then measure its temperature to calibrate your readings for the rest of the surface.

Troubleshooting Guides

Issue: My sensor readings are very noisy and fluctuate randomly.
Possible Cause Troubleshooting Step
Power Supply Noise 1. If using a switching power supply, add an LC filter to the output. 2. Add 0.1µF and 10µF decoupling capacitors across the sensor's VCC and GND pins. 3. If possible, switch to a linear regulated power supply or a battery for testing to see if the noise disappears.
Electromagnetic Interference (EMI) 1. Ensure you are using shielded cables for the I2C communication lines (SDA, SCL). 2. Keep sensor cables away from high-power lines or other sources of EMI. 3. Verify that the shield of the cable is connected to ground at one end only.
Poor Grounding 1. Check that the sensor and the microcontroller share a common, solid ground connection. 2. Use short, thick wires for ground connections to minimize impedance.
Inherent Sensor Noise 1. Implement a software filtering algorithm such as a moving average, exponential smoothing, or a Kalman filter. 2. Enable the built-in moving average function of the AMG8833 if available in your library.
Issue: The temperature readings are consistent but seem inaccurate.
Possible Cause Troubleshooting Step
Incorrect Emissivity Setting 1. Determine the emissivity of the target material. 2. Apply an emissivity correction factor in your software. 3. For calibration, place a high-emissivity material (e.g., electrical tape) on the object's surface and compare the readings.
Reflected Temperature from Surroundings 1. Be aware of hot or cold objects near your target that could be reflecting off the surface being measured. 2. If possible, shield the target from strong external thermal sources.
Sensor Self-Heating 1. Allow the sensor to stabilize at the ambient temperature before taking critical measurements. 2. Ensure there is no significant heat source on the PCB near the sensor.

Data Presentation

Table 1: Comparison of Software Filtering Techniques for Noise Reduction
Filter Type Principle of Operation Relative Computational Cost Typical Noise Reduction (NETD) Notes
Moving Average Averages a fixed number of past data points.LowModerateSimple to implement, but can lag behind rapid temperature changes.
Exponential Smoothing Weighted average of past data, with exponentially decreasing weights.Low to ModerateModerate to HighMore responsive to recent changes than a simple moving average.
Double Exponential Smoothing An extension of exponential smoothing that accounts for trends in the data.ModerateHighUseful for applications where temperatures are expected to change in a particular direction over time.[9][10]
Kalman Filter Uses a system model to predict the next state and corrects it with the measured data.HighVery High (up to 55-62% reduction reported in similar thermal imagers)[11]Optimal for Gaussian noise and provides a statistically sound estimate of the true temperature.
Median Filter Replaces a pixel's value with the median of its neighbors.ModerateEffective for impulse ("salt and pepper") noiseGood at preserving edges in the thermal image.

Note: The quantitative noise reduction values are indicative and can vary based on the specific noise characteristics and implementation of the filter.

Experimental Protocols

Protocol 1: Implementing a Kalman Filter for Real-Time Noise Reduction

Objective: To apply a Kalman filter to the raw data from an AMG8833 sensor to obtain a more stable and accurate temperature reading for each pixel.

Methodology:

  • Establish a Baseline:

    • Set up the AMG8833 sensor to read data at a constant frame rate (e.g., 10 Hz).[3]

    • Point the sensor at a stable thermal source (e.g., a temperature-controlled plate) and record the raw temperature readings for each of the 64 pixels over a period of at least 60 seconds.

    • Calculate the standard deviation of the readings for each pixel to quantify the baseline noise level.

  • Implement the Kalman Filter:

    • For each of the 64 pixels, initialize the Kalman filter parameters:

      • State (x): The initial temperature estimate (can be the first raw reading).

      • Error Covariance (P): The initial estimate of the error.

      • Process Noise Covariance (Q): Represents the uncertainty in the system model. A smaller value indicates a more stable expected temperature.

      • Measurement Noise Covariance (R): Represents the uncertainty in the sensor measurement. This can be estimated from the baseline noise measurement.

  • Real-Time Filtering:

    • In a loop, for each new frame of data from the AMG8833:

      • For each pixel:

        • Prediction Step: Predict the next temperature state based on the previous state.

        • Update Step: Update the prediction with the current raw sensor reading, weighted by the Kalman gain.

      • The output of the update step is the filtered temperature reading for that pixel.

  • Evaluation:

    • Record the filtered temperature readings for each pixel over a 60-second period while pointed at the stable thermal source.

    • Calculate the standard deviation of the filtered readings for each pixel.

    • Compare the standard deviation of the raw data to that of the filtered data to quantify the noise reduction.

Protocol 2: Hardware-Based Noise Reduction through Power Supply Filtering

Objective: To minimize noise introduced through the power supply of the AMG8833 sensor.

Methodology:

  • Baseline Measurement:

    • Power the AMG8833 breakout board from a standard switching power supply (e.g., a USB port on a computer).

    • Point the sensor at a thermally stable and uniform surface.

    • Record the temperature readings from all 64 pixels for 60 seconds.

    • Calculate the standard deviation of the readings for a central pixel to establish a baseline noise level.

  • Implementation of Power Supply Filter:

    • Modify the power supply connection to the AMG8833 breakout board.

    • Insert a low-dropout linear regulator (LDO) between the switching power supply and the sensor's VIN pin.

    • Place a 0.1µF ceramic capacitor and a 10µF electrolytic capacitor in parallel between the VIN and GND pins of the sensor, as close to the sensor as possible.

  • Post-Implementation Measurement:

    • With the power supply filter in place, repeat the measurement process from step 1.

    • Record the temperature readings from all 64 pixels for 60 seconds under the same conditions.

    • Calculate the standard deviation of the readings for the same central pixel.

  • Analysis:

    • Compare the standard deviation of the readings before and after the implementation of the power supply filter to quantify the reduction in noise.

Mandatory Visualization

Experimental_Workflow_Kalman_Filter cluster_setup 1. Experimental Setup cluster_data_acq 2. Data Acquisition cluster_filtering 3. Kalman Filtering (Per Pixel) cluster_output 4. Output setup_sensor AMG8833 Sensor setup_mcu Microcontroller setup_sensor->setup_mcu I2C acq_raw Acquire Raw Pixel Data (8x8) setup_mcu->acq_raw setup_target Stable Thermal Target predict Predict Next State acq_raw->predict update Update with Measurement predict->update output_filtered Filtered Temperature Data (8x8) update->output_filtered

Caption: Workflow for real-time noise reduction using a Kalman filter.

Signaling_Pathway_Noise_Sources cluster_sources Noise Sources cluster_sensor AMG8833 Sensor System cluster_output Output Signal johnson Johnson-Nyquist Noise (Inherent) sensor Thermopile Array & Readout IC johnson->sensor power Power Supply Noise (Ripple, Spikes) power->sensor emi Electromagnetic Interference (EMI) emi->sensor noisy_signal Noisy Temperature Readings sensor->noisy_signal

Caption: Major sources of noise affecting AMG8833 sensor readings.

Logical_Relationship_Mitigation cluster_problem Problem cluster_solutions Mitigation Strategies cluster_hw_details Hardware Details cluster_sw_details Software Details noisy_data Noisy Sensor Data hardware Hardware Solutions noisy_data->hardware software Software Solutions noisy_data->software power_filter Power Supply Filtering hardware->power_filter shielding Grounding & Shielding hardware->shielding moving_avg Moving Average software->moving_avg kalman Kalman Filter software->kalman

Caption: Logical relationship between noise problems and mitigation strategies.

References

Troubleshooting I2C communication errors with the AMG8833 sensor

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving I2C communication errors with the AMG8833 thermal sensor during their experiments.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common I2C communication issues with the AMG8833 sensor.

Issue 1: AMG8833 Sensor Not Detected on I2C Bus

Symptom: When scanning the I2C bus, the AMG8833's address (0x69 or 0x68) does not appear.[1]

Possible Causes and Troubleshooting Steps:

  • Incorrect Wiring: This is the most common cause of I2C communication failure.[2][3]

    • Verification: Double-check all connections between your microcontroller and the AMG8833 breakout board. Ensure that:

      • VIN is connected to the correct voltage supply (3.3V or 5V, depending on your board).[4]

      • GND is connected to a common ground.[5]

      • SCL (Serial Clock) is connected to the microcontroller's SCL pin.

      • SDA (Serial Data) is connected to the microcontroller's SDA pin.

    • Action: Use a multimeter to check for continuity on all connections. Inspect soldering points for any cold joints or shorts.[2] Try using different, shorter jumper wires, as they can be a point of failure.[1][3]

  • Incorrect I2C Address: The AMG8833 has a selectable I2C address.

    • Verification: The default I2C address is typically 0x69 .[6][7] This can be changed to 0x68 by pulling the AD0 or AD_SELECT pin to ground.[6] Check the state of this pin on your breakout board. Some boards may have a solder jumper to select the address.[7]

    • Action: Ensure your code is polling for the correct I2C address. Use an I2C scanner tool or script to see which addresses are responsive on the bus.

  • Missing or Incorrect Pull-up Resistors: I2C requires pull-up resistors on the SDA and SCL lines.[5][8][9]

    • Verification: Many breakout boards for the AMG8833 include pull-up resistors. However, if you are using a bare sensor or a board without them, you will need to add them externally. The appropriate value depends on the bus speed and capacitance.[10]

    • Action: If necessary, add external pull-up resistors. A common starting point is 4.7 kΩ or 10 kΩ.[11][12] If multiple devices with pull-up resistors are on the same bus, the total parallel resistance might be too low.[11]

  • Power Issues: Insufficient or unstable power can prevent the sensor from initializing correctly.

    • Verification: Use a multimeter to confirm that the voltage at the VIN and GND pins of the sensor is stable and within the specified range (typically 3.3V or 5V).[1]

    • Action: Ensure your power supply can provide adequate current for all devices on the bus.

Issue 2: "ACK Failure" or "Missing ACK" Error

Symptom: The microcontroller reports a "missing ACK" or similar error, indicating that the AMG8833 is not acknowledging its address or data transmissions.[3][13]

Possible Causes and Troubleshooting Steps:

  • Incorrect Slave Address: The master device is trying to communicate with an address that no slave device is configured to respond to.[13][14]

    • Action: Verify the I2C address of the AMG8833 as described in "Issue 1, Step 2".

  • Wiring and Connection Problems: A poor connection on the SDA or SCL line can prevent the acknowledgment signal from being transmitted correctly.

    • Action: Re-verify all wiring as detailed in "Issue 1, Step 1". Pay close attention to the SDA line.

  • I2C Bus Contention: Another device on the bus may be holding the SDA line low, or there may be an address conflict with another slave device.[14]

    • Action: Disconnect all other I2C devices from the bus and test the AMG8833 in isolation. If it works, check for I2C address conflicts with other connected devices.

Frequently Asked Questions (FAQs)

Q1: What are the default I2C addresses for the AMG8833 sensor?

The AMG8833 sensor has two possible I2C addresses, determined by the state of the AD0 (or AD_SELECT) pin:

  • 0x69 (default): When the AD0 pin is pulled HIGH (to VIN).[6]

  • 0x68 : When the AD0 pin is pulled LOW (to GND).[6]

Q2: What are the correct voltage levels for the AMG8833?

Many AMG8833 breakout boards include a 3.3V voltage regulator and level shifting, allowing them to be powered by either 3.3V or 5V.[4][7] Always check the specifications of your particular breakout board. The sensor itself operates at 3.3V.

Q3: Do I need external pull-up resistors for the I2C lines?

Most AMG8833 breakout boards from manufacturers like Adafruit include on-board pull-up resistors.[7] However, if you are working with a bare sensor or a board that omits them, you will need to add external pull-up resistors to the SDA and SCL lines.[3]

Q4: What is the maximum I2C communication speed for the AMG8833?

The AMG8833 supports I2C Fast Mode, with a maximum clock frequency of 400 kHz.[6]

Q5: My code hangs or returns all zeros after initially detecting the sensor.

This can be due to several factors:

  • Firmware/Library Issues: Ensure you are using the latest firmware for your microcontroller and the correct, up-to-date library for the AMG8833.[3]

  • Slow Rise Times: If the pull-up resistors have too high of a value for the bus capacitance, the signal rise times can be too slow, leading to communication errors.[15]

  • Power Supply Noise: A noisy power supply can interfere with I2C communication. Adding a decoupling capacitor near the sensor's power pins can help.[16]

Data Presentation

Table 1: AMG8833 I2C Specifications
ParameterValueNotes
I2C Address (Default) 0x69AD0 pin is HIGH[6][7]
I2C Address (Alternate) 0x68AD0 pin is LOW[6]
Supported I2C Modes Standard Mode (100 kHz), Fast Mode (400 kHz)[6][8]
Operating Voltage 3.3V (Sensor), 3-5V (Typical Breakout Board)[4][7]
Logic Level 3.3VLevel shifting is required for 5V microcontrollers.
Table 2: Typical I2C Pull-up Resistor Values
Bus SpeedSupply VoltageTypical Pull-up Resistor Value
Standard Mode (100 kHz) 3.3V / 5V4.7 kΩ - 10 kΩ[10][11]
Fast Mode (400 kHz) 3.3V / 5V1 kΩ - 4.7 kΩ[10][12]

Note: Optimal pull-up resistor values depend on the total bus capacitance. Lower values result in faster signal rise times but increase power consumption.[12][17]

Experimental Protocols

Protocol 1: Verifying I2C Device Connectivity

Objective: To confirm that the AMG8833 is correctly wired and responsive on the I2C bus.

Methodology:

  • Physical Inspection:

    • Disconnect the power to the microcontroller.

    • Visually inspect all solder joints and wire connections for any obvious faults.

    • Use a multimeter in continuity mode to verify the connections from the microcontroller's pins to the corresponding pins on the AMG8833 breakout board (VIN, GND, SDA, SCL).

  • Power-On Voltage Check:

    • Reconnect the power.

    • Use a multimeter to measure the voltage between the VIN and GND pins on the AMG8833 board to ensure it is receiving the correct, stable voltage.[1]

  • I2C Bus Scan:

    • Upload an "I2C Scanner" sketch or script to your microcontroller. This software iterates through all possible 7-bit I2C addresses (1 to 127) and reports any that acknowledge a connection.

    • Run the scanner and observe the output.

    • Expected Result: The scanner should report a device found at address 0x69 (or 0x68, depending on the AD0 pin configuration).

    • Troubleshooting: If no device is found, or an incorrect address is reported, proceed with the troubleshooting steps outlined in the guide above.[2]

Protocol 2: Basic I2C Signal Integrity Check with an Oscilloscope

Objective: To visually inspect the I2C signals for common electrical faults.

Methodology:

  • Setup:

    • Connect one oscilloscope probe to the SDA line and another to the SCL line. Connect the ground clips of the probes to the common ground of the circuit.

    • Set the oscilloscope to trigger on the falling edge of the SDA line while SCL is high (this corresponds to the I2C START condition).[18]

    • Adjust the vertical scale (voltage) to clearly see the full voltage swing of the signals (e.g., 0V to 3.3V).

    • Adjust the horizontal scale (time) to capture a single I2C transaction (address and data bytes).

  • Observation and Analysis:

    • Run code that attempts to communicate with the AMG8833.

    • Check for Signal Presence: Verify that there is activity on both the SDA and SCL lines. A lack of activity on SCL points to a master device issue, while a lack of activity on SDA could be a master or slave issue.

    • Check Voltage Levels: Ensure the signals swing cleanly between LOW (close to 0V) and HIGH (close to VCC). A HIGH level that is significantly below VCC may indicate an issue with the pull-up resistors.[13]

    • Check Rise Times: Observe the time it takes for the signal to transition from low to high. Slow, rounded-off rising edges are a classic symptom of pull-up resistors with too high a value or excessive bus capacitance.[15]

    • Look for Acknowledge (ACK) Bit: After the 8 bits of the address are sent by the master, the slave (AMG8833) should pull the SDA line low for the 9th clock pulse. A failure to do so (a NACK, where the line remains high) will be clearly visible and confirms an acknowledgment failure.[13][18]

Visualizations

I2C_Troubleshooting_Workflow start_node Start: Sensor Not Detected check_wiring Check Wiring & Soldering (SDA, SCL, VIN, GND) start_node->check_wiring decision_node decision_node process_node process_node end_node Success: Sensor Detected fail_node Consult Datasheet / Advanced Debug wiring_ok Wiring Correct? check_wiring->wiring_ok wiring_ok->check_wiring No, Fix check_address Verify I2C Address (AD0 Pin State) wiring_ok->check_address Yes address_ok Address Correct in Code? check_address->address_ok address_ok->check_address No, Fix Code check_power Check Power Supply (Stable Voltage) address_ok->check_power Yes power_ok Power OK? check_power->power_ok power_ok->check_power No, Fix check_pullups Check Pull-up Resistors power_ok->check_pullups Yes pullups_ok Pull-ups Present & Correct Value? check_pullups->pullups_ok pullups_ok->check_pullups No, Add/Fix isolate_device Isolate Sensor on Bus pullups_ok->isolate_device Yes isolate_ok Works in Isolation? isolate_device->isolate_ok isolate_ok->end_node Yes, Address Conflict isolate_ok->fail_node No

Caption: General I2C troubleshooting workflow for the AMG8833 sensor.

Caption: Simplified I2C read transaction sequence with the AMG8833.

References

AMG8833 Technical Support Center: Ambient Temperature Fluctuation

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to ambient temperature fluctuations in AMG8833 thermal sensor data.

Frequently Asked Questions (FAQs)

Q1: How does the AMG8833 sensor account for its own operating temperature?

The Panasonic AMG8833 sensor has an integrated mixed-signal processing IC that performs internal corrections for temperature effects.[1] This means the sensor has a built-in mechanism to compensate for its own temperature variations to a certain degree. Additionally, the sensor is equipped with an on-chip thermistor that provides a reading of the sensor's internal temperature.[2][3] This thermistor reading can be accessed via the I2C interface.[3][4][5]

Q2: Does the internal thermistor reading directly represent the ambient temperature?

No, the internal thermistor measures the chip's temperature, which may not be identical to the ambient environmental temperature.[2] The sensor's own operation can generate a small amount of heat, and its temperature can be influenced by the PCB it is mounted on and other nearby components.

Q3: My pixel temperature readings seem to drift with changes in the room temperature. What can I do to improve accuracy?

While the AMG8833 has internal compensation, significant ambient temperature changes can still affect measurement accuracy. To mitigate this, a user-level calibration is recommended. This typically involves characterizing the sensor's response at different, stable ambient temperatures and applying a correction factor or offset in your software.

Q4: What is a simple calibration procedure I can perform?

A simple offset calibration can be performed to normalize the readings of all 64 pixels. This involves pointing the sensor at a uniform temperature source and adjusting the output of each pixel to match the known temperature of the source. This can help reduce pixel-to-pixel variation.[6] For correcting ambient temperature drift, a more detailed characterization across a range of temperatures is needed.

Troubleshooting Guides

Issue: Inconsistent or Drifting Temperature Readings

If you observe that your AMG8833 pixel data is drifting with the ambient temperature, follow this guide to diagnose and correct the issue.

1. Verify Sensor Stability:

  • Stable Mounting: Ensure the sensor is securely mounted and not subject to vibrations or sudden movements.

  • Thermal Isolation: If possible, isolate the sensor from direct contact with components that generate significant heat. Consider the airflow around the sensor.

2. Characterize the Ambient Temperature Influence:

  • Controlled Environment: Place the sensor in an environment where you can control and monitor the ambient temperature (e.g., a temperature-controlled chamber).

  • Data Logging: Log the readings from the AMG8833's internal thermistor and all 64 thermal pixels, along with the actual ambient temperature measured by a calibrated reference thermometer.

  • Stepwise Temperature Changes: Vary the ambient temperature in controlled steps (e.g., 5°C increments) and allow the sensor to stabilize at each step before recording data.

3. Apply a Correction Factor (Experimental Protocol):

Based on the data collected in the characterization step, you can derive a correction factor to apply in your software.

Experimental Protocol: Ambient Temperature Correction Calibration

Objective: To determine a correction factor to compensate for ambient temperature fluctuations in AMG8833 pixel data.

Materials:

  • AMG8833 sensor breakout board

  • Microcontroller (e.g., Arduino, Raspberry Pi)

  • Calibrated reference thermometer

  • Temperature-controlled environment (e.g., environmental chamber or a well-insulated container)

  • Data logging software

Methodology:

  • Setup: Place the AMG8833 sensor and the reference thermometer in the temperature-controlled environment. Ensure they are in close proximity but not touching.

  • Stabilization: Set the environment to the lowest temperature in your expected operating range. Allow both the AMG8833 and the reference thermometer to stabilize for at least 30 minutes.

  • Data Acquisition:

    • Record the temperature from the reference thermometer (T_ambient).

    • Record the temperature from the AMG8833's internal thermistor (T_thermistor).

    • Record the temperature from each of the 64 pixels (P_1, P_2, ..., P_64). To simplify, you can average the pixel readings if they are viewing a uniform surface (P_avg).

  • Incremental Temperature Increase: Increase the ambient temperature by a set increment (e.g., 2°C or 5°C).

  • Repeat: Repeat steps 2 and 3 for each temperature increment until you have covered your full expected operating range.

  • Data Analysis:

    • For each temperature step, calculate the error for each pixel (or the average error) against a known reference temperature if available, or analyze the drift of the pixel readings relative to the ambient temperature.

    • Plot the pixel temperature readings against the ambient temperature readings.

    • Based on the plot, determine the relationship between the ambient temperature and the sensor's readings. This may be a simple linear offset or a more complex relationship.

    • Derive a correction function (e.g., T_corrected = T_measured - (T_ambient - T_calibration) * slope).

  • Implementation: Implement this correction function in your data acquisition software to apply it to real-time measurements.

Data Presentation

Table 1: AMG8833 Specifications

SpecificationValue
Pixel Resolution8x8 (64 pixels)
Temperature Range0°C to 80°C
Accuracy±2.5°C
Frame Rate1 Hz to 10 Hz
InterfaceI2C
Internal Thermistor Range-20°C to 80°C
Internal Thermistor Resolution0.0625°C

Table 2: Example Calibration Data

Reference Ambient Temp (°C)AMG8833 Internal Thermistor (°C)Average Pixel Temp (°C) - UncorrectedAverage Pixel Temp (°C) - Corrected
20.021.520.820.0
25.026.425.925.1
30.031.331.130.2

Visualizations

Correction_Workflow cluster_data_acquisition Data Acquisition cluster_correction Correction Logic cluster_output Output raw_pixels Read 64 Pixel Values correction_factor Apply Correction Algorithm raw_pixels->correction_factor raw_thermistor Read Internal Thermistor raw_thermistor->correction_factor corrected_data Corrected Temperature Data correction_factor->corrected_data

Data correction workflow for ambient temperature.

Logical_Relationship ambient Ambient Temperature sensor_temp Sensor Body Temperature ambient->sensor_temp influences internal_thermistor Internal Thermistor Reading sensor_temp->internal_thermistor measures pixel_reading Raw Pixel Reading sensor_temp->pixel_reading affects corrected_reading Corrected Reading internal_thermistor->corrected_reading informs correction of pixel_reading->corrected_reading is corrected to

Relationship between temperature variables.

References

AMG8833 Technical Support Center: Addressing Pixel-to-Pixel Sensitivity Variations

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address pixel-to-pixel sensitivity variations in the AMG8833 thermal sensor array.

Frequently Asked Questions (FAQs)

Q1: What is pixel-to-pixel sensitivity variation and why is it a concern in the AMG8833?

Q2: What are the typical manifestations of pixel sensitivity variations in my experimental data?

A2: When imaging a thermally uniform surface, you may observe that the temperature readings from the 64 pixels are not identical. Some pixels may consistently read higher or lower than the average. This can manifest as a grainy or patterned appearance in the thermal image, even when viewing a perfectly flat temperature source. In some cases, individual pixels may be significantly different from their neighbors, appearing as "hot" or "cold" outliers.

Q3: What is Non-Uniformity Correction (NUC) and how does it address this issue?

A3: Non-Uniformity Correction (NUC) is a calibration process used to compensate for the pixel-to-pixel variations in sensitivity. By characterizing the unique response of each pixel, a set of correction coefficients (gain and offset) can be calculated and applied to the raw sensor readings. A properly performed NUC results in a more uniform response across the sensor array, leading to a clearer and more accurate thermal image.

Q4: What is the difference between a one-point and a two-point NUC?

A4: A one-point NUC corrects for the offset of each pixel. It is performed by measuring the pixel responses at a single uniform temperature. While it can improve the image, it does not account for differences in the slope of the pixel responses (gain). A two-point NUC is a more robust method that corrects for both gain and offset. It involves measuring the pixel responses at two different uniform temperatures. For most research applications, a two-point NUC is recommended to ensure accuracy across the sensor's operating range.[1][2]

Q5: How often should I perform a Non-Uniformity Correction?

A5: For precise scientific measurements, it is recommended to perform a NUC before each set of critical experiments. The response of the sensor can drift with changes in ambient temperature and over time. If the experimental setup (e.g., optics, sensor housing) changes, a new NUC should also be performed.

Troubleshooting Guides

Issue 1: Persistent Noisy or Outlier Pixels After NUC

Even after a non-uniformity correction, some pixels may still provide erroneous readings. These are often referred to as "bad pixels."

Troubleshooting Steps:

  • Identify Bad Pixels:

    • After performing a two-point NUC, expose the sensor to a stable, uniform temperature source.

    • Capture a series of frames (e.g., 100 frames) and calculate the temporal average for each pixel to reduce random noise.

    • Calculate the standard deviation of the entire 64-pixel array.

    • Any pixel with a value that deviates from the mean of its immediate neighbors by more than a set threshold (e.g., 2-3 times the array's standard deviation) can be flagged as a bad pixel.

  • Bad Pixel Correction (Replacement):

    • Once a bad pixel is identified, its value should be replaced with an estimation based on its neighboring pixels. A common and effective method is to use the median of the surrounding 3x3 or 5x5 pixel neighborhood.

    • This process, known as bad pixel replacement, helps to maintain the integrity of the thermal image without introducing significant artifacts.[3]

Experimental Protocols

Two-Point Non-Uniformity Correction (NUC) Protocol for AMG8833

This protocol details the methodology for performing a two-point NUC to correct for gain and offset variations in the AMG8833 sensor array.

Objective: To calculate a unique gain and offset correction coefficient for each of the 64 pixels.

Materials:

  • AMG8833 sensor connected to a microcontroller (e.g., Arduino, Raspberry Pi).

  • Two thermally uniform calibration sources with stable, known temperatures.

    • Low-Temperature Source (T_low): A well-insulated container with a flat, black-painted metal plate on top, allowed to equilibrate to a stable room temperature (e.g., 20°C).

    • High-Temperature Source (T_high): A temperature-controlled hot plate with a flat, black-painted aluminum plate placed on top to ensure uniform heat distribution (e.g., 60°C).

  • A high-accuracy reference thermometer (e.g., a calibrated thermocouple) to measure the true temperature of the calibration sources.

Procedure:

  • Dark Frame (Offset) Measurement at T_low:

    • Position the AMG8833 sensor facing the low-temperature source at a close, fixed distance, ensuring the sensor's entire field of view is covered by the uniform surface.

    • Allow the system to stabilize thermally for at least 10 minutes.

    • Record the raw output of each of the 64 pixels for a statistically significant number of frames (e.g., 100 frames).

    • For each pixel, calculate the average raw reading. This will be your raw_low matrix (8x8).

    • Measure the precise temperature of the source with the reference thermometer. This is T_ref_low.

  • Flat Field (Gain) Measurement at T_high:

    • Move the sensor to face the high-temperature source at the same fixed distance.

    • Allow the system to stabilize.

    • Record the raw output of each of the 64 pixels for the same number of frames.

    • For each pixel, calculate the average raw reading. This will be your raw_high matrix (8x8).

    • Measure the precise temperature of the source with the reference thermometer. This is T_ref_high.

  • Calculation of Correction Coefficients:

    • For each pixel (i, j), calculate the gain and offset coefficients:

      • Gain(i, j) = (T_ref_high - T_ref_low) / (raw_high(i, j) - raw_low(i, j))

      • Offset(i, j) = T_ref_high - (Gain(i, j) * raw_high(i, j))

  • Applying the Correction:

    • For any subsequent raw reading from a pixel raw_new(i, j), the corrected temperature T_corrected(i, j) is calculated as:

      • T_corrected(i, j) = (Gain(i, j) * raw_new(i, j)) + Offset(i, j)

Data Summary Table:

ParameterDescriptionExample Value
T_ref_low Reference temperature of the low-temp source.20.0 °C
T_ref_high Reference temperature of the high-temp source.60.0 °C
raw_low(i, j) Average raw reading of pixel (i, j) at T_ref_low.Varies per pixel
raw_high(i, j) Average raw reading of pixel (i, j) at T_ref_high.Varies per pixel
Gain(i, j) Calculated gain for pixel (i, j).Varies per pixel
Offset(i, j) Calculated offset for pixel (i, j).Varies per pixel

Visualizations

Logical Workflow for Two-Point NUC

NUC_Workflow cluster_low_temp Low Temperature Calibration cluster_high_temp High Temperature Calibration cluster_calc Coefficient Calculation cluster_apply Correction Application T_low Uniform Source at T_low Read_Low Read Raw Pixel Values (100 frames) T_low->Read_Low Avg_Low Average Readings (raw_low matrix) Read_Low->Avg_Low Calc_Coeff Calculate Gain and Offset per pixel Avg_Low->Calc_Coeff T_high Uniform Source at T_high Read_High Read Raw Pixel Values (100 frames) T_high->Read_High Avg_High Average Readings (raw_high matrix) Read_High->Avg_High Avg_High->Calc_Coeff Apply_Correction Apply Correction to New Raw Readings Calc_Coeff->Apply_Correction

Caption: Workflow for two-point non-uniformity correction.

Decision Tree for Bad Pixel Handling

Bad_Pixel_Handling Start Acquire NUC-corrected thermal image Identify Identify outlier pixels (deviation > threshold) Start->Identify No_Bad_Pixels No bad pixels detected. Image is clean. Identify->No_Bad_Pixels No Replace Replace bad pixel value with median of neighbors Identify->Replace Yes End Corrected thermal image Replace->End

References

Diagnosing and correcting for thermal drift in long-term AMG8833 measurements

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on diagnosing and correcting for thermal drift in long-term measurements using the Panasonic AMG8833 8x8 IR thermal sensor.

Frequently Asked Questions (FAQs)

Q1: What is thermal drift in the context of the AMG8833 sensor?

A1: Thermal drift refers to the gradual change in the sensor's temperature readings over a long period, even when measuring a stable temperature source. This drift can be caused by several factors, including changes in the ambient temperature of the sensor's environment, self-heating of the sensor during prolonged operation, and inherent instabilities in the sensor's electronics.

Q2: How does ambient temperature affect the accuracy of the AMG8833?

A2: The AMG8833 is a thermopile array, which measures temperature by detecting infrared radiation. The sensor's own temperature can influence the output signal. The AMG8833 includes an internal thermistor to measure the sensor's chip temperature, which can be used to compensate for the effects of ambient temperature fluctuations.[1] Without proper compensation, a change in the room temperature where the sensor is located will cause a corresponding drift in the measured temperature of the target object.

Q3: What is self-heating and does it impact the AMG8833?

A3: Self-heating occurs when the electrical components of the sensor generate heat during operation, raising the sensor's internal temperature above the ambient temperature. While the AMG8833 has low power consumption, prolonged continuous operation can lead to a small amount of self-heating. This effect can contribute to thermal drift, especially in environments with poor heat dissipation.

Q4: What is the specified accuracy of the AMG8833, and how does it relate to thermal drift?

A4: The AMG8833 has a typical accuracy of ±2.5°C.[2][3][4][5] This accuracy specification is for short-term measurements under stable conditions. Thermal drift over long-term measurements can introduce additional errors that exceed this specification if not properly compensated for.

Q5: How can I monitor the internal temperature of the AMG8833?

A5: The AMG8833 has an internal thermistor that provides a temperature reading of the sensor chip itself. This can be accessed through the I2C interface.[1][4][5][6][7] Regularly reading this internal temperature is the first step in diagnosing and compensating for thermal drift.

Troubleshooting Guides

Issue: Gradual and consistent increase or decrease in temperature readings over several hours or days from a stable source.

Diagnosis: This is a classic symptom of thermal drift. It can be caused by a combination of changing ambient temperature and sensor self-heating.

Correction Workflow:

Thermal_Drift_Correction_Workflow cluster_diagnosis Diagnosis cluster_correction Correction cluster_validation Validation start Observe Gradual Drift check_ambient Monitor Ambient Temperature start->check_ambient check_internal Monitor Internal Thermistor start->check_internal compensate Implement Ambient Temperature Compensation check_ambient->compensate check_internal->compensate characterize Characterize Self-Heating (if necessary) compensate->characterize calibrate Perform Two-Point Calibration characterize->calibrate validate Long-Term Stability Test calibrate->validate Thermal_Error_Sources cluster_sources Error Sources cluster_effects Effects on Sensor cluster_output Measurement Output ambient_temp Ambient Temperature Fluctuations internal_temp_change Change in Internal Sensor Temperature ambient_temp->internal_temp_change self_heating Sensor Self-Heating self_heating->internal_temp_change thermal_drift Thermal Drift in Pixel Readings internal_temp_change->thermal_drift

References

Best practices for shielding the AMG8833 from external thermal interference

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate external thermal interference when using the AMG8833 infrared (IR) array sensor. Accurate thermal measurements are critical for reliable experimental results, and proper shielding is essential to achieve this.

Troubleshooting Guides

Issue: Temperature readings are inaccurate or fluctuating unexpectedly.

This is often caused by external thermal interference from the surrounding environment or the electronics connected to the sensor. Follow these steps to identify and mitigate the source of the interference.

1. Identify Potential Heat Sources:

  • Nearby Electronics: Microcontrollers, voltage regulators, and other active components generate heat.

  • Body Heat: The user's body can be a significant source of thermal radiation.

  • Ambient Temperature Changes: Drafts from HVAC systems, direct sunlight, or proximity to windows can cause temperature fluctuations.

  • Self-Heating: The sensor itself generates a small amount of heat during operation.

2. Isolate the Sensor:

  • Physical Separation: Increase the distance between the AMG8833 and any heat-generating components. On a PCB, this can be achieved by milling away the board area between the sensor and other components.

  • Enclosure Design: House the sensor in a dedicated enclosure to shield it from ambient temperature changes and drafts.

3. Implement Thermal Shielding:

  • Material Selection: Choose materials with low thermal conductivity and high emissivity for the enclosure. Materials like plastics (ABS, Polycarbonate) are good insulators, while polished metals (Aluminum, Copper) can reflect external thermal radiation.

  • Insulation: Line the inside of the enclosure with thermal insulating materials such as foam (polyurethane, silicone) or ceramic fiber to minimize heat transfer.

Experimental Protocol for Evaluating Shielding Effectiveness

This protocol outlines a method to quantify the effectiveness of different shielding strategies for the AMG8833.

Objective: To measure the impact of a shielding enclosure on the stability and accuracy of AMG8833 temperature readings in the presence of a controlled external heat source.

Materials:

  • AMG8833 sensor breakout board

  • Microcontroller (e.g., Arduino, Raspberry Pi)

  • Controlled heat source (e.g., calibrated hot plate, resistor with a known power dissipation)

  • Reference thermometer with higher accuracy (e.g., thermocouple, PT100)

  • Shielding enclosure to be tested

  • Data logging software

Methodology:

  • Baseline Measurement (Unshielded):

    • Position the AMG8833 sensor and the reference thermometer at a fixed distance from the heat source in a controlled environment with stable ambient temperature.

    • Ensure the sensor has a clear line of sight to a thermally stable background.

    • Turn on the heat source to a predetermined temperature.

    • Record temperature readings from both the AMG8833 (all 64 pixels) and the reference thermometer for a set duration (e.g., 15 minutes).

  • Shielded Measurement:

    • Place the AMG8833 sensor inside the shielding enclosure.

    • Repeat the measurement process from step 1, ensuring the experimental setup is identical.

  • Data Analysis:

    • Calculate the average and standard deviation of the temperature readings from the AMG8833 for both the unshielded and shielded configurations.

    • Compare the AMG8833 readings to the reference thermometer to determine the accuracy under both conditions.

    • A lower standard deviation in the shielded configuration indicates improved stability. A smaller difference between the AMG8833 and the reference thermometer indicates improved accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of thermal interference for the AMG8833?

A1: The main sources include heat from nearby electronic components (self-heating of the microcontroller, voltage regulators), the user's body heat, and environmental factors like drafts, direct sunlight, and rapid changes in ambient temperature.[1][2][3]

Q2: How can I physically isolate the AMG8833 on a PCB?

A2: To reduce conductive heat transfer from other components on the same printed circuit board (PCB), you can create physical separations. A common and effective technique is to mill out or create cutouts in the PCB material between the sensor and heat-generating components. This minimizes the path for heat to travel through the board to the sensor.

Q3: What materials are best for building a shield or enclosure for the AMG8833?

A3: The choice of material depends on the primary type of thermal interference.

  • For Conductive and Convective Heat (drafts, nearby warm air): Use materials with low thermal conductivity, such as plastics (ABS, polycarbonate, acrylic) or foams (polyurethane, silicone). These materials are excellent insulators.[4][5]

  • For Radiative Heat (sunlight, hot surfaces): Use materials with low emissivity (high reflectivity) like polished aluminum or copper to reflect thermal radiation away from the sensor.[6][7] Often, a combination of materials in a layered approach provides the best shielding.

Q4: Will the color of the enclosure affect its performance?

A4: Yes, for shielding against radiative heat. A light-colored, glossy surface will have a higher reflectivity and lower emissivity, meaning it will absorb less thermal radiation and emit less of its own. A dark, matte surface will absorb and emit thermal radiation more effectively. For shielding from external sources, a reflective outer surface is generally better.

Q5: Can I use a metal enclosure for the AMG8833?

A5: Yes, but with considerations. Metals like aluminum have high thermal conductivity.[8] While a polished metal enclosure can be effective at reflecting external thermal radiation, it can also quickly conduct heat to the sensor if it comes into contact with a heat source. If using a metal enclosure, it is advisable to line the interior with an insulating material.

Q6: My temperature readings are noisy. How can I improve this?

A6: Thermal noise can appear as random fluctuations in the pixel readings. Averaging multiple frames of data can help to reduce this noise. For example, summing and averaging four consecutive frames can reduce the noise by a factor of two.[9] Additionally, ensure a stable power supply to the sensor, as power fluctuations can also introduce noise.

Data Presentation

Table 1: Properties of Common Thermal Insulating Materials

MaterialThermal Conductivity (W/m·K)Key Characteristics
Polyurethane Foam0.02 - 0.03Excellent insulator, rigid or flexible forms.
Silicone Foam0.04 - 0.05High-temperature performance, good vibration damping.[5]
Acrylic0.17 - 0.20Good thermal resistance, lightweight, easily molded.[4]
Alumina Ceramic20 - 30Excellent high-temperature stability, good electrical insulator.[10]
Kapton (Polyimide Film)0.12Withstands extreme temperatures, high dielectric strength.

Table 2: Emissivity of Common Enclosure Materials

MaterialSurface FinishEmissivity (ε)
AluminumPolished~0.05[7]
AluminumAnodized~0.77[11]
CopperPolished~0.01[7]
CopperOxidized~0.65[7]
Plastic (Black)Dull~0.95[12]
Paint (White)~0.87[7]

Note: Emissivity values are approximate and can vary with temperature and surface condition.[6][11]

Visualizations

G cluster_0 Sources of Thermal Interference cluster_1 Interference Pathways cluster_2 AMG8833 Sensor Nearby Electronics Nearby Electronics Conduction Conduction Nearby Electronics->Conduction Heat through PCB Radiation Radiation Nearby Electronics->Radiation Body Heat Body Heat Body Heat->Radiation Infrared energy Ambient Environment Ambient Environment Convection Convection Ambient Environment->Convection Air currents Ambient Environment->Radiation Sunlight AMG8833 AMG8833 Conduction->AMG8833 Convection->AMG8833 Radiation->AMG8833

Caption: Pathways of external thermal interference to the AMG8833 sensor.

G cluster_0 Troubleshooting Workflow start Inaccurate Readings q1 Is the sensor near other electronics? start->q1 a1 Increase physical distance. Consider PCB cutouts. q1->a1 Yes q2 Are there drafts or ambient temperature swings? q1->q2 No a1->q2 a2 Use an enclosure. q2->a2 Yes q3 Is the sensor exposed to direct radiative sources? q2->q3 No a2->q3 a3 Use reflective shielding and/or insulation. q3->a3 Yes end_node Stable Readings q3->end_node No a3->end_node

References

Improving spatial resolution of AMG8833 through interpolation algorithms

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: AMG8833 Spatial Resolution Enhancement

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experimenting with improving the spatial resolution of the AMG8833 thermal sensor through interpolation algorithms.

Frequently Asked Questions (FAQs)

Q1: What is the native resolution of the AMG8833 sensor, and why is interpolation necessary?

The Panasonic Grid-EYE AMG8833 sensor has a native resolution of 8x8 pixels, providing 64 individual infrared temperature readings.[1][2] For many applications, this low resolution results in blocky and indistinct thermal images.[3] Interpolation is a technique used to estimate "in-between" temperature values, effectively increasing the number of pixels in the final image to make patterns and objects more discernible.[3] This process can enhance the visual quality of the thermal image, for example, by increasing the resolution to 15x15 (225 pixels) or 24x24 (576 pixels), without requiring any hardware modifications.[4][5]

Q2: What are the main interpolation algorithms used for the AMG8833?

The two most commonly used interpolation algorithms for the AMG8833 are bilinear and bicubic interpolation.[3]

  • Bilinear Interpolation: This method is the simpler of the two and is less computationally intensive.[3] It calculates the value of a new pixel based on a linear average of the four closest known pixels.

  • Bicubic Interpolation: This is a more complex algorithm that uses the 16 nearest neighboring pixels to calculate the value of a new pixel.[6] It generally produces smoother images with clearer edges but requires more processing power.[3]

Q3: What is the impact of interpolation on the sensor's frame rate?

Interpolation is a computationally intensive process that can significantly reduce the frame rate of the thermal camera.[4] The AMG8833 sensor itself has a maximum frame rate of 10Hz (10 frames per second).[7][8] However, the actual frame rate achieved depends on the processing power of the microcontroller, the efficiency of the code, and the chosen interpolation algorithm. For example, on an ESP8266, adding interpolation can cause the frame rate to drop from around 4Hz to under 2Hz.[4] More powerful microcontrollers like the ESP32 can achieve higher frame rates, even with interpolation.[9]

Q4: Can I use libraries to implement interpolation with the AMG8833?

Yes, several libraries, notably the Adafruit AMG88xx library, include example code for implementing interpolation.[4] These libraries provide functions to read the sensor data and often include examples for displaying an interpolated image on a TFT display.[2] The Adafruit library has examples for both bilinear and bicubic interpolation.[10]

Q5: What are the typical output resolutions after interpolation?

Commonly, the 8x8 sensor data is interpolated to resolutions such as 15x15[5], 24x24[4], or even higher depending on the application and the processing power available.

Troubleshooting Guides

Issue 1: The AMG8833 sensor is not detected by the microcontroller.
  • Question: My code is unable to find a valid AMG8833 sensor. What could be the problem?

  • Answer:

    • Check Wiring: Ensure that the SDA (data) and SCL (clock) lines are correctly connected to the corresponding I2C pins on your microcontroller.[11] Also, verify that the Vin and GND connections are secure.[2]

    • I2C Address: The default I2C address for the AMG8833 is typically 0x69.[7] If you have other I2C devices on the same bus, ensure there are no address conflicts.[11] Some breakout boards allow you to change the address (often to 0x68) by soldering a jumper.[7] Run an I2C scanner sketch to verify that the sensor is visible on the bus.

    • Power Supply: The AMG8833 requires a stable power supply (typically 3V to 5V).[11] Ensure your microcontroller is providing the correct voltage.

    • Faulty Jumper Cables: In some cases, intermittent connections can be caused by faulty jumper cables. Try replacing the cables to rule out this possibility.

Issue 2: The interpolated image has a very low frame rate.
  • Question: After implementing interpolation, my thermal camera's frame rate is too slow for my application. How can I improve it?

  • Answer:

    • Microcontroller Choice: The processing power of your microcontroller is a major factor. An ESP32 will generally provide a much higher frame rate than an Arduino Uno or ESP8266 due to its faster processor.[9]

    • Algorithm Complexity: Bilinear interpolation is less computationally demanding than bicubic interpolation.[3] If performance is critical, consider using bilinear interpolation.

    • Code Optimization: Review your code for any inefficiencies. Using libraries optimized for your microcontroller, such as using the ulab library in CircuitPython for faster array operations, can improve performance.[5]

    • Display Resolution and Driver: The size of the display and the efficiency of its driver library also impact the frame rate.[4] Experiment with different display libraries to see which provides the best performance for your setup.

    • Data Transfer Rate: Ensure your I2C communication is set to a high speed, such as 400kHz, to maximize the data transfer rate from the sensor.[7]

Issue 3: The interpolated image contains artifacts or appears noisy.
  • Question: My interpolated thermal image has strange patterns or noise that are not present in the raw 8x8 data. What can I do?

  • Answer:

    • Interpolation Algorithm Choice: Bicubic interpolation can sometimes introduce "oversharpening" or halo effects at sharp color borders.[3] If you are seeing these artifacts, bilinear interpolation might produce a more visually consistent, albeit slightly blurrier, image.

    • Data Normalization: Before interpolation, it is good practice to normalize the temperature data to a consistent range (e.g., 0.0 to 1.0).[5] This can help in achieving a more uniform color mapping and can reduce the impact of outlier temperature readings.

    • Noise Reduction Filters: For advanced applications, you could implement a noise reduction filter on the raw 8x8 data before applying interpolation. A simple moving average or a median filter across a few frames can help to smooth out noisy pixels.

    • Stable Environment: Ensure the sensor has had time to acclimate to the ambient temperature before taking critical measurements to avoid inaccurate readings.[11]

Experimental Protocols

Protocol 1: Basic Data Acquisition and Interpolation Workflow

This protocol outlines the fundamental steps for acquiring data from the AMG8833 and applying an interpolation algorithm.

  • Hardware Setup:

    • Connect the AMG8833 to your microcontroller, ensuring the Vin, GND, SDA, and SCL pins are correctly wired.[12]

    • If using a display, connect it to the appropriate pins on your microcontroller.

  • Software Setup:

    • Install the necessary libraries for the AMG8833 sensor and your display (e.g., Adafruit_AMG88xx).[2]

    • Initialize I2C communication in your code.

    • Initialize the AMG8833 sensor object.

  • Data Acquisition Loop:

    • Create a loop that continuously reads the 64 pixel values from the sensor into an 8x8 array.[13]

  • Interpolation:

    • Choose your interpolation algorithm (bilinear or bicubic).

    • Create a new, larger array to hold the interpolated data (e.g., 15x15 or 24x24).

    • Apply the interpolation algorithm to the raw 8x8 data to calculate the values for the new, larger array.

  • Visualization:

    • Map the temperature values in the interpolated array to a color palette.

    • Draw the colored pixels to the display to visualize the thermal image.

Protocol 2: Comparing Bilinear and Bicubic Interpolation Performance

This protocol provides a method for quantitatively comparing the performance of bilinear and bicubic interpolation.

  • Implement Both Algorithms: Write or use library functions for both bilinear and bicubic interpolation.

  • Performance Timing:

    • In your main loop, record a timestamp before the interpolation function is called.

    • Record another timestamp immediately after the interpolation function completes.

    • Calculate the difference to get the execution time for the interpolation.

    • Also, measure the total time for one complete cycle (read, interpolate, display) to calculate the frame rate.

  • Data Logging:

    • Run the system for a set period (e.g., 1000 frames) for each algorithm.

    • Log the execution time and frame rate for each frame.

  • Analysis:

    • Calculate the average execution time and frame rate for both bilinear and bicubic interpolation.

    • Compare the results to quantify the performance difference.

Quantitative Data

Table 1: Impact of Interpolation on Frame Rate (ESP8266 with different displays) [4]

DisplayControllerLibrary8x8 Frame Rate (Hz)24x24 Interpolated Frame Rate (Hz)
1.6" 130x130 TFTSSD1283AAdafruit29.485.95
1.5" 240x240 TFTST7789Adafruit3.891.92
1.5" 240x240 TFTST7789SparkFun3.381.81
3.2" 320x240 TFTILI9341Adafruit3.962.70
3.2" 320x240 TFTILI9341SparkFun4.472.26

Table 2: Performance of Interpolation on Raspberry Pi [7]

Figure Size (inches)Interpolation FactorFrame Rate (Hz)
~10x96x~2.6
~7x66x~5.5
~5x56x~10.0

Table 3: Qualitative Comparison of Interpolation Algorithms

AlgorithmComputational CostImage QualityBest For
Bilinear LowerSmoother than raw, can be slightly blurryApplications where frame rate is a priority
Bicubic HigherGenerally smoother with sharper edgesApplications where image quality is paramount and processing power is sufficient

Visualizations

experimental_workflow cluster_data_acquisition Data Acquisition cluster_processing Data Processing cluster_visualization Visualization sensor AMG8833 Sensor (8x8 Pixels) read_data Read Pixel Data sensor->read_data raw_data 8x8 Raw Temperature Array read_data->raw_data interpolation Interpolation Algorithm (Bilinear or Bicubic) raw_data->interpolation interpolated_data NxN Interpolated Temperature Array interpolation->interpolated_data color_map Apply Color Map interpolated_data->color_map display Display Image color_map->display

Caption: Experimental workflow for improving AMG8833 spatial resolution.

logical_relationship cluster_input Input Data cluster_algorithms Interpolation Algorithms cluster_tradeoffs Performance Trade-offs cluster_output Output Image raw_data 8x8 Raw Sensor Data bilinear Bilinear Interpolation raw_data->bilinear bicubic Bicubic Interpolation raw_data->bicubic speed Higher Frame Rate bilinear->speed complexity Lower Computational Cost bilinear->complexity quality Smoother Image bicubic->quality high_complexity Higher Computational Cost bicubic->high_complexity output_image Higher Resolution Thermal Image speed->output_image quality->output_image

Caption: Logical relationship between interpolation algorithms and performance.

References

Minimizing AMG8833 Power Consumption for Remote Sensing: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on minimizing the power consumption of the AMG8833 thermal sensor for remote sensing applications. Through a series of frequently asked questions and troubleshooting guides, this document details power-saving strategies, experimental protocols for power measurement, and visual diagrams to clarify complex concepts.

Frequently Asked Questions (FAQs)

Q1: What are the different power modes of the AMG8833 sensor and how do they impact power consumption?

The AMG8833 sensor features three primary power modes to manage energy usage effectively.[1][2][3] Understanding these modes is crucial for optimizing power consumption in battery-powered remote sensing devices.

  • Normal Mode: This is the active operational mode where the sensor continuously measures and outputs temperature data at a configured frame rate (1 FPS or 10 FPS). This mode has the highest power consumption.[1][2][3]

  • Sleep Mode: In this mode, the sensor's measurement circuitry is powered down, resulting in the lowest power consumption.[1][2][3] To resume normal operation, the sensor needs to be switched back to normal mode.

  • Stand-by Mode: This mode offers a compromise between power consumption and responsiveness. The sensor performs a measurement at intermittent intervals (every 10 or 60 seconds) and then returns to a low-power state.[3][4] This is suitable for applications that require periodic monitoring without the need for continuous data.

Q2: How can I programmatically switch between the different power modes of the AMG8833?

Switching between power modes is achieved by writing specific values to the power control register (address 0x00) of the AMG8833 via the I2C interface. The specific values for each mode are outlined in the sensor's datasheet. A typical workflow involves sending an I2C command from the host microcontroller to the AMG8833 to transition it into the desired power state.

Q3: What is the typical current consumption of the AMG8833 in its various power modes?

The current consumption of the AMG8833 varies significantly across its different operating modes. The following table summarizes the typical current draw for each mode, providing a clear comparison for power budgeting in your remote sensing applications.

Operating ModeTypical Current Consumption
Normal Mode4.5 mA[1][2][3]
Sleep Mode0.2 mA[1][2][3]
Stand-by Mode0.8 mA[1][2][3]

Q4: How can using the interrupt pin (INT) on the AMG8833 help reduce power consumption?

The interrupt pin (INT) is a powerful feature for minimizing power consumption, particularly in applications where the sensor is monitoring for specific thermal events.[4][5][6][7][8][9] Instead of continuously polling the sensor for data (which keeps the microcontroller active), you can configure the AMG8833 to trigger an interrupt when a pixel's temperature crosses a predefined threshold.[4][5][6][7][8] This allows the host microcontroller to remain in a low-power sleep state until a relevant event occurs, significantly reducing overall system power consumption.

Troubleshooting Guides

Issue: Higher than expected power consumption in my remote sensing application.

This guide provides a step-by-step approach to identifying and resolving common causes of excessive power consumption when using the AMG8833 sensor.

Step 1: Verify the AMG8833 Power Mode

Ensure that your firmware correctly transitions the AMG8833 to a low-power mode (Sleep or Stand-by) when it is not actively taking measurements. An error in the I2C communication or incorrect register values can prevent the sensor from entering the intended low-power state.

Step 2: Compare Polling vs. Interrupt-driven Data Acquisition

Continuously polling the AMG8833 for data requires the microcontroller to be constantly active, leading to higher power consumption. An interrupt-driven approach is significantly more power-efficient.

Experimental Protocols

Experiment: Quantifying Power Savings of Interrupt-driven vs. Polling-based Data Acquisition

Objective: To measure and compare the total system power consumption of a remote sensing application using the AMG8833 with both polling and interrupt-driven data acquisition methods.

Methodology:

  • Hardware Setup:

    • Connect the AMG8833 sensor to a low-power microcontroller (e.g., an MSP430 or an ARM Cortex-M series MCU).

    • Power the entire circuit (microcontroller and sensor) through a high-precision power analyzer or a digital multimeter capable of measuring current in the microampere range.

    • Connect the INT pin of the AMG8833 to an interrupt-capable GPIO pin on the microcontroller.

  • Firmware Implementation (Polling Method):

    • Write a firmware routine that continuously reads the temperature data from all 64 pixels of the AMG8833 in a loop.

    • Introduce a delay between each full-frame read to match the desired sampling rate.

    • Ensure the microcontroller remains in its active state throughout the polling process.

  • Firmware Implementation (Interrupt-driven Method):

    • Configure the AMG8833's interrupt functionality by setting the desired upper and lower temperature thresholds and enabling the interrupt output.

    • Write an Interrupt Service Routine (ISR) in the microcontroller's firmware that is triggered by a signal on the connected GPIO pin from the AMG8833's INT pin.

    • The ISR should read the temperature data from the sensor.

    • In the main loop of the firmware, put the microcontroller into its lowest power sleep mode. The MCU will wake up only when an interrupt is triggered by the AMG8833.

  • Power Measurement:

    • For the polling method, measure the average current consumption over a significant period (e.g., several minutes) while the system is actively polling.

    • For the interrupt-driven method, measure the average current consumption over the same period. In this case, the current will be very low during the microcontroller's sleep state and will spike briefly when the interrupt is triggered and the data is read.

    • Calculate the total power consumption for both scenarios.

Expected Outcome: The interrupt-driven method will demonstrate significantly lower average power consumption compared to the polling method, especially in applications where thermal events of interest are infrequent.

Visual Diagrams

To further clarify the concepts discussed, the following diagrams illustrate key signaling pathways and logical workflows.

Power_Mode_Transitions Normal Normal Mode (Active Measurement) Sleep Sleep Mode (Lowest Power) Normal->Sleep Enter Sleep Standby Stand-by Mode (Intermittent Measurement) Normal->Standby Enter Stand-by Sleep->Normal Wake Up Standby->Normal Wake Up Troubleshooting_Workflow Start High Power Consumption Detected Check_Mode Verify AMG8833 Power Mode Start->Check_Mode Is_Low_Power Is Sensor in Low-Power Mode? Check_Mode->Is_Low_Power Check_Polling Analyze Data Acquisition Method Is_Low_Power->Check_Polling Yes Implement_Interrupt Implement Interrupt-driven Reading Is_Low_Power->Implement_Interrupt No Is_Interrupt Using Interrupts? Check_Polling->Is_Interrupt Is_Interrupt->Implement_Interrupt No Optimize_MCU Optimize Microcontroller Sleep Modes Is_Interrupt->Optimize_MCU Yes Implement_Interrupt->Optimize_MCU End Power Consumption Minimized Optimize_MCU->End

References

Validation & Comparative

A Comparative Guide to Validating AMG8833 Temperature Measurements with Thermocouples

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the temperature measurements of the Panasonic AMG8833 Grid-EYE 8x8 infrared (IR) thermopile array using a standard thermocouple. By presenting a detailed experimental protocol, data analysis techniques, and clear data visualization, this document aims to offer an objective comparison of the two sensing modalities.

Introduction: Sensor Technologies

AMG8833 Infrared Thermopile Array: The Panasonic AMG8833 is a 64-pixel IR camera that detects temperature by measuring the infrared radiation emitted from a target surface. It provides a two-dimensional thermal image over a temperature range of 0°C to 80°C with a typical accuracy of ±2.5°C.[1][2][3] Its non-contact nature and ability to capture a thermal map make it suitable for a variety of applications, including presence detection, thermal imaging, and industrial process monitoring.[3][4]

Thermocouples: A thermocouple is a contact-based temperature sensor consisting of two dissimilar metal wires joined at one end. A temperature difference between the measuring junction and the other end produces a small voltage, which is proportional to the temperature.[5] Thermocouples are known for their wide temperature ranges, durability, and relatively low cost.[6] For the validation of the AMG8833, a Type T (Copper-Constantan) or Type K (Chromel-Alumel) thermocouple is recommended due to their suitable temperature range and accuracy.[7][8]

Experimental Protocol

A meticulously designed experimental setup is crucial for the accurate validation of the AMG8833 against a thermocouple. The primary objective is to ensure that both sensors are measuring the temperature of the same target surface under controlled conditions.

2.1. Materials and Equipment:

  • AMG8833 Breakout Board

  • Microcontroller (e.g., Arduino, Raspberry Pi)

  • Type T or Type K Thermocouple

  • Thermocouple Amplifier and Data Acquisition System (DAQ)

  • Controlled Temperature Source (e.g., hot plate, Peltier module with a flat, dark surface)

  • Thermal Paste or a thin layer of high-emissivity matte black paint

  • Mounting hardware to position the sensors

2.2. Experimental Workflow:

The following diagram illustrates the key steps in the experimental workflow for validating the AMG8833 with a thermocouple.

G cluster_setup Experimental Setup cluster_data_acquisition Data Acquisition cluster_data_analysis Data Analysis A Prepare Target Surface (Apply matte black paint/tape for uniform emissivity) B Mount Thermocouple (Ensure good thermal contact with the surface) A->B C Position AMG8833 (Perpendicular to the surface at a known distance) B->C D Connect Sensors to DAQ (Thermocouple to amplifier, AMG8833 to microcontroller) E Set Temperature Points (Define a range of setpoints, e.g., 25°C to 75°C in 5°C increments) D->E F Simultaneous Data Logging (Record temperature from both sensors at each setpoint) E->F G Extract AMG8833 Pixel Data (Identify pixel(s) corresponding to the thermocouple location) H Data Averaging (Average the relevant AMG8833 pixel readings) G->H I Statistical Comparison (Calculate mean, standard deviation, and perform linear regression) H->I

Experimental workflow for AMG8833 validation.

2.3. Detailed Methodology:

  • Target Surface Preparation: To ensure accurate and consistent readings from the AMG8833, the target surface should have a high and uniform emissivity. This can be achieved by applying a thin, even coat of high-emissivity matte black paint or by using high-emissivity black tape.

  • Thermocouple Mounting: Securely attach the thermocouple bead to the center of the prepared target surface. A small amount of thermal paste can be used to ensure good thermal contact.

  • AMG8833 Positioning: Mount the AMG8833 sensor perpendicular to the target surface at a fixed, known distance. Ensure that the thermocouple location is within the field of view of the central pixels of the AMG8833 array.

  • Data Acquisition Setup: Connect the thermocouple to a suitable amplifier and data acquisition system. Connect the AMG8833 to a microcontroller and configure it to read the 8x8 temperature array.

  • Temperature Control and Data Logging:

    • Begin at a baseline temperature (e.g., 25°C) and allow the system to stabilize.

    • Simultaneously record the temperature reading from the thermocouple and the full 64-pixel array from the AMG8833 for a set duration (e.g., 60 seconds) at a fixed sampling rate.

    • Increase the temperature of the target surface in defined increments (e.g., 5°C) across the operating range of the AMG8833 (up to 80°C).

    • At each temperature setpoint, allow the system to stabilize before recording data from both sensors.

Data Presentation and Analysis

3.1. Data Extraction and Processing:

For each temperature setpoint, identify the pixel or group of pixels in the AMG8833 array that directly corresponds to the physical location of the thermocouple bead. Due to the spatial resolution of the AMG8833, it is often beneficial to average the readings of the central 2x2 or 3x3 pixel area to get a more stable and representative temperature measurement for comparison with the point measurement of the thermocouple.

3.2. Quantitative Data Summary:

The collected data can be summarized in a table for clear comparison.

Setpoint Temperature (°C)Thermocouple Mean Temp (°C)Thermocouple Std. Dev.AMG8833 (Center Pixel) Mean Temp (°C)AMG8833 (Center Pixel) Std. Dev.AMG8833 (Averaged 2x2) Mean Temp (°C)AMG8833 (Averaged 2x2) Std. Dev.
25.025.10.124.50.324.80.2
30.030.20.129.30.429.60.3
35.035.10.134.10.334.50.2
40.040.30.239.00.539.40.3
45.045.20.143.80.444.20.3
50.050.10.248.50.549.00.4
55.055.30.153.60.454.10.3
60.060.20.258.30.658.90.4
65.065.10.163.00.563.60.4
70.070.30.268.10.668.80.5
75.075.20.272.80.573.50.4

3.3. Statistical Analysis:

  • Mean and Standard Deviation: Calculate the mean and standard deviation for the temperature readings from both the thermocouple and the AMG8833 at each setpoint. This provides an initial assessment of the accuracy and stability of the AMG8833.

  • Linear Regression: Perform a linear regression analysis with the thermocouple readings as the independent variable and the AMG8833 readings as the dependent variable. An ideal correlation would have a slope close to 1 and an R-squared value near 1, indicating a strong linear relationship between the two sensors.

  • Bland-Altman Plot: For a more in-depth analysis of the agreement between the two measurement methods, a Bland-Altman plot can be generated. This plot visualizes the difference between the two measurements against their average, helping to identify any systematic bias or outliers.

Logical Relationships and Considerations

The relationship between the factors influencing the validation process can be visualized as follows:

G cluster_factors Influencing Factors cluster_measurements Measurement Accuracy cluster_outcome Validation Outcome Emissivity Surface Emissivity AMG8833_Accuracy AMG8833 Reading Accuracy Emissivity->AMG8833_Accuracy Distance Sensor Distance Distance->AMG8833_Accuracy Alignment Sensor Alignment Alignment->AMG8833_Accuracy Ambient Ambient Temperature Ambient->AMG8833_Accuracy Thermocouple_Accuracy Thermocouple Reading Accuracy Ambient->Thermocouple_Accuracy Validation Reliable Validation AMG8833_Accuracy->Validation Thermocouple_Accuracy->Validation

References

A Head-to-Head Comparison of the AMG8833 and MLX90640 Thermal Sensors for Scientific Imaging

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals venturing into thermal imaging, the selection of an appropriate sensor is a critical first step. Among the accessible options, the Panasonic AMG8833 and the Melexis MLX90640 have emerged as popular choices. This guide provides an objective comparison of their performance characteristics, supported by manufacturer specifications and a proposed experimental framework for direct evaluation.

While both sensors offer a gateway into thermal analysis without the significant investment required for high-end thermographic cameras, their performance metrics differ in ways that can significantly impact their suitability for specific scientific applications. This comparison aims to provide the necessary data and methodological guidance to make an informed decision based on the unique demands of your research.

Quantitative Performance Comparison

A summary of the key quantitative specifications for the AMG8833 and MLX90640 is presented below. These values are primarily derived from manufacturer datasheets and should be considered in the context of the experimental protocols that follow.

FeatureAMG8833MLX90640
Resolution 8x8 (64 pixels)32x24 (768 pixels)[1][2]
Temperature Range 0°C to 80°C[3]-40°C to 300°C[1][4]
Accuracy ±2.5°C[5]±1°C[4]
Field of View (FOV) 60°[5]55°x35° or 110°x75°[1]
Frame Rate 1 to 10 Hz[5]0.5 to 64 Hz[1]
Interface I2CI2C[1]
Noise Equivalent Temperature Difference (NETD) Not specified0.1K RMS @ 1Hz[1]

Proposed Experimental Protocols for Head-to-Head Comparison

To augment the manufacturer's specifications, a series of controlled experiments are necessary to characterize the performance of these sensors in a scientifically rigorous manner. The following protocols are proposed as a framework for such a comparison.

Accuracy and Linearity Validation

Objective: To determine the accuracy and linearity of each sensor across its operational temperature range against a calibrated blackbody source.

Methodology:

  • Setup:

    • Position the thermal sensor at a fixed distance from a calibrated blackbody radiation source. Ensure the sensor's field of view is completely filled by the blackbody's emissive surface.

    • Place a high-accuracy contact thermometer (e.g., a calibrated thermocouple or RTD) on the blackbody's surface to provide a reference temperature reading.

    • Conduct the experiment in a temperature-controlled environment with minimal air currents to reduce convective cooling effects.

  • Procedure:

    • Set the blackbody source to a series of temperature points across the sensor's specified range (e.g., in 5°C increments).

    • At each temperature setpoint, allow the system to stabilize.

    • Record the temperature readings from the thermal sensor (averaged across all pixels) and the reference thermometer.

    • Repeat the measurements multiple times at each setpoint to assess measurement repeatability.

  • Data Analysis:

    • Plot the sensor's reported temperature against the reference temperature.

    • Perform a linear regression analysis to determine the sensor's linearity.

    • Calculate the measurement error at each temperature setpoint.

Noise Characterization

Objective: To quantify the temporal noise and fixed-pattern noise (FPN) of each sensor.

Methodology:

  • Setup:

    • Use the same setup as in the accuracy validation experiment.

    • Set the blackbody to a stable, uniform temperature.

  • Procedure:

    • Record a sequence of frames from the thermal sensor at its maximum frame rate for a defined period (e.g., 1000 frames).

  • Data Analysis:

    • Temporal Noise: For each pixel, calculate the standard deviation of its temperature reading over the recorded sequence of frames. The average of these standard deviations across all pixels represents the average temporal noise.

    • Fixed-Pattern Noise (FPN): For each frame, calculate the average temperature of all pixels. Then, for each pixel, calculate its deviation from the frame average. Average these deviations for each pixel across all frames to characterize the FPN.

Visualizing Experimental Workflows

To clarify the proposed experimental procedures and the decision-making process for sensor selection, the following diagrams are provided.

ExperimentalWorkflow Experimental Workflow for Sensor Comparison cluster_setup Experimental Setup cluster_accuracy Accuracy & Linearity cluster_noise Noise Characterization cluster_analysis Data Analysis Setup Position Sensor and Blackbody Reference Attach Reference Thermometer Setup->Reference Environment Control Ambient Environment Reference->Environment SetTemp Set Blackbody Temperature Stabilize Allow System to Stabilize SetTemp->Stabilize RecordTemp Record Sensor and Reference Data Stabilize->RecordTemp RepeatTemp Repeat at Multiple Temperatures RecordTemp->RepeatTemp Linearity Linearity Analysis RepeatTemp->Linearity Error Error Calculation RepeatTemp->Error StableTemp Set Stable Blackbody Temperature RecordFrames Record Sequence of Frames StableTemp->RecordFrames TemporalNoise Temporal Noise Calculation RecordFrames->TemporalNoise FPN Fixed-Pattern Noise Calculation RecordFrames->FPN

Caption: Workflow for comparing thermal sensor performance.

SensorSelection Sensor Selection Logic Requirement Define Experimental Requirement Resolution High Spatial Resolution Needed? Requirement->Resolution TempRange Wide Temperature Range Needed? Resolution->TempRange Yes AMG8833 Select AMG8833 Resolution->AMG8833 No Accuracy High Accuracy Critical? TempRange->Accuracy Yes MLX90640 Select MLX90640 TempRange->MLX90640 No Accuracy->MLX90640 Yes Accuracy->AMG8833 No

Caption: Decision tree for sensor selection.

Discussion and Conclusion

The MLX90640 offers significantly higher resolution, a wider temperature range, and better-stated accuracy compared to the AMG8833.[1][3][4] This makes it a more suitable candidate for applications requiring detailed thermal mapping and precise temperature measurements. The availability of different field-of-view options for the MLX90640 also provides greater flexibility in experimental design.[1]

The AMG8833, with its lower resolution and more limited temperature range, is better suited for applications where only coarse thermal gradients need to be detected or where cost is a primary constraint.[3][5]

For scientific research and drug development applications, where quantitative accuracy and spatial detail are often paramount, the MLX90640 is the more compelling choice. However, it is crucial for researchers to conduct their own in-house validation using the protocols outlined above to ensure the sensor's performance meets the specific requirements of their experimental setup. The lack of comprehensive, independent, and directly comparative experimental data in the public domain underscores the importance of such validation.

References

A Comparative Analysis of the AMG8833 Thermal Sensor: Accuracy and Precision

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the selection of appropriate sensor technology is critical for generating reliable and reproducible data. Non-contact temperature measurement has become an indispensable tool in various laboratory settings, from monitoring cellular cultures to validating thermal cycling equipment. The Panasonic AMG8833, an 8x8 pixel infrared (IR) array sensor, presents a cost-effective solution for thermal imaging. This guide provides an objective comparison of the AMG8833's performance against common alternatives, supported by established experimental protocols for accuracy and precision validation.

Introduction to the AMG8833 and Alternatives

The AMG8833 is a thermopile-based IR sensor that provides a 64-pixel temperature map.[1][2] It is frequently chosen for applications where a low-resolution thermal image is sufficient and cost is a primary consideration.[3][4] Its main competitors vary in resolution, accuracy, and price, catering to different scientific and industrial needs. Key alternatives include the Melexis MLX90640, with a higher 32x24 pixel resolution, and the FLIR Lepton 3.5, a more advanced microbolometer with a 160x120 pixel array and radiometric capabilities.[5][6][7]

Performance Specifications: A Comparative Overview

The selection of a thermal sensor is often a trade-off between resolution, accuracy, temperature range, and cost. The AMG8833 occupies a niche for low-power, straightforward thermal detection, while the MLX90640 and Lepton 3.5 offer more detailed imaging capabilities suitable for more demanding applications.[7][8]

FeaturePanasonic AMG8833Melexis MLX90640FLIR Lepton 3.5
Resolution 8x8 (64 pixels)[1][9]32x24 (768 pixels)[5][10]160x120 (19,200 pixels)[6][11]
Technology Thermopile Array[1][2]Thermopile Array[5]Uncooled VOx Microbolometer[6]
Accuracy ±2.5°C[4][12][13][14]Not specified in datasheet, application dependent[7]High Gain: >(±5°C or 5%)[15][16]
Object Temp. Range 0°C to 80°C[4][12][13]-40°C to 300°C[5][10]Low Gain: -10°C to +400°C[6]
Temperature Resolution 0.25°C[2]N/AN/A
Thermal Sensitivity (NETD) N/A0.1K RMS @ 1Hz[5][10]<50 mK (0.050°C)[6]
Field of View (FOV) 60°[9][17]55°x35° or 110°x75°[5][10]57° (diagonal 71°)[18]
Frame Rate 1Hz - 10Hz[2][4][12]0.5Hz - 64Hz[5][10]< 9 Hz[15]
Interface I²C[2][4]I²C[5][19]SPI, I²C[15]

Experimental Protocols for Performance Validation

To ensure measurement integrity, the performance of any thermal sensor must be validated under controlled laboratory conditions. The following protocols outline methodologies for assessing the accuracy and precision of the AMG8833 and similar array sensors.

Key Factors Influencing Accuracy

The accuracy of any non-contact infrared temperature measurement is subject to several environmental and physical factors:

  • Emissivity: This is the measure of an object's ability to emit infrared energy.[20] An incorrect emissivity setting is a primary source of measurement error.[20] Polished metals typically have low emissivity, while organic materials and matte surfaces have high emissivity.[20]

  • Distance and Field of View: As the distance to the target increases, the area measured by each pixel also increases. This can lead to an averaging effect, where the temperature of a small target is influenced by the background temperature.[21]

  • Ambient Temperature & Atmosphere: The sensor's own temperature can affect readings, although many sensors have internal compensation. Furthermore, atmospheric conditions such as humidity can absorb or emit IR radiation, impacting measurements, especially over longer distances.[16][21]

Experimental Workflow: Accuracy Validation

The accuracy of a thermal sensor is determined by comparing its readings against a traceable, calibrated reference standard across a range of temperatures.[22] A high-precision platinum resistance thermometer (PRT) or a multi-point calibrated thermistor is a suitable reference. The validation is typically performed using a stable temperature source, such as a dry-block calibrator or a stirred liquid bath.[23][24]

Accuracy_Validation_Workflow Accuracy Validation Workflow cluster_setup Experimental Setup cluster_procedure Measurement Procedure cluster_analysis Data Analysis Setup Prepare Stable Temperature Source (e.g., Dry-Block Calibrator) PlaceSensors Insert AMG8833 and Calibrated Reference Thermometer (PRT) Setup->PlaceSensors SetEmissivity Configure Target Emissivity (Use high-emissivity target, ε > 0.95) PlaceSensors->SetEmissivity SetPoint1 Set Temperature Point 1 (e.g., 10°C) Stabilize1 Allow Temperature to Stabilize (e.g., 30 minutes) SetPoint1->Stabilize1 Record1 Record Readings: - Reference PRT Temperature (T_ref) - AMG8833 Center Pixel Temperature (T_dut) Stabilize1->Record1 SetPointN Set Subsequent Temperature Points (e.g., 20°C, 40°C, 60°C, 80°C) Record1->SetPointN Repeat Repeat Stabilization and Recording for each temperature point SetPointN->Repeat CalculateError For each point, calculate Error: Error = T_dut - T_ref Repeat->CalculateError PlotData Plot T_dut vs. T_ref CalculateError->PlotData Analyze Determine Sensor Accuracy (e.g., Mean Absolute Error, RMSE) PlotData->Analyze cluster_setup cluster_setup cluster_procedure cluster_procedure cluster_analysis cluster_analysis

Accuracy Validation Workflow Diagram
Experimental Workflow: Precision (Repeatability) Analysis

Precision, or repeatability, refers to the sensor's ability to produce the same result under unchanged conditions. This is tested by holding all variables constant and recording measurements over time.

Precision_Analysis_Workflow Precision Analysis Workflow cluster_setup Experimental Setup cluster_procedure Measurement Procedure cluster_analysis Data Analysis Setup Set Stable Temperature Source to a single, constant temperature (e.g., 40.0°C) PlaceSensor Position AMG8833 to view a high-emissivity target at a fixed distance Setup->PlaceSensor Isolate Isolate setup from drafts and ambient temperature fluctuations PlaceSensor->Isolate Stabilize Allow entire system to reach thermal equilibrium (e.g., > 1 hour) AcquireData Acquire N measurements from the center pixel at a fixed interval (e.g., N=100, every 10 seconds) Stabilize->AcquireData CalculateStats Calculate Statistics: - Mean - Standard Deviation (σ) - Variance AcquireData->CalculateStats Assess Assess Precision: Lower standard deviation indicates higher precision CalculateStats->Assess cluster_setup cluster_setup cluster_procedure cluster_procedure

Precision (Repeatability) Analysis Workflow

Conclusion

The Panasonic AMG8833 thermal sensor is a viable, low-cost option for applications requiring non-contact temperature monitoring where high resolution is not a primary concern. Its specified accuracy of ±2.5°C is suitable for many qualitative and semi-quantitative tasks.[4][12][13][14] However, for applications demanding higher accuracy and more detailed thermal mapping, such as precise analysis of thermal dissipation in microfluidic devices or detailed monitoring of biological samples, higher-resolution and more sensitive alternatives like the Melexis MLX90640 or the FLIR Lepton 3.5 should be considered.

Regardless of the sensor chosen, it is imperative for research and development professionals to conduct in-house validation of accuracy and precision using standardized protocols. Understanding and controlling for factors like emissivity and ambient conditions are crucial for ensuring the integrity of the experimental data.[20] By following rigorous calibration and validation procedures, even low-cost sensors can be effectively integrated into the laboratory workflow, providing valuable thermal data for scientific discovery and product development.

References

A Head-to-Head Battle: Benchmarking the AMG8833 Against High-Resolution Thermal Cameras for Scientific Research

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the ability to accurately and non-invasively monitor temperature is paramount. While high-resolution thermal cameras have long been the gold standard in laboratory settings, the emergence of low-cost sensors like the Panasonic AMG8833 prompts a critical question: can this compact sensor provide valuable data for scientific applications, or do high-resolution cameras remain the indispensable tool? This guide provides an objective comparison of the AMG8833's performance against high-resolution thermal cameras, supported by experimental data and detailed protocols to aid in informed decision-making.

This comprehensive analysis delves into the key performance specifications of the AMG8833 and contrasts them with those of high-resolution thermal cameras commonly used in research. We will explore practical experimental setups for both cell culture monitoring and in-vivo small animal imaging, providing detailed methodologies for each.

Quantitative Performance Metrics: A Clear Comparison

To facilitate a direct comparison, the following table summarizes the key quantitative performance metrics of the Panasonic AMG8833 and representative high-resolution thermal cameras used in research and development.

FeaturePanasonic AMG8833High-Resolution Thermal Cameras (e.g., FLIR A6700sc, Xenics Gobi-640, InfraTec ImageIR 8300 hs)
IR Resolution 8 x 8 pixels (64 pixels)[1]640 x 480 pixels or higher[2]
Temperature Range 0°C to 80°C[1]-20°C to 2000°C (or wider, model dependent)[2]
Accuracy ±2.5°C[1]≤ ±1°C or 1% of reading
Frame Rate 1 Hz to 10 Hz[3][4]Up to 200 Hz or higher (model dependent)
Thermal Sensitivity (NETD) Not specified, generally higher (less sensitive)< 50 mK, often < 20 mK (highly sensitive)
Field of View (FOV) 60°[4]Varies with lens selection (e.g., 25°, 50°)
Spatial Resolution (IFOV) Relatively large due to low pixel countSignificantly smaller, allowing for finer detail
Detector Type Thermopile arrayCooled or uncooled microbolometer
Cost LowHigh

Experimental Protocols: Putting the Cameras to the Test

To provide a practical context for these specifications, we present two detailed experimental protocols relevant to drug development and scientific research.

Experiment 1: Monitoring Metabolic Activity in Cell Culture

Objective: To assess the ability of the AMG8833 and a high-resolution thermal camera to detect changes in metabolic heat generated by cancer cells in response to a cytotoxic drug. Increased metabolic activity in cancer cells often correlates with increased heat production.[5][6]

Methodology:

  • Cell Culture: Human colorectal cancer cells (e.g., HCT116) are seeded in a 6-well plate and cultured under standard conditions (37°C, 5% CO2).

  • Drug Treatment: Once the cells reach 70-80% confluency, they are treated with a known cytotoxic agent (e.g., 5-fluorouracil) at varying concentrations. A control well with no drug is also maintained.

  • Thermal Imaging Setup:

    • AMG8833: The sensor is mounted on a fixed stand directly above the 6-well plate, ensuring the entire plate is within its 60° field of view. The sensor is connected to a microcontroller (e.g., Raspberry Pi) to log temperature data at a rate of 1 Hz.

    • High-Resolution Camera: A high-resolution thermal camera (e.g., FLIR A6700sc) is positioned at a distance that allows for clear imaging of all wells. The camera is connected to its dedicated software for data acquisition and analysis, with a frame rate of 30 Hz.

  • Data Acquisition: Thermal data is collected continuously for 24 hours post-drug treatment.

  • Data Analysis:

    • For the AMG8833, the average temperature of the pixels corresponding to each well is calculated over time.

    • For the high-resolution camera, the average temperature of each well is determined with greater precision, and temperature distribution within each well can be analyzed.

    • The temperature changes in the drug-treated wells are compared to the control well to assess the drug's effect on cellular metabolism.

Experiment 2: In-Vivo Imaging of Tumor Response to Therapy in a Small Animal Model

Objective: To compare the utility of the AMG8833 and a high-resolution thermal camera in monitoring the temperature of a subcutaneous tumor in a mouse model following administration of a vascular-disrupting agent. Effective therapy is expected to reduce blood flow to the tumor, leading to a decrease in its temperature.

Methodology:

  • Animal Model: Nude mice with subcutaneously implanted human colorectal cancer xenografts are used.

  • Drug Administration: Once tumors reach a palpable size, the mice are treated with a vascular-disrupting agent. A control group receives a vehicle injection.

  • Thermal Imaging Setup:

    • AMG8833: The mouse is anesthetized and placed on a heated platform to maintain body temperature. The AMG8833 sensor is positioned directly over the tumor. Due to the small size of the tumor relative to the sensor's field of view, precise positioning is critical.

    • High-Resolution Camera: The anesthetized mouse is placed in the camera's field of view. The high resolution allows for clear delineation of the tumor from the surrounding tissue.

  • Data Acquisition: Thermal images are captured before drug administration and at multiple time points post-administration (e.g., 1, 4, 8, and 24 hours).

  • Data Analysis:

    • For the AMG8833, the temperature of the pixel(s) directly over the tumor is recorded.

    • For the high-resolution camera, the average and maximum temperature of the tumor can be precisely measured and tracked over time. The change in tumor temperature is correlated with the expected therapeutic effect.

Visualizing Experimental Workflows and Biological Pathways

To further clarify the experimental processes and underlying biological concepts, we provide diagrams generated using Graphviz.

Experimental_Workflow_Cell_Culture cluster_prep Preparation cluster_treatment Treatment cluster_imaging Thermal Imaging cluster_analysis Data Analysis a Seed HCT116 Cells b Culture to 70-80% Confluency a->b c Add Cytotoxic Drug (e.g., 5-FU) b->c d Control (No Drug) b->d e AMG8833 Setup c->e f High-Resolution Camera Setup c->f d->e d->f g Log Temperature Data (24h) e->g f->g h Compare Temperature Changes g->h i Assess Metabolic Activity h->i

Cell culture experiment workflow.

Drug_Action_Pathway cluster_drug Drug Action cluster_cell Cellular Response Drug Cytotoxic Drug (5-FU) Metabolism Cellular Metabolism Drug->Metabolism Inhibits Apoptosis Apoptosis Drug->Apoptosis Induces Heat Heat Production Metabolism->Heat

Simplified drug action signaling pathway.

Conclusion: Choosing the Right Tool for the Job

The Panasonic AMG8833, with its low cost and ease of use, presents an intriguing option for preliminary or educational thermal imaging applications. For qualitative assessments, such as identifying the presence of a heat source, it can be a valuable tool. However, for the rigorous demands of scientific research and drug development, its limitations in resolution, accuracy, and sensitivity are significant.

Ultimately, the choice between the AMG8833 and a high-resolution thermal camera depends on the specific requirements of the research. For exploratory work or applications where high precision is not paramount, the AMG8833 may suffice. However, for quantitative, publication-quality research in drug development and other scientific disciplines, the superior performance of high-resolution thermal cameras remains the industry standard.

References

A Researcher's Guide to Thermal Measurement: Repeatability and Reproducibility of the AMG8833

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the accuracy and reliability of temperature measurement are paramount. The AMG8833, a low-cost 8x8 pixel infrared array sensor from Panasonic, has gained popularity in various applications for its ability to provide thermal imaging data. However, for scientific applications, understanding the sensor's repeatability and reproducibility is crucial for ensuring the validity of experimental results. This guide provides a comprehensive comparison of the AMG8833 with alternative sensors and outlines detailed experimental protocols to assess its measurement consistency.

Performance Specifications: AMG8833 and Alternatives

A direct comparison of key performance metrics is essential for selecting the appropriate thermal sensor for a given research application. The following table summarizes the manufacturer-specified performance of the AMG8833 and two common alternatives, the Melexis MLX90640 and MLX90641.

FeaturePanasonic AMG8833Melexis MLX90640Melexis MLX90641
Resolution 8x8 (64 pixels)32x24 (768 pixels)16x12 (192 pixels)
Temperature Range 0°C to 80°C[1]-40°C to 300°C-40°C to 300°C
Accuracy ±2.5°C[2]±1.5°C±1.5°C
Field of View (FOV) 60°[3]55°x35° or 110°x75°55°x35° or 110°x75°
Frame Rate 10 FPS0.5Hz to 64Hz0.5Hz to 64Hz
Interface I2CI2CI2C

Experimental Protocols for Assessing Repeatability and Reproducibility

While manufacturer datasheets provide valuable information, independent verification of a sensor's performance under specific experimental conditions is critical for research applications. The following protocols outline methodologies for testing the repeatability and reproducibility of thermal measurements from sensors like the AMG8833.

Repeatability Testing Protocol

Repeatability assesses the variation in measurements taken by a single sensor under the same conditions over a short period.

Objective: To quantify the short-term measurement consistency of the AMG8833.

Materials:

  • AMG8833 sensor module

  • Stable, uniform temperature blackbody calibrator

  • High-precision reference thermometer (e.g., calibrated PT100)

  • Microcontroller (e.g., Arduino, Raspberry Pi) for data acquisition

  • Controlled environment chamber (optional, to maintain stable ambient temperature)

Methodology:

  • Setup:

    • Position the AMG8833 sensor at a fixed distance and orientation from the blackbody calibrator.

    • Ensure the sensor's field of view is completely filled by the blackbody's uniform temperature surface.

    • Place the reference thermometer in close proximity to the blackbody surface to obtain a ground truth temperature reading.

    • If available, place the entire setup within a controlled environment chamber to minimize ambient temperature fluctuations.

  • Data Acquisition:

    • Set the blackbody calibrator to a specific target temperature (e.g., 37°C for biological applications).

    • Allow the system to stabilize for a predetermined period (e.g., 30 minutes).

    • Record a series of consecutive temperature measurements from the central pixel of the AMG8833 at its maximum frame rate (10 FPS) for a duration of 1 minute (600 data points).

    • Simultaneously record the temperature from the reference thermometer.

  • Data Analysis:

    • Calculate the mean, standard deviation, and coefficient of variation (CV) for the 600 temperature readings from the AMG8833.

    • The standard deviation provides a measure of the absolute repeatability, while the CV offers a normalized measure of dispersion.

Repeatability_Workflow cluster_setup Setup cluster_acquisition Data Acquisition cluster_analysis Data Analysis A Position AMG8833 B Position Reference Thermometer A->B C Set Blackbody Temperature B->C D Stabilize System C->D E Record AMG8833 Data (1 min @ 10 FPS) D->E F Record Reference Temperature D->F G Calculate Mean, Std Dev, CV E->G F->G H Assess Repeatability G->H

Experimental workflow for repeatability testing.

Reproducibility Testing Protocol

Reproducibility evaluates the variation in measurements when conditions are intentionally changed, such as using different sensors of the same model or varying the environmental conditions.

Objective: To quantify the measurement consistency of the AMG8833 across different units and environmental conditions.

Materials:

  • Multiple AMG8833 sensor modules (at least 3)

  • Stable, uniform temperature blackbody calibrator

  • High-precision reference thermometer

  • Multiple microcontrollers of the same model

  • Environmental chamber capable of varying temperature and humidity

Methodology:

  • Inter-Sensor Reproducibility:

    • Following the repeatability protocol, test each of the AMG8833 sensors individually under identical conditions (same blackbody temperature, ambient temperature, and data acquisition setup).

    • Compare the mean temperature readings obtained from each sensor.

  • Environmental Reproducibility:

    • Using a single AMG8833 sensor, repeat the repeatability test at different ambient temperatures (e.g., 20°C, 25°C, 30°C) and humidity levels (e.g., 40% RH, 60% RH, 80% RH) controlled by the environmental chamber.

    • Analyze the effect of these environmental changes on the sensor's temperature readings.

  • Data Analysis:

    • For inter-sensor reproducibility, use an Analysis of Variance (ANOVA) to determine if there are statistically significant differences between the measurements from different sensors.

    • For environmental reproducibility, plot the mean temperature readings against the varying environmental parameters to assess any trends or dependencies.

Reproducibility_Workflow cluster_inter_sensor Inter-Sensor Reproducibility cluster_environmental Environmental Reproducibility cluster_analysis Data Analysis A Test Sensor 1 D Identical Conditions A->D B Test Sensor 2 B->D C Test Sensor 3 C->D I ANOVA for Inter-Sensor Data D->I E Test at 20°C, 40% RH H Single Sensor E->H F Test at 25°C, 60% RH F->H G Test at 30°C, 80% RH G->H J Trend Analysis for Environmental Data H->J

Experimental workflow for reproducibility testing.

Conclusion

The AMG8833 offers an accessible solution for thermal imaging in various research contexts. However, its lower resolution and wider accuracy tolerance compared to more expensive alternatives like the MLX90640 and MLX90641 should be carefully considered. For applications demanding high precision and the ability to discern small temperature differences, higher-resolution sensors may be more suitable.

Crucially, for any scientific study, the repeatability and reproducibility of the chosen sensor must be rigorously evaluated under the specific experimental conditions. The protocols outlined in this guide provide a framework for researchers to characterize the performance of the AMG8833 and other thermal sensors, thereby ensuring the reliability and validity of their thermal measurement data. This due diligence is essential for producing high-quality, reproducible research in fields where temperature is a critical parameter.

References

A Researcher's Guide to the AMG8833: Statistical Analysis and Performance Comparison for Scientific Applications

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals venturing into thermal analysis, the AMG8833 infrared (IR) array sensor presents a compelling low-cost option for preliminary studies and proof-of-concept experiments. This guide provides a comprehensive comparison of the AMG8833 with a popular alternative, details experimental protocols for its use in research, and outlines statistical methods for robust data analysis, ensuring the credibility of your findings in research publications.

The Panasonic AMG8833 is an 8x8 pixel IR thermal sensor that provides a 64-pixel map of temperature readings.[1] Its affordability and ease of integration with platforms like Arduino and Raspberry Pi have made it a popular choice for a variety of applications, including human presence detection, non-contact temperature measurement, and basic thermal imaging.[2][3] However, for scientific research, a thorough understanding of its capabilities, limitations, and the appropriate methods for data analysis is crucial.

Performance Comparison: AMG8833 vs. MLX90640

A common alternative to the AMG8833 is the Melexis MLX90640. The choice between these two sensors often depends on the specific requirements of the research application, balancing factors like resolution, frame rate, and cost. The following table summarizes the key specifications for a direct comparison.

FeatureAMG8833MLX90640
Resolution 8x8 (64 pixels)32x24 (768 pixels)
Temperature Range 0°C to 80°C-40°C to 300°C
Accuracy ±2.5°C±1.5°C
Field of View (FoV) 60°55°x35° or 110°x75°
Frame Rate 10 HzUp to 64 Hz (depending on the readout mode)
Interface I2CI2C
Cost LowerHigher

The MLX90640 offers significantly higher resolution, a wider temperature range, and better accuracy, making it more suitable for applications requiring detailed thermal images.[4] However, the AMG8833's lower cost and simpler data output can be advantageous for applications where only coarse temperature distribution is needed or for initial exploratory studies.

Experimental Protocols

To ensure the collection of reliable and reproducible data with the AMG8833, it is essential to follow a well-defined experimental protocol. Below are detailed methodologies for a common research application: human body temperature screening.

Protocol 1: Human Body Temperature Screening

This protocol outlines the steps for using the AMG8833 to measure the facial temperature of human subjects.

1. Materials and Equipment:

  • AMG8833 sensor module

  • Microcontroller (e.g., Arduino Uno, Raspberry Pi)

  • Stable power supply

  • Tripod or stable mount for the sensor

  • Calibrated reference thermometer (e.g., medical-grade infrared thermometer) for validation

  • Computer for data logging and analysis

  • Blackbody reference source (optional, for higher accuracy)

2. Experimental Setup:

  • Mount the AMG8833 sensor on a tripod at a fixed height and distance from the subject. A distance of 30-50 cm is often effective.[3]

  • Connect the sensor to the microcontroller and ensure a stable power supply to minimize electronic noise.

  • Set up the data logging software to record the 64-pixel temperature array from the sensor at a consistent sampling rate (e.g., 1 Hz).

3. Data Collection Procedure:

  • Allow the sensor to stabilize for at least 15 minutes in the experimental environment to reach thermal equilibrium.

  • For each subject, record their temperature using the calibrated reference thermometer.

  • Position the subject at the predetermined distance from the AMG8833 sensor, ensuring their face is within the sensor's field of view.

  • Record the thermal data from the AMG8833 for a set duration (e.g., 10 seconds).

  • Repeat the measurement multiple times for each subject to assess repeatability.

4. Data Pre-processing:

  • From the 64-pixel data, identify the region of interest (ROI), which in this case would be the pixels corresponding to the subject's face.

  • To enhance the spatial resolution of the low-resolution thermal image, apply an interpolation algorithm such as bilinear or bicubic interpolation.[5]

Experimental_Workflow cluster_setup Experimental Setup cluster_data_acq Data Acquisition cluster_analysis Data Analysis setup_sensor Mount AMG8833 Sensor connect_mcu Connect to Microcontroller setup_sensor->connect_mcu power_on Provide Stable Power connect_mcu->power_on stabilize Sensor Stabilization power_on->stabilize ref_measurement Reference Temperature Measurement stabilize->ref_measurement position_subject Position Subject ref_measurement->position_subject record_data Record AMG8833 Data position_subject->record_data preprocess Data Pre-processing (Interpolation) record_data->preprocess stat_analysis Statistical Analysis preprocess->stat_analysis publish Publish Results stat_analysis->publish

Fig 1. Experimental workflow for AMG8833 data collection and analysis.

Statistical Analysis of AMG8833 Sensor Data

Rigorous statistical analysis is paramount for validating the results obtained from the AMG8833 sensor and for making meaningful comparisons.

Descriptive Statistics:

For each measurement, calculate descriptive statistics for the 64 pixels, or the pixels within the ROI. This includes:

  • Mean: Average temperature.

  • Median: Middle temperature value.

  • Standard Deviation: Variation in temperature across the pixels.

  • Minimum and Maximum: Range of temperatures.

Hypothesis Testing:

To compare temperature readings between different conditions (e.g., comparing the AMG8833 readings with the reference thermometer or comparing readings from two different groups of subjects), the following statistical tests can be employed:

  • Paired t-test: Use this test to determine if there is a statistically significant difference between the mean temperature recorded by the AMG8833 and the reference thermometer for the same subject.

  • Independent t-test: This test is suitable for comparing the mean temperatures of two independent groups.

  • Analysis of Variance (ANOVA): If you are comparing more than two groups, ANOVA can be used to determine if there are any statistically significant differences between the means of the groups.[6]

Regression Analysis:

Linear regression can be used to calibrate the AMG8833 sensor against a more accurate reference thermometer.[7]

  • Procedure: Collect a series of corresponding temperature readings from both the AMG8833 (e.g., the maximum pixel value in the ROI) and the reference thermometer over a range of temperatures.

  • Analysis: Plot the AMG8833 readings against the reference readings and fit a linear regression model. The equation of the line can then be used to correct the raw data from the AMG8833. The R-squared value will indicate how well the model fits the data.

Repeatability and Reproducibility Analysis:

To assess the reliability of the sensor, perform repeatability and reproducibility studies.

  • Repeatability: This refers to the variation in measurements taken by a single person or instrument on the same item and under the same conditions.[8] It can be assessed by calculating the standard deviation of multiple consecutive measurements.

  • Reproducibility: This refers to the variation in measurements taken by different people or instruments on the same item.[8]

Statistical_Analysis_Flowchart raw_data Raw 8x8 Thermal Data descriptive_stats Descriptive Statistics (Mean, Median, Std Dev) raw_data->descriptive_stats hypothesis_testing Hypothesis Testing (t-test, ANOVA) raw_data->hypothesis_testing regression Regression Analysis (Calibration) raw_data->regression reliability Reliability Analysis (Repeatability) raw_data->reliability interpretation Interpretation of Results descriptive_stats->interpretation hypothesis_testing->interpretation regression->interpretation reliability->interpretation

Fig 2. Flowchart of statistical analysis for AMG8833 data.

Conclusion

The AMG8833 thermal array sensor, while having limitations in resolution and accuracy compared to more expensive alternatives, can be a valuable tool in a researcher's arsenal (B13267) when used appropriately. By following rigorous experimental protocols, applying suitable data pre-processing techniques, and conducting thorough statistical analysis, researchers can generate reliable and publishable data. This guide provides a foundational framework for utilizing the AMG8833 in scientific research, enabling its effective application in a variety of fields, including preliminary drug development studies and other scientific investigations.

References

Performance Evaluation of the AMG8833 Infrared Array Sensor in Diverse Environmental Conditions: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive performance evaluation of the Panasonic AMG8833 Grid-EYE® infrared (IR) array sensor, with a particular focus on its operation under various environmental conditions. Designed for researchers, scientists, and drug development professionals, this document offers a detailed comparison with a key alternative, outlines experimental protocols for performance validation, and presents available data to inform sensor selection and application.

The AMG8833 is an 8x8 pixel thermal sensor that has gained popularity in a variety of applications, from human presence detection to non-contact temperature measurement, due to its compact size and relatively low cost.[1][2] However, for scientific and research applications, a thorough understanding of its performance characteristics and limitations, especially in non-ideal environments, is crucial.

Comparative Analysis of Thermal Sensors

A direct comparison of key specifications is essential for selecting the appropriate sensor for a given application. The following table summarizes the primary features of the AMG8833 and a common alternative, the Melexis MLX90640.

FeaturePanasonic AMG8833Melexis MLX90640
Resolution 8x8 (64 pixels)32x24 (768 pixels)
Temperature Range 0°C to 80°C-40°C to 300°C
Accuracy ±2.5°C±1.5°C
Field of View (FOV) 60°55°x35° or 110°x75°
Frame Rate 1Hz - 10Hz0.5Hz - 64Hz
Interface I²CI²C
Power Supply 3.3V or 5V3.3V

Table 1: Comparison of AMG8833 and MLX90640 specifications.[2][3][4]

The MLX90640 offers significantly higher resolution and a wider temperature measurement range, making it more suitable for applications requiring detailed thermal imagery.[4] Conversely, the AMG8833's simplicity and lower power consumption can be advantageous in less demanding applications or where cost is a primary constraint.[5]

Performance Under Different Environmental Conditions: Experimental Data

One study investigating an engine temperature monitoring system using the AMG8833 reported a very low average relative measurement error of 0.12%, indicating good accuracy in that specific application context.[6] The sensor was found to work well within a temperature range of 30°C to 70°C.[6] Another study on a prototype for mask recognition and body temperature reading found the AMG8833 to have an average deviation of 0.10°C (0.28% error) when compared to a digital thermometer, though it was noted that calibration was necessary.[7]

The following table summarizes expected performance characteristics based on available data and general knowledge of low-cost thermopile array sensors. Direct experimental data for the AMG8833 across these specific conditions is limited.

Environmental ConditionParameterExpected AMG8833 PerformanceSupporting Evidence/Rationale
Ambient Temperature AccuracyPerformance is generally stable within the specified operating range (0°C to 80°C). Accuracy may degrade near the extremes of the operating range.The datasheet specifies the operating temperature range.[2] Studies on other low-cost thermal imagers show that ambient temperature changes can introduce measurement errors, often requiring correction factors.[8]
NETDNETD (Noise Equivalent Temperature Difference) is a measure of the sensor's ability to distinguish between small temperature differences. While not explicitly stated in the datasheet, for similar low-cost thermal sensors, NETD is a critical performance metric.[9][10]The performance of low-cost environmental sensors can be affected by thermal conditions, with some studies showing the need for calibration to correct for temperature-dependent biases.[11]
Humidity AccuracyHigh humidity can potentially affect accuracy by absorbing and emitting infrared radiation, leading to measurement inaccuracies. The effect is generally more pronounced over longer distances.The AMG8833 datasheet warns that substances that hardly transmit far-infrared rays, such as steam, can degrade temperature accuracy.[12] Standardized testing procedures for thermal imagers recommend controlled humidity levels (typically 10% to 75%).[13]
Long-term StabilityLong-term exposure to high humidity may affect sensor longevity and calibration.General principles of electronic component reliability suggest that prolonged exposure to high humidity can accelerate deterioration.[12]

Table 2: Expected performance of AMG8833 under different environmental conditions.

Experimental Protocols

To ensure reliable and repeatable performance evaluation of thermal imaging sensors like the AMG8833, standardized testing methodologies are crucial. The following protocols are based on established standards such as IEC 80601-2-59, which outlines requirements for screening thermographs.[3][14][15]

Temperature Accuracy Verification

Objective: To determine the accuracy of the sensor's temperature readings against a calibrated reference.

Methodology:

  • Setup: Place the AMG8833 sensor at a fixed distance from a calibrated blackbody radiation source in a temperature- and humidity-controlled environment. The ambient temperature should be stable and monitored.

  • Procedure:

    • Set the blackbody to a series of known temperatures within the AMG8833's operating range (e.g., 10°C, 25°C, 50°C, 75°C).

    • Allow the sensor and the blackbody to stabilize at each temperature point.

    • Record the temperature readings from the central pixels of the AMG8833.

    • Compare the sensor's readings to the blackbody's set temperature.

  • Data Analysis: Calculate the error (difference between sensor reading and reference temperature) at each temperature point.

Temperature_Accuracy_Workflow cluster_setup Experimental Setup cluster_procedure Measurement Procedure cluster_analysis Data Analysis setup Position Sensor and Blackbody in Controlled Environment set_temp Set Blackbody Temperature setup->set_temp stabilize Allow System to Stabilize set_temp->stabilize record_data Record AMG8833 Readings stabilize->record_data compare Compare Sensor Data to Reference record_data->compare calculate_error Calculate Measurement Error compare->calculate_error

Diagram 1: Workflow for Temperature Accuracy Verification.
Performance Evaluation under Varying Ambient Temperature

Objective: To assess the impact of ambient temperature on the sensor's accuracy.

Methodology:

  • Setup: Place the AMG8833 and a stable blackbody source (set to a constant temperature, e.g., 37°C) inside a climatic chamber.

  • Procedure:

    • Vary the ambient temperature within the chamber across the sensor's operating range (e.g., 0°C, 25°C, 50°C, 80°C).

    • At each ambient temperature setting, allow the entire setup to stabilize.

    • Record the temperature readings from the AMG8833.

  • Data Analysis: Plot the sensor's temperature readings against the ambient temperature to identify any drift or error correlation.

Performance Evaluation under Varying Humidity

Objective: To determine the effect of relative humidity on the sensor's measurement accuracy.

Methodology:

  • Setup: Place the AMG8833 and a blackbody source in a humidity-controlled chamber. Maintain a constant ambient temperature (e.g., 25°C).

  • Procedure:

    • Vary the relative humidity within the chamber (e.g., 20% RH, 50% RH, 80% RH).

    • At each humidity level, allow the environment to stabilize.

    • Record the temperature readings from the AMG8833.

  • Data Analysis: Analyze the sensor's readings at different humidity levels to quantify any measurement deviation.

Environmental_Testing_Logic cluster_input Input Conditions cluster_system Measurement System cluster_output Performance Metrics ambient_temp Ambient Temperature amg8833 AMG8833 Sensor ambient_temp->amg8833 humidity Relative Humidity humidity->amg8833 accuracy Temperature Accuracy amg8833->accuracy netd NETD amg8833->netd blackbody Blackbody Reference blackbody->amg8833

Diagram 2: Factors Influencing Performance Metrics.

References

Safety Operating Guide

Navigating the Disposal of Specialized Research Chemicals: A General Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Absence of specific guidance for a particular compound necessitates adherence to established general safety protocols for hazardous waste management. While a direct search for "AMG8380" did not yield specific disposal instructions, a comprehensive framework for the safe handling and disposal of potent, non-radioactive chemical compounds in a laboratory setting can be established based on general hazardous waste management principles. Researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department and the specific Safety Data Sheet (SDS) for any chemical they handle.

Immediate Safety and Hazard Information

Before handling any specialized research chemical, it is imperative to identify its potential hazards. This information is typically found in the manufacturer's SDS. General precautions for handling potent chemical compounds include the use of appropriate Personal Protective Equipment (PPE), such as chemical-resistant gloves, safety goggles, and a lab coat. All handling of the compound, especially outside of a sealed container, should be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

In the event of a spill, the area should be secured, and cleanup should only be performed by trained personnel equipped with appropriate PPE. The spilled material and any contaminated cleaning supplies must be disposed of as hazardous waste.

General Protocol for Chemical Waste Disposal

The following is a step-by-step guide for the proper disposal of hazardous chemical waste, based on general laboratory safety guidelines.[2][3]

  • Waste Determination: The first step is to determine if the waste is hazardous. This is a complex process guided by regulations such as the Resource Conservation and Recovery Act (RCRA).[4][5] As a general rule, any investigational compound and materials contaminated with it should be treated as hazardous waste.

  • Waste Segregation:

    • Solid Waste: All solid materials contaminated with the chemical (e.g., pipette tips, gloves, bench paper, empty vials) must be collected in a designated hazardous waste container.[2][6] This container should be clearly labeled as "Hazardous Waste."[2]

    • Liquid Waste: Unused solutions and other liquid waste containing the chemical should be collected in a separate, sealed, and clearly labeled hazardous waste container.[2] Do not mix different waste streams unless permitted by your institution's EHS department.[2]

  • Container Management:

    • Labeling: The hazardous waste container must be labeled with "Hazardous Waste," the full chemical name(s), and the approximate concentration(s).[2] The label should also include the name of the principal investigator, the laboratory location, and the date the waste was first added.[2]

    • Storage: Waste containers must be kept closed except when adding waste.[3][4] They should be stored in a designated and secure satellite accumulation area within the laboratory.[2] It is crucial to use secondary containment for all liquid hazardous waste to prevent spills.[3]

  • Decontamination:

    • All work surfaces and non-disposable equipment that have come into contact with the chemical must be decontaminated. A common procedure involves wiping surfaces with a detergent solution followed by an appropriate disinfectant or solvent.[2]

    • All cleaning materials used for decontamination must also be disposed of as hazardous waste.[2]

  • Disposal of Empty Containers:

    • Empty containers that held the chemical are also considered hazardous waste and should be disposed of in the solid hazardous waste container.[2] They should not be rinsed into the sink.[2] The first rinse of a container must be collected and disposed of as hazardous waste.[3]

  • Arranging for Disposal:

    • Once a waste container is full, or in accordance with your institution's policies (e.g., storage time limits of 90 days for larger quantities), arrange for pickup by a licensed hazardous waste disposal service.[2][6]

    • Complete all required paperwork, such as a hazardous waste manifest, to ensure proper tracking of the waste from your laboratory to the final disposal facility.[4][5]

Summary of Key Disposal Procedures

StepActionKey Considerations
1. Waste Determination Identify waste as hazardous.Assume investigational compounds are hazardous. Consult RCRA guidelines.[4][5]
2. Segregation Separate solid and liquid waste into designated containers.Do not mix incompatible waste streams.[2][3]
3. Labeling Clearly label containers with "Hazardous Waste" and contents.Include PI name, location, and start date.[2]
4. Storage Store in a secure satellite accumulation area with secondary containment.Keep containers closed when not in use.[2][3][4]
5. Decontamination Clean all contaminated surfaces and equipment.Dispose of cleaning materials as hazardous waste.[2]
6. Container Disposal Dispose of empty containers as solid hazardous waste.Collect the first rinse of any container as hazardous waste.[2][3]
7. Final Disposal Arrange for pickup by a licensed hazardous waste service.Complete all necessary manifest paperwork.[2][4][5]

Visualizing the Disposal Workflow

The logical flow for the proper disposal of hazardous chemical waste can be visualized as follows:

A Start: Chemical Use in Experiment B Generate Waste (Solid & Liquid) A->B I Decontaminate Work Area & Equipment A->I C Is Waste Hazardous? B->C D Segregate Waste C->D Yes N Dispose as Non-Hazardous Waste C->N No E Solid Waste Container D->E F Liquid Waste Container D->F G Label Containers Correctly E->G F->G H Store in Satellite Accumulation Area G->H K Arrange for EHS Pickup H->K J Dispose of Cleaning Materials as Hazardous Waste I->J J->E L Complete Waste Manifest K->L M End: Proper Disposal L->M

General workflow for hazardous chemical waste disposal.

By adhering to these general yet critical procedures, laboratories can ensure the safe and compliant disposal of specialized research chemicals, thereby protecting personnel and the environment. Always prioritize your institution's specific protocols and the information provided in the chemical's Safety Data Sheet.

References

Personal protective equipment for handling AMG8380

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Handling Guide for AMG8380

Disclaimer: A specific Safety Data Sheet (SDS) for this compound (CAS No. 1642112-32-0) is not publicly available. The following guidance is based on best practices for handling novel, potent, bioactive research compounds with unknown comprehensive hazard profiles. All procedures should be conducted with the assumption that this compound is hazardous. A thorough risk assessment should be performed by the user before handling this compound.

This compound is an orally active, less active enantiomer of AMG8379, and it serves as a negative control. It is identified as an inhibitor of the human and mouse voltage-gated sodium channel NaV1.7. As a bioactive compound, it requires careful handling to minimize exposure.

Compound Information at a Glance
PropertyValue
Chemical Formula C25H16ClF2N3O5S
Molecular Weight 543.93 g/mol
CAS Number 1642112-32-0
Known Activity Inhibitor of NaV1.7

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure. The level of protection should be based on a risk assessment of the specific procedures being performed. For a potent compound like this compound, especially in powder form, stringent measures are recommended.

ActivityRecommended PPERationale
Receiving and Unpacking - Lab coat- Safety glasses with side shields- Nitrile glovesProtects against incidental contact with potentially contaminated packaging.
Weighing and Dispensing (Powder) - Full-face powered air-purifying respirator (PAPR) or a certified fume hood/glove box- Disposable solid-front lab coat with tight cuffs- Double nitrile gloves- Safety goggles (if not using a full-face respirator)High risk of aerosolization and inhalation of potent powders.[1] Full respiratory and skin protection is essential.
Solution Preparation - Chemical fume hood- Lab coat- Safety glasses with side shields or chemical splash goggles- Nitrile glovesReduces the risk of inhalation of vapors and protects against splashes.[1]
In Vitro / In Vivo Dosing - Lab coat- Safety glasses- Appropriate chemical-resistant glovesFocuses on preventing skin and eye contact during experimental procedures.
General Laboratory Operations - Lab coat- Safety glasses- Nitrile glovesStandard laboratory practice to protect against incidental contact.[1]

Operational and Disposal Plans

A systematic approach to handling potent research compounds is essential for safety.[1] The following procedural guidance outlines the key stages from receipt to disposal.

Receiving and Storage
  • Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

  • Log: Log the compound into your chemical inventory system.

  • Store: Store in a cool, dry, and well-ventilated area, away from incompatible materials. The container should be clearly labeled and stored in secondary containment.[2]

Experimental Protocols: Handling Procedures

Weighing of Powdered Compound:

  • Perform all weighing operations within a certified chemical fume hood, ventilated balance enclosure, or glove box to contain any airborne particles.

  • Wear the appropriate PPE as detailed in the table above.

  • Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

Solution Preparation:

  • Conduct all solution preparation within a chemical fume hood.[1]

  • Add the solvent to the powdered compound slowly to avoid splashing.

  • Ensure the container is sealed before removing it from the fume hood.

Disposal Plan

Proper disposal of this compound and contaminated materials is critical to prevent environmental contamination and accidental exposure.

  • Waste Segregation: All waste contaminated with this compound should be treated as hazardous waste. This includes empty containers, used PPE, and any absorbent materials from spills.

  • Solid Waste:

    • Collect all contaminated solid waste (e.g., gloves, wipes, disposable lab coats) in a dedicated, clearly labeled, and sealed hazardous waste bag or container.

  • Liquid Waste:

    • Collect all liquid waste containing this compound in a sealed, leak-proof, and clearly labeled hazardous waste container.

    • Do not mix with other waste streams unless compatibility has been confirmed.

  • Labeling and Storage of Waste:

    • Clearly label all waste containers with "Hazardous Waste" and the full chemical name "this compound".

    • Store waste containers in a designated satellite accumulation area.

  • Disposal Request:

    • Follow your institution's procedures for the disposal of hazardous chemical waste. This typically involves contacting the Environmental Health and Safety (EHS) office for pickup.

Visual Workflow and Safety Diagrams

AMG8380_Handling_Workflow Figure 1: this compound Handling Workflow cluster_receipt Receiving & Storage cluster_handling Experimental Handling cluster_disposal Disposal Receipt Receive Shipment Inspect Inspect Package Receipt->Inspect Log Log in Inventory Inspect->Log Store Store in Secondary Containment Log->Store Weigh Weigh Powder in Containment Store->Weigh Transport to work area Prepare Prepare Solution in Fume Hood Weigh->Prepare Experiment Conduct Experiment Prepare->Experiment Collect Collect Contaminated Waste Experiment->Collect Generate waste Label Label as Hazardous Waste Collect->Label Dispose Dispose via EHS Label->Dispose

Caption: Logical workflow for handling this compound.

PPE_Recommendations Figure 2: Recommended PPE for this compound cluster_core_ppe Core PPE (All Activities) cluster_powder_handling Powder Handling cluster_solution_handling Solution Handling LabCoat Lab Coat SafetyGlasses Safety Glasses Gloves Nitrile Gloves PAPR PAPR / Fume Hood DoubleGloves Double Gloves PAPR->DoubleGloves DisposableCoat Disposable Lab Coat PAPR->DisposableCoat FumeHood Fume Hood Goggles Splash Goggles FumeHood->Goggles This compound Handling this compound This compound->LabCoat This compound->SafetyGlasses This compound->Gloves This compound->PAPR If powder This compound->FumeHood If solution

Caption: Recommended PPE for handling this compound.

References

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.